copper;oxalate

Core Science & Biosynthesis

synthesis and characterization of copper oxalate nanoparticles

An In-depth Technical Guide: Synthesis and Characterization of Copper Oxalate (B1200264) Nanoparticles

This technical guide provides a comprehensive overview of the synthesis and characterization of copper oxalate (CuC₂O₄) nanoparticles. Intended for researchers, scientists, and professionals in drug development, this document details common synthesis methodologies, characterization techniques, and presents key quantitative data. The information is compiled from various scientific studies to ensure a thorough and practical resource.

Synthesis Methodologies

The synthesis of copper oxalate nanoparticles is primarily achieved through wet chemical methods, which allow for control over particle size and morphology. These nanoparticles often serve as precursors for the production of copper or copper oxide nanoparticles through subsequent thermal decomposition.[1][2]

Chemical Precipitation

Chemical precipitation is a widely used, straightforward method for synthesizing copper oxalate nanoparticles.[3] It involves the reaction of a soluble copper salt with an oxalic acid solution or a soluble oxalate salt, leading to the formation of an insoluble copper oxalate precipitate.[3][4] The particle size and morphology can be influenced by factors such as reactant concentrations, temperature, and the solvent medium.[3][5]

Experimental Protocol: Precipitation

• Precursor Preparation:

  • Prepare a solution of a copper salt, such as copper (II) chloride (CuCl₂) or copper (II) nitrate, by dissolving it in a suitable solvent like deionized water or a water-alcohol mixture.[1][6]

  • Separately, prepare a solution of an oxalate precursor, such as oxalic acid (H₂C₂O₄·2H₂O) or ammonium (B1175870) oxalate ((NH₄)₂C₂O₄·H₂O), in the same solvent.[1]

• Precipitation:

  • Add the copper salt solution to the oxalate solution under constant stirring at a controlled temperature (e.g., 20°C).[6] A blue-green precipitate of copper oxalate will form immediately.[1]

• Separation and Washing:

  • Allow the reaction to proceed for a set duration (e.g., 3 hours) to ensure complete precipitation.[1]

  • Separate the precipitate from the solution via centrifugation (e.g., at 6000 rpm for 20-30 minutes).[1][2]

  • Wash the collected precipitate multiple times with deionized water and/or ethanol (B145695) to remove any unreacted precursors and byproducts.[1][6]

• Drying:

  • Dry the washed nanoparticles in an oven at a low temperature (e.g., 50°C) overnight to obtain the final copper oxalate nanoparticle powder.[1]

Caption: Workflow for the synthesis of copper oxalate nanoparticles via chemical precipitation.

Microwave-Assisted Synthesis

The microwave-assisted method offers a rapid and efficient route for synthesizing nanoparticles.[7] Microwave irradiation provides uniform and fast heating, which can lead to the formation of nanoparticles with a narrow size distribution in a significantly shorter time compared to conventional heating methods.[8][9]

Experimental Protocol: Microwave-Assisted Synthesis

• Precursor Preparation: Dissolve a copper precursor, such as copper (II) acetate, in a suitable solvent like ethanol. Polyvinyl alcohol (PVA) can be added as a fuel or capping agent.[7][9]

• Microwave Irradiation: Place the precursor solution in a microwave reactor system. The reaction is carried out for a short duration (e.g., 10-15 minutes) under controlled power.[7][9] The process may involve cycles of heating and cooling to ensure controlled particle growth.[9]

• Product Collection: After the reaction is complete and the solution has cooled, a precipitate is formed.[9]

• Purification: The precipitate is collected by centrifugation, followed by washing with distilled water and acetone (B3395972) to remove impurities.[10]

• Drying: The final product is dried in air or under vacuum at a suitable temperature.[10]

Caption: Workflow for the microwave-assisted synthesis of copper oxalate nanoparticles.

Characterization Techniques

A suite of analytical techniques is employed to determine the structural, morphological, and thermal properties of the synthesized copper oxalate nanoparticles.

X-Ray Diffraction (XRD)

XRD is a fundamental technique used to confirm the crystalline phase and purity of the synthesized material.[1] The diffraction pattern provides information about the crystal structure, and the crystallite size can be estimated from the peak broadening using the Scherrer equation.[1][11] XRD patterns of synthesized copper oxalate often reveal the presence of both anhydrous (CuC₂O₄) and hydrated (CuC₂O₄·nH₂O) forms.[6]

Experimental Protocol: XRD Analysis

• Sample Preparation: A small amount of the dry copper oxalate nanoparticle powder is finely ground to ensure random orientation.

• Mounting: The powder is mounted onto a sample holder, typically a flat glass or silicon slide.

• Data Acquisition: The sample is analyzed using an X-ray diffractometer, commonly with Cu Kα radiation. Data is collected over a specific 2θ range (e.g., 10-80 degrees).[1]

• Analysis: The resulting diffraction pattern is compared with standard patterns from databases (e.g., JCPDS) to identify the crystalline phases.[12]

Electron Microscopy (SEM and TEM)

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are crucial for visualizing the morphology and size of the nanoparticles. SEM provides information about the surface topography and particle shape, while TEM offers higher resolution images to determine particle size, size distribution, and internal structure.[1][11] SEM analysis has shown copper oxalate to form structures like nano-disks and nanorods, while TEM confirms particle sizes often in the range of 20-80 nm.[5][13]

Experimental Protocol: SEM and TEM Sample Preparation

• For SEM:

  • A small amount of the nanoparticle powder is mounted onto an aluminum stub using double-sided conductive carbon tape or conductive glue.[14]

  • For non-conductive samples, a thin layer of a conductive material (e.g., gold or carbon) is sputtered onto the sample surface to prevent charging under the electron beam.[14]

• For TEM:

  • A tiny amount of the nanoparticle powder is dispersed in a volatile solvent like ethanol or acetone.[14]

  • The suspension is ultrasonicated for a few minutes to break up agglomerates and ensure a fine dispersion.[15][16]

  • A single drop of the dispersion is placed onto a TEM grid (typically a carbon-coated copper grid).[14][17]

  • The solvent is allowed to evaporate completely in air, leaving the nanoparticles dispersed on the grid for analysis.[14]

Caption: Sample preparation workflows for SEM and TEM analysis of nanoparticles.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the sample, confirming the formation of copper oxalate. The spectrum shows characteristic absorption bands corresponding to the vibrations of the oxalate ion (C₂O₄²⁻). Key peaks include the asymmetric and symmetric C=O stretching vibrations, typically observed around 1610 cm⁻¹ and 1317-1360 cm⁻¹, respectively.[3]

Experimental Protocol: FTIR Analysis

• Sample Preparation: A small amount of the nanoparticle sample is mixed with potassium bromide (KBr) powder. The mixture is then pressed into a thin, transparent pellet. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used with the neat powder.[18]

• Data Acquisition: The sample is placed in the FTIR spectrometer, and a spectrum is recorded, typically in the range of 4000 to 400 cm⁻¹.[18]

Thermal Analysis (TGA/DSC)

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to study the thermal stability and decomposition of copper oxalate nanoparticles. TGA measures the change in mass of a sample as a function of temperature, while DSC measures the heat flow into or out of a sample.[19][20] The decomposition of copper oxalate in an inert atmosphere (like nitrogen or argon) typically occurs in a single step between 260-310°C, yielding copper metal.[21][22] In the presence of oxygen or air, the decomposition is exothermic and results in the formation of copper (II) oxide (CuO).[21][22]

Experimental Protocol: TGA/DSC Analysis

• Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) is placed into a TGA/DSC crucible (e.g., alumina (B75360) or platinum).[19]

• Instrument Setup: The crucible is placed in the instrument's furnace. The desired atmosphere (e.g., nitrogen, air) is set with a constant flow rate (e.g., 50 mL/min).[19]

• Data Acquisition: The sample is heated over a specified temperature range (e.g., from room temperature to 450°C) at a constant heating rate (e.g., 10 °C/min).[21][23] The instrument simultaneously records mass loss (TGA) and differential heat flow (DSC).

Data Presentation

The following tables summarize quantitative data from various studies on the .

Table 1: Synthesis Parameters and Resulting Nanoparticle Properties

Synthesis Method	Copper Precursor	Oxalate Precursor	Key Parameters	Resulting Size/Morphology	Reference(s)
Precipitation	Copper Nitrate	Oxalic Acid	Water-butanol solvent	~41 nm length, 1.7 l/w ratio	[2][6]
Precipitation	Copper Chloride	Ammonium Oxalate	Water/Glycerol solvent, 90°C	Oval-shaped, 24-42 nm	[1]
Precipitation	Copper/Oxalate Ion Conc.	Flow Rate, Temp.	Optimized via Taguchi design	60 nm thick nano-disks	[3][5]
Electrosynthesis	Copper Plate (Anode)	Sodium Oxalate	20 V, 0.01 M oxalate	~22 nm	[24][25]

| Microemulsion | - | - | - | 150 nm diameter, 700 nm length nanorods |[13] |

Table 2: Thermal Decomposition Data from TGA/DSC

Analysis Atmosphere	Decomposition Onset (°C)	Decomposition Range (°C)	Final Product	Reference(s)
Nitrogen / Argon	~264	264 - 310	Copper (Cu)	[21]
Nitrogen	-	-	Copper (Cu)	[22]
Oxygen / Air	~250	-	Copper (II) Oxide (CuO)	[21][22]

| Vacuum | - | - | Copper (Cu) |[22] |

Table 3: Spectroscopic and Structural Characterization Data

Technique	Parameter	Observed Value(s)	Reference(s)
FTIR	Asymmetric C=O Stretch	~1610 cm⁻¹	[3]
FTIR	Symmetric C-O Stretch	1317 cm⁻¹, 1360 cm⁻¹	[3]
XRD	Crystal System	Monoclinic / Orthorhombic	[2][6]

| XRD | Identified Phases | CuC₂O₄, CuC₂O₄·H₂O |[2][6] |

References

• 1. Insights into the Synthesis Parameters Effects on the Structural, Morphological, and Magnetic Properties of Copper Oxide Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and characterization of copper oxalate and copper oxide nanoparticles by statistically optimized controlled precipitation and calcination of precursor - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. tandfonline.com [tandfonline.com]
• 8. youtube.com [youtube.com]
• 9. hysz.nju.edu.cn [hysz.nju.edu.cn]
• 10. US8864871B2 - Method for manufacturing copper nanoparticles using microwaves - Google Patents [patents.google.com]
• 11. docta.ucm.es [docta.ucm.es]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Electron Microscopy Suite [emsuite.stem.open.ac.uk]
• 15. apps.dtic.mil [apps.dtic.mil]
• 16. satnanoparticles.com [satnanoparticles.com]
• 17. How To Prepare Of Samples For Nanoparticle Transmission Electron Microscopy (TEM) [satnanomaterial.com]
• 18. rsc.org [rsc.org]
• 19. Thermal Analysis of Copper Metal Complexes: Insights from TGA and DSC – Oriental Journal of Chemistry [orientjchem.org]
• 20. tsapps.nist.gov [tsapps.nist.gov]
• 21. files01.core.ac.uk [files01.core.ac.uk]
• 22. Kinetic study on the thermal decomposition of copper(II) oxalate - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 23. tainstruments.com.cn [tainstruments.com.cn]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]

The Thermal Decomposition of Copper Oxalate: A Mechanistic Whitepaper

Audience: Researchers, scientists, and drug development professionals.

Abstract

The thermal decomposition of copper(II) oxalate (B1200264) (CuC₂O₄) is a complex process highly dependent on the surrounding atmosphere. This technical guide provides a comprehensive overview of the core mechanisms governing its decomposition, detailing the reaction pathways, intermediate species, and final products. Quantitative data from thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are summarized, and detailed experimental protocols for characterization are provided. Furthermore, signaling pathway diagrams are presented to visualize the distinct decomposition routes in inert and oxidizing environments. This document serves as an in-depth resource for researchers and professionals working with copper oxalate and related metal oxalates.

Core Decomposition Mechanisms

The thermal decomposition of copper(II) oxalate is primarily a redox reaction that can proceed through several pathways, largely dictated by the gaseous environment. The principal decomposition reactions are:

• In an inert atmosphere (e.g., nitrogen, argon, vacuum): The decomposition primarily yields metallic copper (Cu) and carbon dioxide (CO₂). This process is reported to be exothermic.[1][2]

  • CuC₂O₄(s) → Cu(s) + 2CO₂(g)

• In an oxidizing atmosphere (e.g., air, oxygen): The decomposition results in the formation of copper(II) oxide (CuO).[1][2] This is a strongly exothermic process.[3] The reaction may proceed through the initial formation of metallic copper, which is then rapidly oxidized.[4] Under certain conditions, particularly at slower heating rates, the formation of copper(I) oxide (Cu₂O) as an intermediate has been observed.[3][5][6] The competing reactions can be summarized as:

  • CuC₂O₄(s) → Cu(s) + 2CO₂(g)

  • Cu(s) + ½O₂(g) → CuO(s)

  • Alternatively, pathways involving copper(I) oxide may occur:

    • CuC₂O₄(s) → ½Cu₂O(s) + ½CO(g) + 1½CO₂(g)[3]

    • CuC₂O₄(s) → CuO(s) + CO(g) + CO₂(g)[3]

The presence of even trace amounts of oxygen can significantly alter the final products, leading to the formation of oxides instead of pure metallic copper.[7] Some studies have noted that in supposedly inert atmospheres like nitrogen, a complex exothermic behavior is observed, which is not present in purer inert atmospheres like argon, suggesting potential side reactions.[3]

While the formation of copper(I) oxalate as an intermediate has been speculated, some studies have found no direct evidence for its existence during the decomposition process.[1][8] The decomposition kinetics often fit an Avrami-Erofeev model, which describes a nucleation and growth mechanism.[1][8]

Quantitative Decomposition Data

The following table summarizes key quantitative data from thermal analysis studies of copper(II) oxalate under various conditions.

Parameter	Atmosphere	Value	Analytical Method
Decomposition Onset Temperature	Argon (10 °C/min)	~280 °C	DSC
Decomposition Peak Temperature	Argon (10 °C/min)	~295 °C	DSC
Decomposition Onset Temperature	Oxygen (10 °C/min)	~250 °C	DSC
Decomposition Peak Temperature	Oxygen (10 °C/min)	~307 °C	DSC
Decomposition Temperature	Air	215 °C (to Cu₂O), 345 °C (to CuO)	Synchrotron X-ray Powder Diffraction
Decomposition Temperature	Argon	295 °C (to Cu)	Thermogravimetric Analysis
Enthalpy of Decomposition (ΔH)	Nitrogen	-9 ± 2 kJ/mol	DSC
Enthalpy of Decomposition (ΔH)	Air	-134 ± 5 kJ/mol	DSC
Activation Energy (Acceleratory Stage)	Vacuum (515-550 K)	140 ± 7 kJ/mol	Isothermal Analysis
Activation Energy (First-Order Stage)	Vacuum (515-550 K)	180 ± 7 kJ/mol	Isothermal Analysis
Activation Energy (Overall)	Vacuum	128 kJ/mol	Isothermal Analysis

Experimental Protocols

Detailed methodologies are crucial for reproducible studies of copper oxalate's thermal decomposition. Below are typical experimental protocols based on cited literature.

Synthesis of Copper(II) Oxalate

A common method for synthesizing copper(II) oxalate involves a precipitation reaction.[5][6]

• Preparation of Reactant Solutions: Prepare an aqueous solution of a soluble copper(II) salt (e.g., copper nitrate (B79036) trihydrate, Cu(NO₃)₂·3H₂O) and an aqueous solution of oxalic acid (H₂C₂O₄·2H₂O) or an alkali metal oxalate.[9]

• Precipitation: Add the oxalic acid solution to the copper(II) salt solution with warming and continuous stirring. A precipitate of copper(II) oxalate will form.[9]

• Washing and Drying: The precipitate is then filtered, washed several times with distilled water, followed by ethanol, and finally dried in an oven at a low temperature (e.g., 40 °C) to obtain the final product.[9]

Thermal Analysis

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the primary techniques used to study the thermal decomposition.

• Sample Preparation: A small, accurately weighed sample of the synthesized copper(II) oxalate (typically 5-10 mg) is placed in an appropriate crucible (e.g., alumina, platinum).[9]

• Atmosphere Control: The furnace is purged with the desired gas (e.g., high purity nitrogen, argon, or synthetic air) at a controlled flow rate (e.g., 20-60 mL/min) for a sufficient time to ensure a stable atmosphere.[3][9]

• Heating Program: The sample is heated at a constant rate (e.g., 2, 5, 10, or 20 K/min) over a specified temperature range (e.g., from ambient to 600 °C).[3]

• Data Acquisition: The instrument records the sample's mass change (TGA) and the differential heat flow (DSC) as a function of temperature.

Product Characterization

The solid residues and gaseous products of the decomposition are identified using various analytical techniques.

• Solid Residue Analysis:

  • X-Ray Powder Diffraction (XRPD): The crystalline phases of the solid products (e.g., Cu, Cu₂O, CuO) are identified by comparing their diffraction patterns to standard databases.[3]

• Gaseous Product Analysis:

  • Thermogravimetry-Fourier Transform Infrared Spectroscopy (TG-FTIR): The gaseous products evolved during decomposition are passed through an infrared spectrometer to identify their characteristic absorption bands (e.g., CO₂, CO).[3]

Visualization of Decomposition Pathways

The following diagrams, generated using the DOT language, illustrate the key decomposition pathways of copper(II) oxalate under different atmospheric conditions.

Caption: Decomposition pathway in an inert atmosphere.

Caption: Decomposition pathways in an oxidizing atmosphere.

References

• 1. Kinetic study on the thermal decomposition of copper(II) oxalate - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 2. Kinetic study on the thermal decomposition of copper(II) oxalate - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. 488. The thermal decomposition of oxalates. Part II. Thermogravimetric analysis of various oxalates in air and in nitrogen - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 5. The crystal structure of paramagnetic copper(II) oxalate (CuC₂O₄): formation and thermal decomposition of randomly stacked anisotropic nano-sized crystallites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The crystal structure of paramagnetic copper(ii) oxalate (CuC2O4): formation and thermal decomposition of randomly stacked anisotropic nano-sized crystallites - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Kinetic study on the thermal decomposition of copper(II) oxalate - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 9. daneshyari.com [daneshyari.com]

Unveiling the Solubility Profile of Copper Oxalate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of copper oxalate (B1200264) in various solvents. Copper oxalate (CuC₂O₄), an inorganic compound with a low solubility in water, plays a role in various chemical processes, including catalysis and the formation of coordination polymers.[1][2] Understanding its solubility is critical for controlling precipitation, designing synthetic routes, and assessing its environmental and biological interactions.[1]

Quantitative Solubility Data

Copper oxalate is generally considered insoluble in water and many common organic solvents.[1][2] Its solubility is significantly influenced by the pH of the medium and the presence of complexing agents. The available quantitative data for the solubility of copper oxalate is summarized below.

Solvent/System	Temperature (°C)	Solubility	Solubility Product (Ksp)	Reference
Water	25	0.00253 g / 100 mL (Hemihydrate)	-	[3]
Water	25	-	4.43 x 10⁻¹⁰	[2]
Water	25	-	4.4 x 10⁻¹⁰	[4]
Aqueous Solution	20-45	Temperature-dependent	pKsp determined	[5][6][7]

Note: The solubility product constant (Ksp) represents the equilibrium between the solid copper oxalate and its constituent ions in a solution. A lower Ksp value indicates lower solubility. The relationship between Ksp and molar solubility (S) for copper oxalate is Ksp = [Cu²⁺][C₂O₄²⁻] = S².

Factors Influencing Solubility

Several factors can significantly alter the solubility of copper oxalate:

• pH: Copper oxalate's solubility increases in acidic solutions.[1] Protons react with the oxalate ions (C₂O₄²⁻), shifting the equilibrium towards the formation of soluble species like the hydrogen oxalate ion (HC₂O₄⁻) and oxalic acid (H₂C₂O₄). This reduction in the concentration of free oxalate ions causes more copper oxalate to dissolve to re-establish the equilibrium, in accordance with Le Chatelier's principle.

• Complexation: The presence of ligands that can form stable complexes with copper(II) ions enhances the solubility of copper oxalate.[1] For instance, copper oxalate is soluble in aqueous ammonia (B1221849) due to the formation of the tetraamminecopper(II) complex ion, [Cu(NH₃)₄]²⁺.[3] Similarly, other ligands like citrate (B86180) can increase its solubility.[1]

• Common Ion Effect: The presence of a common ion, either Cu²⁺ or C₂O₄²⁻ from another soluble salt, will decrease the solubility of copper oxalate.

• Temperature: The dissolution of most solids is an endothermic process, meaning solubility generally increases with temperature. Studies have been conducted to determine the temperature dependence of the solubility product of copper oxalate.[5][6][7]

Solubility in Specific Solvents

• Water: Copper oxalate is sparingly soluble in water.[1][2][3] The hemihydrate form has a reported solubility of 0.00253 g/100 mL at 25 °C.[3]

• Organic Solvents: It is practically insoluble in alcohol, ether, and acetic acid.[3] It is also reported to be insoluble in acetone.[3]

• Aqueous Ammonia: Copper oxalate dissolves in aqueous ammonia due to the formation of the soluble tetraamminecopper(II) complex.[3]

• Acids: Its solubility is enhanced in acidic solutions.[1] However, it is reported as insoluble in acetic acid.[3] Stronger acids will have a more pronounced effect.

• Aqueous Base: A slight solubility in aqueous base has been noted.[8]

Experimental Protocols for Solubility Determination

Several methods can be employed to determine the solubility of copper oxalate. Below are detailed protocols for two common approaches: precipitation and titration, and potentiometric titration.

Method 1: Solubility Determination by Precipitation and Permanganate (B83412) Titration

This method involves precipitating copper oxalate, dissolving the precipitate in acid, and then titrating the liberated oxalic acid with a standardized potassium permanganate solution.

Materials:

• Copper(II) salt solution (e.g., CuSO₄) of known concentration

• Oxalic acid solution or a soluble oxalate salt (e.g., Na₂C₂O₄) solution

• Sulfuric acid (H₂SO₄), dilute

• Standardized potassium permanganate (KMnO₄) solution

• Distilled or deionized water

• Beakers, pipettes, burette, volumetric flasks

• Heating plate and magnetic stirrer

• Filtration apparatus (e.g., Gooch crucible or filter paper)

• Analytical balance

Procedure:

• Precipitation:

  • To a known volume of the copper(II) salt solution in a beaker, add an excess of the oxalic acid solution while stirring to precipitate copper oxalate.[9]

  • Heat the mixture gently (e.g., to 70 °C) to promote complete precipitation and the formation of larger, more easily filterable crystals.[10]

  • Allow the precipitate to settle.

• Isolation and Washing:

  • Carefully filter the precipitate using a pre-weighed Gooch crucible or ashless filter paper.

  • Wash the precipitate with small portions of cold distilled water to remove any soluble impurities.

  • Dry the precipitate in an oven at a suitable temperature (e.g., 100-110 °C) until a constant weight is achieved.

• Dissolution and Titration:

  • Transfer the dried precipitate to a beaker.

  • Add a measured volume of dilute sulfuric acid to dissolve the copper oxalate precipitate completely. This will liberate oxalic acid.[10]

  • Heat the solution to about 60-70 °C.[10]

  • Titrate the hot solution with a standardized potassium permanganate solution until a faint, persistent pink color is observed.[10] The permanganate ion (MnO₄⁻) is a self-indicator.

• Calculation:

  • From the volume of KMnO₄ solution used and its concentration, calculate the moles of oxalic acid.

  • Based on the stoichiometry of the reaction (2MnO₄⁻ + 5C₂O₄²⁻ + 16H⁺ → 2Mn²⁺ + 10CO₂ + 8H₂O), determine the moles of oxalate, which is equal to the moles of copper oxalate that dissolved.[10]

  • Calculate the solubility in the desired units (e.g., g/100 mL or mol/L).

Method 2: Potentiometric Titration for Solubility Product Determination

This method involves titrating a solution of a soluble copper(II) salt with a solution of a soluble oxalate and monitoring the potential change using a copper ion-selective electrode to determine the equivalence point and subsequently the solubility product.[5][6][7]

Materials:

• Copper(II) nitrate (B79036) (Cu(NO₃)₂) solution of known concentration

• Potassium oxalate (K₂C₂O₄) solution of known concentration

• Potentiometer with a copper ion-selective electrode and a reference electrode (e.g., Ag/AgCl)

• Burette, beaker, magnetic stirrer

• Constant temperature bath

Procedure:

• Apparatus Setup:

  • Place a known volume of the copper(II) nitrate solution in a beaker equipped with a magnetic stir bar.

  • Immerse the copper ion-selective electrode and the reference electrode into the solution.

  • Place the beaker in a constant temperature bath to maintain the desired temperature.[5][6][7]

• Titration:

  • Record the initial potential of the copper(II) solution.

  • Add the potassium oxalate solution from the burette in small, known increments.

  • After each addition, allow the potential reading to stabilize and record the value.

• Data Analysis:

  • Plot a graph of the measured potential (E) versus the volume of titrant added.

  • Determine the equivalence point from the graph, which corresponds to the point of maximum slope (inflection point). This can be more accurately determined by plotting the first or second derivative of the titration curve.

• Calculation of Ksp:

  • At the equivalence point, the concentration of free Cu²⁺ and C₂O₄²⁻ ions can be calculated, taking into account the dilution.

  • The solubility product (Ksp) is then calculated using the equation: Ksp = [Cu²⁺][C₂O₄²⁻].

Visualizations

Experimental Workflow for Solubility Determination by Precipitation and Titration

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Copper(II) oxalate - Wikipedia [en.wikipedia.org]
• 3. Copper(II) oxalate | C2CuO4 | CID 13148 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Solubility Products [gchem.cm.utexas.edu]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. tandfonline.com [tandfonline.com]
• 8. chembk.com [chembk.com]
• 9. ajsonline.org [ajsonline.org]
• 10. The Determination of the Oxalate Content in a Copper complex [wwwchem.uwimona.edu.jm]

Unraveling the Structure of Anhydrous Copper Oxalate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of anhydrous copper oxalate (B1200264) (CuC₂O₄), a compound of interest for its magnetic properties and as a precursor in materials synthesis. This document summarizes key crystallographic data, details experimental protocols for its synthesis and characterization, and presents logical workflows for its study.

Crystallographic Data Summary

The crystal structure of anhydrous copper oxalate has been determined using powder diffraction data from both synchrotron X-ray and neutron sources. The compound crystallizes in a monoclinic system. Key quantitative data are summarized in the table below for clear comparison.

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/c (No. 14) in the P12₁/n1 setting
Unit Cell Parameters
a	5.9598(1) Å[1][2][3]
b	5.6089(1) Å[1][2][3]
c	5.1138(1) Å[1][2][3]
β	115.320(1)°[1][2][3]
Composition	CuC₂O₄[1][2]
Structure Description	The crystal structure consists of a random stacking of CuC₂O₄ micro-crystallites. Within this structure, half of the copper atoms are located at the (2a) Wyckoff positions and the other half at the (2b) positions. The oxalate molecules are correspondingly centered around the (2b) and (2a) sites, respectively.[1][2][3]

Experimental Protocols

Detailed methodologies for the synthesis and structural analysis of anhydrous copper oxalate are crucial for reproducible research. The following sections outline the key experimental procedures cited in the literature.

Synthesis of Anhydrous Copper Oxalate

Synthetic copper(II) oxalate is typically obtained through a precipitation reaction.[1][2][3]

Procedure:

• Reactant Preparation: Prepare an aqueous solution of a copper(II) salt (e.g., copper(II) sulfate) and a separate aqueous solution of oxalic acid.

• Precipitation: The copper(II) solution is added to the oxalic acid solution. This results in the precipitation of copper(II) oxalate.

• Product Isolation: The resulting precipitate is then isolated from the solution.

• Characterization: The identity of the product is confirmed by conventional X-ray powder diffraction, which should match the pattern of the copper mineral Moolooite (CuC₂O₄·0.44H₂O).[1][2][3] Thermogravimetric analysis in an inert atmosphere can be used to confirm the absence of crystal water.[1][2]

Structural Determination by Diffraction Methods

The crystal structure of anhydrous copper oxalate was determined using a combination of neutron and synchrotron X-ray powder diffraction data.[1][2]

Methodology:

• Neutron Diffraction: A neutron diffraction pattern was obtained at 5 K using a wavelength of λ = 1.5949(1) Å.[1][2]

• Synchrotron X-ray Diffraction: Two synchrotron X-ray diffraction patterns were obtained at ambient temperature using wavelengths of λ = 1.0981 Å and λ = 0.50483(1) Å.[1][2] For the latter, the sample was contained in a spinning 1.0 mm diameter glass capillary, and data was collected over a 2θ range from 3.000° to 50.455° in steps of 0.005°.[2]

• Conventional X-ray Diffraction: A conventional X-ray diffraction pattern was also obtained at ambient temperature using λ = 1.54056 Å.[1][2]

• Data Refinement: The atomic coordinates were determined by FullProf refinement of the neutron diffraction data.[1][2][3] The unit cell parameters were determined from the X-ray synchrotron data using the profile-matching mode (Le Bail) in the FullProf program.[2]

Visualized Workflows

The following diagrams illustrate the logical flow of the synthesis and characterization of anhydrous copper oxalate, as well as its thermal decomposition pathways under different atmospheric conditions.

Synthesis and characterization workflow for anhydrous copper oxalate.

Thermal decomposition pathways of anhydrous copper oxalate.

Time-resolved in-situ investigations using synchrotron X-ray powder diffraction have shown that in air, anhydrous copper oxalate converts to Cu₂O at 215 °C and then oxidizes to CuO at 345 °C.[1][2][3] In an inert argon gas atmosphere, it reduces to pure copper at 295 °C.[1][2][3] Under an inert nitrogen atmosphere or vacuum, the decomposition also proceeds to copper metal, whereas in air and oxygen, copper(II) oxide is the final product.[4][5][6]

References

• 1. The crystal structure of paramagnetic copper(ii) oxalate (CuC2O4): formation and thermal decomposition of randomly stacked anisotropic nano-sized crystallites - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 3. researchgate.net [researchgate.net]
• 4. Kinetic study on the thermal decomposition of copper(II) oxalate - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 5. Kinetic study on the thermal decomposition of copper(II) oxalate - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 6. Kinetic study on the thermal decomposition of copper(II) oxalate - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]

formation of copper oxalate in biological systems

An In-depth Technical Guide to the Formation of Copper Oxalate (B1200264) in Biological Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper oxalate is a coordination polymer with the chemical formula CuC₂O₄. While its primary industrial applications include use as a catalyst and a precursor for copper-based nanoparticles, its formation within biological systems presents a fascinating and complex area of study. In nature, the most common form of copper oxalate is the mineral Moolooite (Cu(C₂O₄)·nH₂O, where n is typically less than 1), which is often of biogenic origin.[1][2] The formation of copper oxalate in biological contexts is primarily observed in fungi and lichens, but it is also implicated in pathological processes such as nephrolithiasis.[3][4]

This technical guide provides a comprehensive overview of the mechanisms of copper oxalate formation in biological systems, summarizes key quantitative data, details relevant experimental protocols, and visualizes the associated signaling pathways and experimental workflows.

Mechanisms of Formation in Biological Systems

The formation of copper oxalate in a biological setting is fundamentally a precipitation reaction between copper ions (Cu²⁺) and oxalate ions (C₂O₄²⁻). The primary drivers for this process are the metabolic production of oxalic acid by certain organisms and the bioavailability of copper.

Fungal and Lichen-Mediated Formation

Many species of fungi and lichens are known to produce and secrete significant amounts of oxalic acid as a metabolite.[5][6] This ability is a key factor in their capacity to weather rocks and minerals, and to tolerate high concentrations of heavy metals. When these organisms grow on copper-bearing substrates, the secreted oxalic acid reacts with copper ions released from the substrate, leading to the precipitation of insoluble copper oxalate on and around the organism.[1][3][7][8]

The microscopic fungus Aspergillus niger is a particularly potent producer of oxalic acid and has been used extensively in laboratory studies to model the bio-inspired synthesis of copper oxalate.[6][9] The morphology of the resulting copper oxalate crystals can be influenced by the underlying substrate and the specific microbial species involved.[3][7] It has also been noted that the presence of other ions, such as iron, can inhibit the formation of moolooite.[3]

Role in Pathological Calcification: Nephrolithiasis

While the majority of kidney stones are composed of calcium oxalate, trace elements, including copper, are thought to play a role in their pathogenesis.[4][10] More than 80% of kidney stones are calcium oxalate stones.[9][11] Studies have shown that patients with calcium oxalate stones may have significantly higher levels of copper in their urine compared to healthy individuals.[4][10] It is hypothesized that copper ions may promote the crystallization of calcium oxalate, potentially by acting as a nucleus for crystal formation or by altering the urinary environment to favor precipitation.[10][12]

Furthermore, oxalate itself is a key pathogenic factor, capable of inducing cellular stress and injury to renal epithelial cells. This cellular damage can create sites for crystal adhesion and aggregation, a critical step in the formation of kidney stones.[10][11]

Quantitative Data

Understanding the physicochemical parameters governing copper oxalate precipitation is crucial for studying its formation in biological systems.

Physicochemical Properties

Parameter	Value	Reference(s)
Solubility Product (Ksp)	4.43 x 10⁻¹⁰	[2][13]
Aqueous Solubility	3.2 x 10⁻³ g/L	[14]

Biological Concentrations of Copper and Oxalate

The concentrations of copper and oxalate in biological fluids can vary significantly, particularly in pathological states. The following table summarizes representative data from studies on calcium oxalate stone formers.

Analyte	Sample Type	Patient Group	Concentration (Mean ± SD)	Control Group	Concentration (Mean ± SD)	Reference(s)
Copper	Plasma	CaOx Stone Formers	165.7 ± 41.5 µg/L	Healthy	102.3 ± 25.4 µg/L	[4][15]
Copper	Urine	CaOx Stone Formers	15.3 ± 4.1 µg/L	Healthy	9.8 ± 2.7 µg/L	[4][15]
Zinc	Plasma	CaOx Stone Formers	69.4 ± 15.2 µg/L	Healthy	105.7 ± 29.3 µg/L	[4][15]
Zinc	Urine	CaOx Stone Formers	5.8 ± 1.4 µg/L	Healthy	14.4 ± 3.8 µg/L	[4][15]
Oxalate	Plasma	Healthy Adults	-	Healthy	1.71–12.11 µmol/L	[16]
Oxalate	Urine	Healthy Adults	-	Healthy	~100x Plasma Levels	[11]

Experimental Protocols

A variety of experimental methods are employed to study the formation and characteristics of copper oxalate in biological contexts.

Bio-inspired Synthesis of Copper Oxalate using Aspergillus niger

This protocol describes a general method for the laboratory synthesis of copper oxalate using a fungal culture, based on procedures described in the literature.[6][9]

• Culture Preparation:

  • Prepare a suitable culture medium, such as Czapek Dox agar (B569324).

  • Inoculate the center of the agar plate with a pure culture of Aspergillus niger.

  • Incubate the plates at an appropriate temperature (e.g., 25-30°C) until sufficient fungal growth is observed.

• Introduction of Copper Source:

  • A copper-containing substrate (e.g., weathered chalcopyrite ore, malachite, or a simple copper salt) is placed on the culture medium, either before or after inoculation.

  • Alternatively, the culture medium can be amended with a soluble copper source, such as copper sulfate, at a desired concentration.

• Incubation and Observation:

  • The culture is incubated for a period of several days to weeks.

  • During this time, the fungus will secrete oxalic acid, which will react with the copper source.

  • The formation of copper oxalate crystals, often appearing as a bluish-white precipitate, can be observed on the surface of the substrate and the surrounding medium.

• Sample Collection and Analysis:

  • The newly formed crystals are carefully collected using a sterile spatula or needle.

  • The collected samples can then be analyzed using various characterization techniques as described below.

Characterization of Copper Oxalate Crystals

Scanning Electron Microscopy (SEM)

SEM is used to visualize the morphology and surface features of the copper oxalate crystals.

• Sample Preparation:

  • The collected crystal samples are mounted onto an aluminum stub using double-sided carbon tape.

  • To ensure conductivity and prevent charging under the electron beam, the samples are sputter-coated with a thin layer of a conductive material, such as gold or carbon.

• Imaging:

  • The stub is placed into the SEM chamber.

  • The sample is imaged at various magnifications to observe the crystal shape, size, and any association with fungal hyphae.

X-ray Diffraction (XRD)

XRD is used to identify the crystalline phase of the material and confirm its identity as copper oxalate (moolooite).

• Sample Preparation:

  • A sufficient quantity of the crystalline material is gently ground into a fine powder using an agate mortar and pestle to ensure random orientation of the crystallites.[17]

  • The powder is then mounted onto a sample holder, which can be a zero-background slide or a well mount.[17]

• Data Acquisition:

  • The sample is placed in the diffractometer.

  • The sample is irradiated with monochromatic X-rays at various angles (2θ), and the diffraction pattern is recorded.

  • The resulting diffractogram, a plot of intensity versus 2θ, is then compared to standard diffraction patterns from databases (e.g., the International Centre for Diffraction Data) to confirm the identity of the crystalline phase.[18]

Raman Spectroscopy

Raman spectroscopy provides information about the vibrational modes of the molecules within the crystal, offering a chemical fingerprint of the material.

• Sample Preparation:

  • A small amount of the crystal sample is placed on a microscope slide.

  • No extensive sample preparation is typically required, which is a significant advantage of this technique.[19]

• Analysis:

  • The sample is placed under a Raman microscope.

  • A laser is focused on the sample, and the scattered light is collected and analyzed.

  • The resulting Raman spectrum shows characteristic peaks for the oxalate and copper-oxygen bonds, which can be compared to reference spectra for moolooite.[1][20]

Quantitative Analysis of Oxalate

Several methods are available for the precise quantification of oxalate in biological samples.

Fluorescence-Based Assay

This method is based on the ability of oxalate to modulate a fluorescence signal.

• Principle: A common approach involves a competitive displacement assay or the redox properties of oxalate. For instance, a three-signal fluorescence strategy has been developed based on the ability of oxalate to reduce Cu²⁺ to Cu⁺, with different fluorophores selectively detecting the two copper species.[12][21][22]

• Procedure (General):

  • A reagent mixture containing the fluorescent probe(s) and other necessary components is prepared.

  • The biological sample (e.g., urine, plasma) is added to the reagent mixture.

  • After a short incubation period, the fluorescence is measured using a fluorometer at specific excitation and emission wavelengths.

  • The oxalate concentration is determined by comparing the sample's fluorescence signal to a standard curve generated with known concentrations of oxalate.

  • Kits based on the enzymatic reaction of oxalate oxidase, which produces a fluorescent product, are also commercially available.[3]

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and specific method for oxalate quantification.

• Sample Preparation:

  • A small volume of the biological sample (e.g., 100 µL of plasma) is used.[16]

  • An internal standard (e.g., ¹³C₂-labeled oxalic acid) is added to the sample.[16]

  • The sample is then acidified, and proteins are precipitated and removed by centrifugation.[16]

• Analysis:

  • The supernatant is injected into an HPLC system, where oxalate is separated from other components on an anion exchange column.

  • The eluent is introduced into a mass spectrometer for detection and quantification.

  • The concentration of oxalate is determined by comparing the ratio of the analyte to the internal standard against a calibration curve.

In Vivo Models of Oxalate-Induced Pathology

Animal models, primarily in rodents, are used to study the pathological effects of high oxalate levels and the formation of calcium oxalate crystals, which is relevant to the role of copper in this process.

• Induction of Hyperoxaluria:

  • Ethylene Glycol (EG): Administration of 0.5% to 0.75% EG in the drinking water of rats or mice is a common method. EG is metabolized in the liver to oxalate, leading to hyperoxaluria and subsequent crystal deposition in the kidneys.[23]

  • Hydroxy-L-proline (HLP): A diet supplemented with HLP can also induce hyperoxaluria.[24]

  • Direct Oxalate Administration: Hyperoxaluria can be induced by a single intraperitoneal injection of sodium oxalate or by continuous administration via subcutaneous osmotic minipumps.[23][24]

• Analysis:

  • Urine and blood samples are collected periodically to measure calcium, oxalate, and other relevant parameters.

  • At the end of the study, the kidneys are harvested for histological analysis to assess crystal deposition, tissue damage, and cellular responses.

Signaling Pathways and Logical Relationships

The biological response to oxalate, a key component of copper oxalate, involves the activation of specific cellular signaling pathways, particularly in renal epithelial cells.

Oxalate-Induced p38 MAPK Signaling Pathway

Exposure of renal epithelial cells to oxalate leads to cellular stress and can trigger various responses, including altered gene expression and DNA replication.[10] The p38 mitogen-activated protein kinase (MAPK) and c-Jun N-terminal kinase (JNK) signaling pathways are selectively activated in response to oxalate.[8][10] The activation of the p38 MAPK pathway appears to be essential for some of the cellular effects of oxalate.[8][10]

Caption: Oxalate-induced activation of the p38 MAPK signaling pathway in renal epithelial cells.

Experimental Workflow for Biogenic Copper Oxalate

The process of studying biogenic copper oxalate, from synthesis to characterization, follows a logical workflow.

Caption: Experimental workflow for the synthesis and characterization of biogenic copper oxalate.

Conclusion

The is a multifaceted process driven by microbial metabolism and implicated in pathological conditions. Research in this area benefits from a multidisciplinary approach, combining microbiology, analytical chemistry, and cell biology. The detailed protocols and quantitative data presented in this guide offer a foundation for researchers and drug development professionals to further investigate the mechanisms of copper oxalate biomineralization and its physiological consequences. Future studies may focus on elucidating the specific cellular signaling pathways that are activated by copper oxalate crystals themselves, and on developing therapeutic strategies to mitigate their formation in pathological contexts such as nephrolithiasis.

References

• 1. mdpi.com [mdpi.com]
• 2. Copper(II) oxalate - Wikipedia [en.wikipedia.org]
• 3. content.abcam.com [content.abcam.com]
• 4. Effect of Copper and Zinc Ions on Biochemical and Molecular Characteristics of Calcium Oxalate Renal Stones: a Controlled Clinical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and characterization of copper oxalate and copper oxide nanoparticles by statistically optimized controlled precipitation and calcination of precursor - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 6. Copper oxalate formation by lichens and fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [PDF] Determination of oxalate concentration in blood. | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Oxalate selectively activates p38 mitogen-activated protein kinase and c-Jun N-terminal kinase signal transduction pathways in renal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. preprints.org [preprints.org]
• 12. Three-fluorescence sensor for minute-time scale low-cost analysis of urinary oxalate in urolithiasis metabolic assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Solved A the solubility product for Cu(C2O4) (Copper (II) | Chegg.com [chegg.com]
• 14. homework.study.com [homework.study.com]
• 15. researchgate.net [researchgate.net]
• 16. tandfonline.com [tandfonline.com]
• 17. m.youtube.com [m.youtube.com]
• 18. researchgate.net [researchgate.net]
• 19. raman4clinics.eu [raman4clinics.eu]
• 20. taylorfrancis.com [taylorfrancis.com]
• 21. researchgate.net [researchgate.net]
• 22. Three-fluorescence sensor for minute-time scale low-cost analysis of urinary oxalate in urolithiasis metabolic assessment | CoLab [colab.ws]
• 23. Animal Models for Studying Stone Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Experimental models of renal calcium stones in rodents - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Magnetic Properties of Copper(II) Oxalate Complexes

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the fascinating and complex magnetic properties of copper(II) oxalate (B1200264) complexes. The oxalate dianion (ox²⁻), a versatile bridging ligand, has proven to be a remarkable mediator of magnetic interactions between copper(II) centers. This capability allows for the formation of a diverse array of molecular architectures, from simple dinuclear species to intricate coordination polymers, each exhibiting unique magnetic behaviors. Understanding these properties is not only of fundamental interest in the field of molecular magnetism but also holds potential for applications in areas such as materials science and the development of novel therapeutic agents.

The magnetic coupling in these complexes, whether ferromagnetic or antiferromagnetic, is dictated by a delicate interplay of structural factors. The coordination mode of the oxalate bridge and the geometry around the copper(II) ions are paramount in determining the nature and strength of the magnetic interaction.[1][2] This guide will delve into the magneto-structural correlations that govern these properties, providing a comprehensive overview of the current understanding in the field.

The Superexchange Mechanism in Copper(II) Oxalate Complexes

The magnetic interaction between two or more copper(II) ions in these complexes is primarily governed by the superexchange mechanism.[3] This indirect exchange interaction is mediated by the bridging oxalate ligand. The single unpaired electron of each Cu(II) ion resides in a d-orbital, typically the d(x²-y²) orbital, which is referred to as the "magnetic orbital." The extent and nature of the overlap between these magnetic orbitals through the p-orbitals of the oxalate bridge determine the sign and magnitude of the magnetic exchange coupling constant, J.

• Antiferromagnetic Coupling (J < 0): When the magnetic orbitals of the copper(II) ions are oriented in the same plane as the oxalate bridge, a significant overlap occurs. This leads to a strong antiferromagnetic interaction, where the electron spins on adjacent copper centers align in an antiparallel fashion. This is the more commonly observed phenomenon in copper(II) oxalate complexes.

• Ferromagnetic Coupling (J > 0): If the magnetic orbitals are orthogonal to the plane of the oxalate bridge, the overlap is minimized or becomes zero.[4] This "orbital orthogonality" can lead to a weak ferromagnetic interaction, where the electron spins on the copper centers align in a parallel manner.[4]

The interplay between these factors can be visualized through the following logical relationship:

Factors influencing magnetic coupling in Cu(II) oxalate complexes.

Quantitative Magnetic Data

The following tables summarize the magnetic exchange coupling constants (J) and g-values for a selection of copper(II) oxalate complexes, showcasing the range of observed magnetic behaviors.

Table 1: Dinuclear Copper(II) Oxalate Complexes

Complex	Ancillary Ligand(s)	J (cm⁻¹)	g-value	Magnetic Behavior	Reference
[{Cu(bipy)(bzt)(OH₂)}₂(μ-ox)]	2,2′-bipyridine, benzoate, aqua	+2.9	2.14	Ferromagnetic	[4][5][6][7]
--INVALID-LINK--₂	4-(2-aminoethyl)morpholine	< 0	-	Antiferromagnetic	[8]
--INVALID-LINK--₂	1-(2-aminoethyl)piperidine	< 0	-	Antiferromagnetic	[8]
--INVALID-LINK--₂	1-(2-aminoethyl)pyrrolidine	< 0	-	Antiferromagnetic	[8]
A series of five complexes	Various terminal ligands	-14 to -392	-	Antiferromagnetic	[9]

Table 2: Polynuclear and Polymeric Copper(II) Oxalate Complexes

Complex	Nuclearity/Dimensionality	J (cm⁻¹)	g-value	Magnetic Behavior	Reference
[Cu₃(L1)₄(H₂tea)₂]	Trinuclear	+33	2.16	Ferromagnetic	[10]
[Cu₃(L2)₄(H₂tea)₂]·2CH₃CN	Trinuclear	+33	2.20	Ferromagnetic	[10]
[Cu₃(L2)₄(H₂tea)₂]	Trinuclear	+33	2.16	Ferromagnetic	[10]
[Cu₃(L1)₂(H₂tea)₂(NO₃)₂]	Trinuclear	-28	2.21	Antiferromagnetic	[10]
A heptanuclear complex	Heptanuclear	-	-	Ferromagnetic & Antiferromagnetic interactions	[1]
CuC₂O₄	Polymeric	-	-	Paramagnetic down to 2 K	[11]

Experimental Protocols

The synthesis of copper(II) oxalate complexes and the characterization of their magnetic properties involve a series of well-established experimental techniques.

Synthesis of Copper(II) Oxalate Complexes

A general and reproducible synthetic methodology involves the reaction of a copper(II) salt, such as copper(II) acetate (B1210297) monohydrate or copper(II) chloride, with oxalic acid or a soluble oxalate salt in a suitable solvent, often methanol (B129727) or water.[4][5][12] The ancillary ligands, which play a crucial role in determining the final structure and magnetic properties, are also added to the reaction mixture. The resulting complexes can often be isolated as single crystals suitable for X-ray diffraction analysis.

The following workflow illustrates a typical synthesis and characterization process:

General workflow for synthesis and characterization.

Magnetic Susceptibility Measurements

The magnetic properties of copper(II) oxalate complexes are typically investigated by measuring the molar magnetic susceptibility (χₘ) as a function of temperature (T). These measurements are usually performed on a powdered sample using a SQUID (Superconducting Quantum Interference Device) magnetometer.

The experimental data (χₘT vs. T) are then fitted to a theoretical model based on the spin Hamiltonian. For a simple dinuclear copper(II) complex (S₁ = S₂ = 1/2), the Bleaney-Bowers equation, derived from the Hamiltonian H = -J S₁ ⋅ S₂ , is often used to extract the exchange coupling constant (J) and the g-factor.

Conclusion

The magnetic properties of copper(II) oxalate complexes are a rich and active area of research. The ability of the oxalate ligand to mediate both ferromagnetic and antiferromagnetic interactions, coupled with the structural diversity of the resulting complexes, makes this class of compounds a fascinating subject for magneto-structural studies.[1][2][4] The continued exploration of these systems, aided by advanced characterization techniques and theoretical calculations, will undoubtedly lead to a deeper understanding of molecular magnetism and may pave the way for the rational design of new magnetic materials with tailored properties.

References

• 1. researchgate.net [researchgate.net]
• 2. Ferro- and Antiferromagnetic Interactions in Oxalato-Centered Inverse Hexanuclear and Chain Copper(II) Complexes with Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scribd.com [scribd.com]
• 4. An Oxalate-Bridged Copper(II) Complex Combining Monodentate Benzoate, 2,2′-bipyridine and Aqua Ligands: Synthesis, Crystal Structure and Investigation of Magnetic Properties | MDPI [mdpi.com]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. An Oxalate-Bridged Copper(II) Complex Combining Monodentate Benzoate, 2,2'-bipyridine and Aqua Ligands: Synthesis, Crystal Structure and Investigation of Magnetic Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. An Oxalate-Bridged Copper(II) Complex Combining Monodentate Benzoate, 2,2′-bipyridine and Aqua Ligands: Synthesis, Crystal Structure and Investigation of Magnetic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. diposit.ub.edu [diposit.ub.edu]
• 10. Ferromagnetic and antiferromagnetic copper(ii) complexes: Counterplay between zero-field effects of the quartet ground state and intermolecular interactions - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 11. The crystal structure of paramagnetic copper(ii) oxalate (CuC2O4): formation and thermal decomposition of randomly stacked anisotropic nano-sized crystallites - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 12. Free Article [tetrazolelover.at.ua]

The Copper Oxalate Precursor Route: An In-depth Technical Guide to the Synthesis of Copper Oxide Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

The synthesis of copper oxide (CuO) nanoparticles with controlled size and morphology is of paramount importance for a myriad of applications, including catalysis, sensing, and biomedicine. The use of a copper oxalate (B1200264) precursor followed by thermal decomposition represents a versatile and widely adopted method for producing these nanomaterials. This technical guide provides a comprehensive overview of this process, detailing experimental protocols, presenting key quantitative data, and illustrating the underlying scientific principles.

Introduction: The Merits of the Copper Oxalate Precursor Method

The copper oxalate precursor method is a bottom-up synthesis approach that involves two primary stages: the precipitation of a copper oxalate (CuC₂O₄) precursor and its subsequent thermal decomposition (calcination) to yield copper oxide nanoparticles. This method offers several advantages:

• Morphological Control: The morphology of the final CuO nanoparticles can be influenced by controlling the morphology of the copper oxalate precursor.

• Size Control: The particle size of the CuO nanoparticles can be tuned by adjusting the synthesis parameters of both the precursor and the calcination process.

• Simplicity and Cost-Effectiveness: The synthesis involves relatively simple procedures and readily available, inexpensive reagents.

• High Purity: The thermal decomposition process can yield highly pure copper oxide nanoparticles.

This guide will delve into the specifics of each stage, providing actionable protocols and summarizing the impact of various experimental parameters on the final product.

Experimental Protocols

Synthesis of Copper Oxalate (CuC₂O₄) Precursor via Precipitation

The precipitation of copper oxalate is the critical first step in controlling the properties of the final copper oxide nanoparticles. The general reaction involves the mixing of a soluble copper salt with an oxalate source in a suitable solvent.

Detailed Experimental Protocol:

• Reagent Preparation:

  • Prepare a solution of a copper salt (e.g., copper sulfate (B86663) (CuSO₄), copper chloride (CuCl₂), or copper nitrate (B79036) (Cu(NO₃)₂)) in a chosen solvent.

  • Prepare a solution of an oxalate source (e.g., oxalic acid (H₂C₂O₄) or ammonium (B1175870) oxalate ((NH₄)₂C₂O₄)) in the same or a compatible solvent.[1]

• Precipitation:

  • Slowly add the copper salt solution to the oxalate solution under vigorous and constant stirring. The reverse addition can also be performed.

  • Maintain a constant temperature during the precipitation process.

  • The formation of a blue or blue-green precipitate indicates the formation of copper oxalate.

• Aging:

  • Allow the precipitate to age in the mother liquor for a specific duration (e.g., 1-3 hours) to ensure complete precipitation and particle growth.[1]

• Separation and Washing:

  • Separate the precipitate from the solution by centrifugation or filtration.

  • Wash the precipitate multiple times with deionized water to remove any unreacted ions.

  • Follow with a final wash with a volatile solvent like ethanol (B145695) or acetone (B3395972) to aid in drying.

• Drying:

  • Dry the washed precipitate in an oven at a low temperature (e.g., 50-80 °C) for several hours to obtain the final copper oxalate precursor powder.[1]

Synthesis of Copper Oxide (CuO) Nanoparticles via Thermal Decomposition

The dried copper oxalate precursor is then subjected to thermal decomposition (calcination) to convert it into copper oxide nanoparticles.

Detailed Experimental Protocol:

• Sample Preparation:

  • Place a known amount of the dried copper oxalate precursor powder in a ceramic crucible or a similar high-temperature resistant container.

• Calcination:

  • Place the crucible in a tube furnace or a muffle furnace.

  • Heat the sample to the desired calcination temperature at a controlled heating rate (e.g., 5 °C/min).[1]

  • The calcination is typically performed in an air atmosphere to yield CuO. An inert atmosphere (e.g., nitrogen or argon) can be used to produce copper (Cu) or cuprous oxide (Cu₂O) nanoparticles.[2]

  • Hold the sample at the peak temperature for a specific duration (e.g., 2-4 hours) to ensure complete decomposition.

• Cooling:

  • Allow the furnace to cool down to room temperature naturally.

• Collection:

  • The resulting black powder is the copper oxide nanoparticles.

Data Presentation: Influence of Synthesis Parameters

The properties of the resulting copper oxide nanoparticles are highly dependent on the synthesis parameters of both the precursor formation and the thermal decomposition steps. The following tables summarize the quantitative effects of these parameters.

Table 1: Influence of Precursor Synthesis Parameters on CuO Nanoparticle Properties

Parameter	Variation	Effect on Copper Oxalate Precursor	Resulting CuO Nanoparticle Properties
Solvent	Water, Ethanol, Methanol	Affects solubility and precipitation rate	Smaller particle sizes are generally obtained in less polar solvents.[3]
Reactant Concentration	Low to High	Influences nucleation and growth rates	Higher concentrations can lead to smaller precursor particles and subsequently smaller CuO nanoparticles.
Temperature	Low to High	Affects reaction kinetics and solubility	Higher precipitation temperatures can lead to larger precursor crystals.
Stirring Speed	Low to High	Influences mixing and mass transport	Higher stirring speeds can result in smaller and more uniform precursor particles.

Table 2: Influence of Thermal Decomposition Parameters on CuO Nanoparticle Properties

Parameter	Variation	Effect on CuO Nanoparticle Properties
Calcination Temperature	300 - 600 °C	Particle size generally increases with increasing temperature.[4][5]
Atmosphere	Air, Nitrogen, Hydrogen	Air yields CuO. Inert atmospheres (N₂, Ar) can produce Cu or Cu₂O.[2]
Heating Rate	1 - 20 °C/min	Slower heating rates can lead to more uniform and smaller nanoparticles.[6]
Dwell Time	1 - 5 hours	Longer dwell times can promote particle growth and agglomeration.

Characterization Techniques

A suite of characterization techniques is essential to analyze the properties of both the copper oxalate precursor and the final copper oxide nanoparticles.

• Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): To determine the decomposition temperature of the copper oxalate precursor and understand the thermal events during calcination.

• X-ray Diffraction (XRD): To identify the crystal structure and phase purity of the precursor and the final product.

• Scanning Electron Microscopy (SEM): To visualize the morphology and size of the particles.

• Transmission Electron Microscopy (TEM): To obtain high-resolution images of the nanoparticles and determine their size distribution and crystal lattice.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present in the precursor and confirm the formation of metal-oxygen bonds in the final oxide.

Visualizing the Process: Diagrams

The following diagrams illustrate the experimental workflow and the logical relationships in the synthesis of copper oxide nanoparticles from a copper oxalate precursor.

Caption: Experimental workflow for CuO nanoparticle synthesis.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. jmaterenvironsci.com [jmaterenvironsci.com]
• 4. Effect of Calcination Temperature on Structural, Morphological and Optical Properties of Copper Oxide Nanostructures Derived from Garcinia mangostana L. Leaf Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 5. avensonline.org [avensonline.org]
• 6. researchgate.net [researchgate.net]

A Technical Guide to Moolooite: The Natural Occurrence of Copper Oxalate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of moolooite, a rare mineral composed of hydrated copper(II) oxalate (B1200264). It details the mineral's natural formation, crystallographic structure, chemical and physical properties, and the analytical methodologies employed for its characterization. The information is intended to serve as a foundational resource for professionals in mineralogy, geochemistry, and materials science, including those in drug development exploring metal-organic compounds.

Natural Occurrence and Formation

Moolooite is a secondary mineral, meaning it forms from the alteration of pre-existing minerals. Its discovery was first reported in 1986 at Mooloo Downs Station in Western Australia.[1][2] Since then, other occurrences have been noted, including in the Vosges Mountains, France.[1][3]

The formation of moolooite is primarily a biomineralization process resulting from the interaction between a copper source and oxalic acid.[4] The primary pathways involve:

• Reaction with Guano : At its type locality in Australia, moolooite is believed to have formed from the chemical reaction between solutions derived from bird guano (a source of oxalate) and weathering copper sulfide (B99878) minerals.[3][5][6]

• Lichen Activity : In other environments, certain lichen species growing on copper-bearing rocks can secrete oxalic acid, which then reacts with copper ions in ground or surface water to form moolooite.[7][8] This process encrusts the fungal hyphae within the lichen's structure.[8]

The mineral is typically found as micro-concretionary crusts and powders within the cracks and solution cavities of quartz outcrops.[3][6] It is often associated with other secondary copper minerals such as brochantite, antlerite, atacamite, and libethenite, as well as minerals like gypsum and whewellite.[5][6]

Fig. 1: Natural formation pathway of moolooite.

Physicochemical and Crystallographic Data

Moolooite's chemical formula is generally given as Cu(C₂O₄)·nH₂O, where 'n' is less than 1.[1][2] The degree of hydration can vary, with analyses indicating values such as n≈0.44 and n≈1.0 for different natural samples.[6][9] This variability is attributed to the zeolitic character of the water within the crystal structure.[3][6]

Data Presentation

The quantitative data for moolooite, compiled from various mineralogical studies, are summarized in the tables below.

Table 1: Chemical Composition of Moolooite

Element	Weight % (Ideal)	Oxide	Weight % (Oxide)
Copper (Cu)	39.57%	Cu₂O	44.56%
Hydrogen (H)	0.63%	H₂O	5.61%
Carbon (C)	14.96%	C₂O₃	44.85%
Oxygen (O)	44.84%

Data sourced from Mineralogy Database.[10] Note: An analysis of a natural sample from Mooloo Station yielded C 14.10% and H 0.52%.[3][5]

Table 2: Crystallographic Properties of Moolooite

Parameter	Value	Reference
Crystal System	Orthorhombic	[1][5][7]
Space Group	Pnnm	[1][9]
Unit Cell (a)	5.3064(2) Å - 5.4 Å	[7][9]
Unit Cell (b)	5.57 Å - 5.6804(2) Å	[7][9]
Unit Cell (c)	2.54 Å - 2.5630(1) Å	[7][9]
Cell Volume (V)	76.40 ų - 77.26(1) ų	[7][9]
Z (formula units/cell)	1	[9]

Values can vary slightly between natural and synthetic samples.

Table 3: Physical and Optical Properties of Moolooite

Property	Description	Reference
Color	Turquoise-green, blue to green	[5][7]
Luster	Waxy to dull	[5][7]
Streak	Turquoise-green	[7]
Diaphaneity	Semitransparent, Translucent	[5][7]
Calculated Density	3.43 - 3.46 g/cm³	[5][7][10]
Crystal Habit	Micro-concretionary crusts, lathlike or prismatic crystallites up to 4 µm	[5][7]
Optical Class	Biaxial	[5]

| Refractive Indices | α = 1.57, β ≈ 1.77, γ = 1.95 |[3][5] |

Table 4: Infrared Spectroscopy Data for Moolooite

Diagnostic Absorption Bands (cm⁻¹)
3490
2975
2935
1980
1940
1660
1365
1320
830
510
390
315

Data from Clarke, R.M. and Williams, I.R. (1986).[3][6]

Experimental Protocols and Methodologies

The characterization of moolooite involves a combination of analytical techniques to determine its structure, composition, and thermal behavior.

Analytical Workflow

A typical experimental workflow for the analysis of a putative moolooite sample is outlined below. This process ensures a comprehensive characterization, from initial identification to detailed structural and chemical analysis.

Fig. 2: General experimental workflow for moolooite characterization.

Synthesis of a Moolooite Analogue

Synthetic copper oxalate serves as a crucial analogue for studying moolooite, especially given the rarity and impurity of natural samples. A common laboratory-scale synthesis involves precipitation.[11]

• Protocol : A typical synthesis is achieved by mixing dilute aqueous solutions of a soluble copper(II) salt (e.g., copper nitrate (B79036) or copper sulfate) with a solution of an alkali metal oxalate (e.g., sodium oxalate) or oxalic acid.[11][12]

• Example : Flaky moolooite particles have been synthesized by mixing dilute solutions of copper nitrate and sodium oxalate in the presence of citric acid, which acts as a morphology-directing agent.[12] The solution's pH and stirring rate were identified as critical parameters influencing the final particle shape.[12]

X-Ray Diffraction (XRD)

XRD is the primary technique for identifying moolooite and determining its crystal structure.

• Methodology : Synchrotron radiation diffraction has been used for detailed structural analysis.[9] Data are collected on a powdered sample, and the resulting diffraction pattern is indexed to determine the unit cell parameters and space group.[9] Due to structural disorder (stacking faults of Cu-oxalate chains), moolooite diffraction patterns can exhibit diffuse scattering.[4][13] The structure is refined using programs like DICVOL04 or TREOR 90.[9]

Thermal Analysis

Thermogravimetric analysis (TGA) is used to investigate the thermal stability of moolooite and quantify its water content.

• Methodology : A small, pure sample is heated at a controlled rate in a furnace under a specific atmosphere (e.g., air or argon). The mass loss is recorded as a function of temperature.

• Decomposition Pathway : The thermal decomposition of synthetic moolooite analogues occurs in two main steps.[4]

  • Dehydration : Occurs between 30°C and 245°C, corresponding to the elimination of water molecules.[4]

  • Oxalate Decomposition : Occurs from approximately 280°C to 380°C, where the oxalate anion (C₂O₄)²⁻ decomposes.[4][12] The final product under an inert atmosphere is pure, nanosized copper crystals.[12]

Fig. 3: Thermal decomposition pathway of moolooite.

Infrared (IR) and Raman Spectroscopy

These vibrational spectroscopy techniques are used to confirm the presence of the oxalate anion and water molecules.

• Methodology : An IR spectrum is obtained from a sample, typically prepared in a KBr pellet. The absorption bands are compared to reference spectra for copper oxalate.[6] Hot-stage Raman spectroscopy can also be used to study the thermal decomposition process in situ, revealing that the mineral decomposes around 250°C.[14] The spectra of moolooite are characterized by diagnostic bands corresponding to the vibrations of the oxalate group and O-H stretching from water molecules.[3][6]

References

• 1. Moolooite - Wikipedia [en.wikipedia.org]
• 2. Moolooite [chemeurope.com]
• 3. rruff.net [rruff.net]
• 4. mdpi.com [mdpi.com]
• 5. handbookofmineralogy.org [handbookofmineralogy.org]
• 6. Moolooite, a naturally occurring hydrated copper oxalate from Western Australia | Mineralogical Magazine | Cambridge Core [cambridge.org]
• 7. mindat.org [mindat.org]
• 8. rruff.geo.arizona.edu [rruff.geo.arizona.edu]
• 9. Synchrotron radiation diffraction study of the mineral moolooite, and synthetic copper oxalates | Powder Diffraction | Cambridge Core [cambridge.org]
• 10. Moolooite Mineral Data [webmineral.com]
• 11. Copper(II) oxalate - Wikipedia [en.wikipedia.org]
• 12. ijmmm.ustb.edu.cn [ijmmm.ustb.edu.cn]
• 13. researchgate.net [researchgate.net]
• 14. scite.ai [scite.ai]

An In-depth Technical Guide to Copper(II) Oxalate Hemihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical formula, properties, synthesis, and thermal decomposition of copper(II) oxalate (B1200264) hemihydrate. The information is curated for researchers, scientists, and professionals in drug development who may utilize this compound in various applications, including as a catalyst or as a precursor for copper-based materials.

Chemical Formula and Identification

Copper(II) oxalate hemihydrate is an inorganic compound and a salt of copper and oxalic acid. It is a coordination polymer that is practically insoluble in water.[1]

The most commonly accepted chemical formula for copper(II) oxalate hemihydrate is CuC₂O₄·0.5H₂O .[2][3] However, it is sometimes represented as a dimer with the formula C₄H₈Cu₂O₁₀.[4][5]

Table 1: Chemical Identifiers for Copper(II) Oxalate Hemihydrate

Identifier	Value
IUPAC Name	copper;oxalate;hydrate
CAS Number	5893-66-3 (hemihydrate)[4][5], 55671-32-4 (hemihydrate)[1]
Molecular Formula	CuC₂O₄·0.5H₂O[2][3]
InChI Key	NNZNHNMQOYUANB-UHFFFAOYSA-N[4]

Physicochemical Properties

Copper(II) oxalate hemihydrate presents as a blue or bluish-white powder or crystalline solid.[1][6][7] Its solubility and density have been reported with some variability in the literature.

Table 2: Physical and Chemical Properties of Copper(II) Oxalate Hemihydrate

Property	Value
Molecular Weight	160.57 g/mol [3][8]
Appearance	Blue to bluish-white powder/crystalline solid[1][6][7]
Solubility in Water	Highly insoluble[1][6][8]
Solubility in other solvents	Soluble in ammonium (B1175870) hydroxide (B78521) (NH₄OH)[9][10]
Density	6.57 g/cm³ (anhydrous form)[1], 3.43 g/mL[11], >1 g/cm³ at 20°C[8]

Experimental Protocols

Synthesis of Copper(II) Oxalate Hemihydrate

A common method for the synthesis of copper(II) oxalate is through a precipitation reaction.[12] The following protocol is a generalized procedure based on literature methods.[1][12]

Materials:

• Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O)

• Potassium oxalate monohydrate (K₂C₂O₄·H₂O)

• Deionized water

• Ethanol

Procedure:

• Prepare Reactant Solutions:

  • Prepare a solution of copper(II) sulfate pentahydrate by dissolving a specific molar amount in deionized water.

  • Prepare a solution of potassium oxalate monohydrate with a 2:1 molar ratio to the copper(II) sulfate in deionized water.

• Reaction:

  • Gently heat both solutions to approximately 60°C.

  • Slowly add the copper(II) sulfate solution to the potassium oxalate solution while stirring continuously. A blue precipitate of copper(II) oxalate will form.

• Isolation and Purification:

  • Cool the mixture in an ice bath to ensure complete precipitation.

  • Collect the blue crystals by vacuum filtration using a sintered glass crucible.

  • Wash the precipitate with small portions of ice-cold deionized water to remove any soluble impurities.

  • Subsequently, wash the product with ethanol.

• Drying:

  • Air-dry the resulting copper(II) oxalate hemihydrate product.

Thermal Analysis

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are crucial for understanding the thermal decomposition of copper(II) oxalate hemihydrate.

General TGA/DSC Procedure:

• Sample Preparation: Accurately weigh a small amount of the copper(II) oxalate hemihydrate sample (typically 3-10 mg) into an appropriate TGA/DSC pan (e.g., aluminum or platinum).

• Instrument Setup:

  • Place the sample pan and a reference pan (usually an empty pan) into the instrument.

  • Purge the furnace with the desired atmosphere (e.g., nitrogen for an inert atmosphere or air for an oxidative atmosphere) at a constant flow rate.

• Thermal Program:

  • Heat the sample from ambient temperature to a final temperature (e.g., 500°C) at a controlled heating rate (e.g., 10°C/min).

• Data Analysis:

  • For TGA, analyze the resulting mass loss as a function of temperature to identify decomposition steps.

  • For DSC, analyze the heat flow to determine the enthalpy changes (endothermic or exothermic peaks) associated with decomposition events.

Thermal Decomposition Pathways

The thermal decomposition of copper(II) oxalate hemihydrate is highly dependent on the surrounding atmosphere.[13][14] In an inert atmosphere, it primarily decomposes to metallic copper, while in an oxidizing atmosphere, the final product is copper(II) oxide.[12][13][15] The initial step in the decomposition is the loss of water of hydration.[16]

References

• 1. Copper(II) oxalate - Wikipedia [en.wikipedia.org]
• 2. Strem, An Ascensus Company CAS# 55671-32-4. 25g. Copper(II) oxalate hemihydrate. | Fisher Scientific [fishersci.com]
• 3. americanelements.com [americanelements.com]
• 4. bioportsolutions.com [bioportsolutions.com]
• 5. Cupric oxalate hemihydrate | C4H8Cu2O10 | CID 62594 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. fishersci.com [fishersci.com]
• 7. infoscience.epfl.ch [infoscience.epfl.ch]
• 8. Copper(II) oxalate | C2CuO4 | CID 13148 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. osti.gov [osti.gov]
• 10. ntrs.nasa.gov [ntrs.nasa.gov]
• 11. researchportal.vub.be [researchportal.vub.be]
• 12. files01.core.ac.uk [files01.core.ac.uk]
• 13. Cupric oxalate | CAS#:814-91-5 | Chemsrc [chemsrc.com]
• 14. researchgate.net [researchgate.net]
• 15. Kinetic study on the thermal decomposition of copper(II) oxalate - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 16. Differential Scanning Calorimetry Test, T-history Method Experiment [ebrary.net]

An In-Depth Technical Guide to the Coordination Chemistry of Copper Oxalate Complexes

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the coordination chemistry of copper oxalate (B1200264) complexes. It delves into their synthesis, structural diversity, spectroscopic and magnetic properties, and their emerging applications, particularly in catalysis and medicinal chemistry. This document is intended to be a valuable resource for researchers and professionals engaged in inorganic chemistry, materials science, and drug development.

Introduction to Copper Oxalate Complexes

Copper(II) ions, with their d⁹ electron configuration, exhibit a rich and varied coordination chemistry, often characterized by the Jahn-Teller effect, which leads to distorted geometries. The oxalate dianion (C₂O₄²⁻), a versatile bridging ligand, readily forms stable complexes with copper, giving rise to a fascinating array of structures ranging from simple mononuclear species to intricate polynuclear clusters and coordination polymers. The ability of the oxalate ligand to mediate magnetic interactions between copper centers has also made these complexes a focal point in the field of molecular magnetism. In recent years, the biological activity of copper complexes, including their potential as anticancer and catalytic agents, has garnered significant interest within the drug development community.

Synthesis of Copper Oxalate Complexes

The synthesis of copper oxalate complexes can be achieved through various methods, including precipitation, solution-based reactions, and hydrothermal techniques. The final product is often influenced by factors such as the stoichiometry of the reactants, pH of the solution, reaction temperature, and the presence of co-ligands.

General Synthetic Workflow

A typical experimental workflow for the synthesis and characterization of copper oxalate complexes is outlined below. This process begins with the careful selection and preparation of starting materials, followed by the reaction, isolation, and purification of the product, and concludes with comprehensive characterization to elucidate its structure and properties.

Figure 1: General experimental workflow for the synthesis and characterization of copper oxalate complexes.

Experimental Protocols

Detailed methodologies for the synthesis of representative copper oxalate complexes are provided below.

Protocol 1: Synthesis of Potassium Bis(oxalato)cuprate(II) Dihydrate (K₂[Cu(C₂O₄)₂]·2H₂O)

This protocol describes a straightforward precipitation method for preparing a mononuclear copper(II) oxalate complex.[1][2]

• Preparation of Reactant Solutions:

  • Dissolve 2.0 g of copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O) in 10 cm³ of deionized water in a beaker.

  • In a separate beaker, dissolve 3.1 g of potassium oxalate monohydrate (K₂C₂O₄·H₂O) in 15 cm³ of deionized water.[1]

• Reaction:

  • Heat both solutions to approximately 60 °C.[1]

  • Slowly add the hot copper(II) sulfate solution to the hot potassium oxalate solution with continuous stirring. A blue precipitate will form.[3]

• Isolation and Purification:

  • Cool the reaction mixture in an ice bath to facilitate complete crystallization.[1]

  • Collect the blue crystals by vacuum filtration using a sintered glass crucible.[1]

  • Wash the crystals with two 5 cm³ portions of ice-cold deionized water, followed by 10 cm³ of ethanol (B145695) to aid in drying.[1]

  • Air-dry the final product.

Protocol 2: Synthesis of a Dinuclear Oxalate-Bridged Copper(II) Complex with 2,2'-Bipyridine (B1663995) and Benzoate Ligands ([{Cu(bipy)(bzt)(OH₂)}₂(μ-ox)])

This procedure details the synthesis of a heteroleptic, dinuclear copper(II) complex.[4]

• Preparation of Copper Benzoate Intermediate:

  • Add a solution of 0.122 g (1.00 mmol) of benzoic acid and 105 µL (1.00 mmol) of diethylamine (B46881) in 10 mL of methanol (B129727) to a suspension of 0.199 g (1.00 mmol) of copper(II) acetate (B1210297) monohydrate in 40 mL of methanol at 70 °C.

  • Stir the mixture for 10 minutes to form a bluish-green solution.

• Reaction with Oxalate and Co-ligand:

  • To the solution from the previous step, add a mixture of 0.063 g (0.50 mmol) of oxalic acid dihydrate and 105 µL (1.00 mmol) of diethylamine in 10 mL of methanol. A light-blue solution will form immediately.

  • Stir for 10 minutes.

  • Add a solution of 0.156 g (1.00 mmol) of 2,2'-bipyridine in 10 mL of methanol. The color of the solution will change to an intense blue.

• Crystallization and Isolation:

  • Filter the resulting solution and leave it undisturbed for slow evaporation at room temperature.

  • Bluish-green prismatic crystals will form over a period of several days.

  • Collect the crystals by filtration, wash with a small amount of cold methanol, and air-dry.

Structural and Spectroscopic Characterization

The structural elucidation of copper oxalate complexes is primarily achieved through single-crystal X-ray diffraction, which provides precise information on bond lengths, bond angles, and the overall molecular geometry. Spectroscopic techniques are invaluable for characterizing these complexes in both solid and solution states.

Crystallographic Data

The coordination environment around the copper(II) center in oxalate complexes is typically a distorted octahedron, square pyramid, or square planar geometry. The oxalate ligand can act as a bidentate or a bridging ligand, connecting two or more copper centers. A selection of crystallographic data for representative copper oxalate complexes is presented in Table 1.

Table 1: Selected Crystallographic Data for Copper Oxalate Complexes

Complex	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Selected Bond Lengths (Å)	Ref.
{K₂[Cu(ox)₂]}n	Monoclinic	P2/c	9.1760(3)	6.2230(2)	13.5020(4)	108.363(1)	Cu1-O3: 1.936(1)	[5]
[{Cu(bipy)(bzt)(OH₂)}₂(μ-ox)]	Monoclinic	P2₁/n	-	-	-	-	Cu1-O5: 1.9732(19), Cu1-O8: 2.378(2)	[6]
[Cu₂(phen)₂(C₂O₄)I₂]	-	-	-	-	-	-	-	[7]
[Cu₂(bpy)₂(C₂O₄)Br₂]	-	-	-	-	-	-	-	[7]

Spectroscopic Properties

Infrared (IR) Spectroscopy: The IR spectra of copper oxalate complexes exhibit characteristic absorption bands for the oxalate ligand. The positions of the asymmetric and symmetric stretching vibrations of the carboxylate groups (νₐₛ(COO⁻) and νₛ(COO⁻)) are sensitive to the coordination mode of the oxalate. Typically, νₐₛ(COO⁻) appears in the range of 1600-1700 cm⁻¹ and νₛ(COO⁻) in the range of 1300-1400 cm⁻¹. The separation between these two bands (Δν) can provide insights into the denticity of the oxalate ligand.

Electronic (UV-Vis) Spectroscopy: The electronic spectra of copper(II) oxalate complexes in the visible region are dominated by d-d transitions. These bands are typically broad and located in the range of 600-800 nm, and their position and intensity are dependent on the coordination geometry around the copper(II) ion. Charge transfer bands are usually observed in the UV region.[3]

Electron Paramagnetic Resonance (EPR) Spectroscopy: EPR spectroscopy is a powerful tool for studying paramagnetic copper(II) complexes. The g-tensor values and hyperfine coupling constants (A) provide detailed information about the electronic ground state and the nature of the copper-ligand bonds. For axially symmetric complexes, g-values are often reported as g∥ and g⊥.[6][8]

Table 2: Spectroscopic Data for Selected Copper Oxalate Complexes

Complex	IR ν(C=O) (cm⁻¹)	UV-Vis λₘₐₓ (nm)	EPR g-values	Ref.
K₂[Cu(C₂O₄)₂(H₂O)₂]	1630	520	-	[3]
[Cu(Asp)₂(Ox)]²⁻	1640	640	-	[3]
[Cu(Cys)₂(Ox)]²⁻	1585	650	-	[3]
[{Cu(bipy)(bzt)(OH₂)}₂(μ-ox)]	1648	-	g∥ = 2.26, g⊥ = 2.09 (solid)	[6]

Stability and Magnetic Properties

Stability Constants

The stability of copper oxalate complexes in solution can be quantified by their stability constants (log K). The presence of co-ligands can significantly influence the overall stability of the complex. Polarographic studies have been used to determine the stability constants of mixed-ligand copper(II)-oxalate complexes.[9]

Table 3: Stability Constants (log β) of Mixed-Ligand Copper(II)-Oxalate Complexes

Complex	log β
[Cu(oxalate)(malonate)]²⁻	8.85
[Cu(oxalate)(succinate)]²⁻	8.13
[Cu(oxalate)(maleate)]²⁻	8.40

Data from polarographic studies.[9]

Magnetic Properties

The magnetic properties of polynuclear copper oxalate complexes are of particular interest due to the ability of the oxalate bridge to mediate magnetic exchange interactions between copper(II) centers. Depending on the structural parameters, such as the Cu-O-C-O-Cu torsion angle and the coordination geometry around the copper ions, these interactions can be either ferromagnetic (leading to a parallel alignment of spins) or antiferromagnetic (leading to an anti-parallel alignment of spins). For instance, the dinuclear complex [{Cu(bipy)(bzt)(OH₂)}₂(μ-ox)] exhibits weak intramolecular ferromagnetic interaction (J = +2.9 cm⁻¹).[4]

Applications in Drug Development and Catalysis

The versatile coordination chemistry and redox properties of copper have led to the exploration of its complexes in various applications, including as potential therapeutic agents and catalysts.

Anticancer Activity

Copper complexes have emerged as promising candidates for anticancer drugs, often exhibiting lower toxicity and different mechanisms of action compared to platinum-based drugs. Their proposed mechanism of action often involves the induction of oxidative stress through the generation of reactive oxygen species (ROS), leading to cellular damage and apoptosis. Furthermore, some copper complexes can interact with and inhibit the function of crucial enzymes like DNA topoisomerase I.[10] This can lead to the arrest of the cell cycle, typically at the G2/M or S phase, and the activation of apoptotic pathways.[11][12][13]

The diagram below illustrates a plausible signaling pathway for the induction of apoptosis and cell cycle arrest by a copper complex. The complex, upon entering the cancer cell, can inhibit DNA topoisomerase I, leading to DNA damage. This damage response can activate the p53 tumor suppressor protein, which in turn can trigger cell cycle arrest to allow for DNA repair, or if the damage is too severe, initiate apoptosis through the activation of caspases.[10][11]

Figure 2: Proposed signaling pathway for copper complex-induced apoptosis and cell cycle arrest.

Conclusion

The coordination chemistry of copper oxalate complexes is a rich and expanding field of study. The versatility of the oxalate ligand, combined with the diverse coordination preferences of the copper(II) ion, gives rise to a wide range of molecular architectures with tunable properties. The detailed understanding of their synthesis, structure, and properties is crucial for the rational design of new materials with applications in catalysis, molecular magnetism, and medicine. The promising biological activities of these complexes, particularly their anticancer potential, warrant further investigation and development, offering new avenues for the design of next-generation metallodrugs.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. scribd.com [scribd.com]
• 3. Free Article [tetrazolelover.at.ua]
• 4. An Oxalate-Bridged Copper(II) Complex Combining Monodentate Benzoate, 2,2'-bipyridine and Aqua Ligands: Synthesis, Crystal Structure and Investigation of Magnetic Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. An Oxalate-Bridged Copper(II) Complex Combining Monodentate Benzoate, 2,2′-bipyridine and Aqua Ligands: Synthesis, Crystal Structure and Investigation of Magnetic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. hrcak.srce.hr [hrcak.srce.hr]
• 8. researchgate.net [researchgate.net]
• 9. connectsci.au [connectsci.au]
• 10. Induction of cell cycle arrest and apoptosis by copper complex Cu(SBCM)2 towards oestrogen-receptor positive MCF-7 breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Induction of cell cycle arrest and apoptosis by copper complex Cu(SBCM)2 towards oestrogen-receptor positive MCF-7 breast cancer cells - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. benthamdirect.com [benthamdirect.com]
• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Precipitation of Copper Oxalate from Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper oxalate (B1200264) (CuC₂O₄) is an inorganic compound that precipitates as a blue crystalline solid from aqueous solutions containing copper(II) ions and oxalate ions.[1] The low solubility of copper oxalate in water makes precipitation a common and effective method for its synthesis and for the removal of copper ions from solution.[2] This protocol has applications in various fields, including the synthesis of precursors for copper-based catalysts, the production of nanomaterials, and the recovery of copper from industrial wastewater.[3][4] The efficiency and characteristics of the precipitated copper oxalate are influenced by several key parameters, including pH, reactant concentrations, temperature, and the presence of complexing agents.[1][5] This document provides detailed protocols for the precipitation of copper oxalate, summarizes key quantitative data, and illustrates the experimental workflow.

Key Experimental Parameters and Their Effects

The precipitation of copper oxalate is governed by the equilibrium between dissolved ions and the solid precipitate. The primary reaction is:

Cu²⁺(aq) + C₂O₄²⁻(aq) ⇌ CuC₂O₄(s)

Several factors can influence the position of this equilibrium and the physical properties of the precipitate:

• pH: The solubility of copper oxalate is significantly affected by pH. In acidic solutions, the oxalate ion (C₂O₄²⁻) is protonated to form hydrogen oxalate (HC₂O₄⁻) and oxalic acid (H₂C₂O₄), which reduces the concentration of free oxalate ions available to precipitate with copper.[6] Conversely, in strongly basic solutions, the formation of copper hydroxide (B78521) complexes can increase the solubility of copper.[1] The optimal pH for precipitation is generally in the acidic to neutral range.[1]

• Reactant Concentrations: The concentrations of both the copper salt and the oxalate source are critical for achieving complete precipitation. A stoichiometric excess of the oxalate precipitant is often used to minimize the concentration of residual copper ions in the solution.[7]

• Temperature: Temperature can influence the solubility of copper oxalate and the kinetics of precipitation. Some procedures recommend heating the solutions to facilitate the reaction and then cooling to maximize precipitation.[8]

• Filtration Challenges: A common issue with the direct precipitation of copper oxalate is the formation of very fine particles that can be difficult to filter, leading to product loss and processing challenges.[7]

Experimental Protocols

Two primary methods for the precipitation of copper oxalate are presented below: a standard laboratory synthesis and a method designed to produce a more easily filterable precipitate.

Protocol 1: Standard Laboratory Synthesis of Copper Oxalate

This protocol is a general method for precipitating copper oxalate from a soluble copper salt and an oxalate source.

Materials:

• Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O) or other soluble copper(II) salt

• Potassium oxalate monohydrate (K₂C₂O₄·H₂O) or oxalic acid (H₂C₂O₄·2H₂O)

• Deionized water

• Ethanol (B145695)

• Beakers

• Stirring rod or magnetic stirrer

• Heating plate (optional)

• Ice bath

• Sintered glass crucible or Buchner funnel with filter paper

• Vacuum filtration apparatus

Procedure:

• Prepare Reactant Solutions:

  • Prepare a solution of copper(II) sulfate by dissolving a specific amount (e.g., 2.0 g of CuSO₄·5H₂O) in a minimal amount of deionized water (e.g., 10 mL).[8]

  • Prepare a separate solution of the oxalate source. For example, dissolve 3.1 g of potassium oxalate monohydrate in 15 mL of deionized water.[8]

• Precipitation:

  • Optionally, heat both solutions to approximately 60°C.[8]

  • Slowly add the copper(II) sulfate solution to the potassium oxalate solution while stirring continuously. A blue precipitate of copper oxalate will form immediately.[8]

• Digestion and Cooling:

  • Continue stirring the mixture for a period to allow for particle growth (e.g., 15-30 minutes).

  • Cool the mixture in an ice bath to maximize the precipitation of copper oxalate.[8]

• Filtration and Washing:

  • Set up a vacuum filtration apparatus with a pre-weighed sintered glass crucible or a Buchner funnel with appropriate filter paper.

  • Filter the blue precipitate under vacuum.

  • Wash the precipitate with small portions of ice-cold deionized water to remove any soluble impurities.[8]

  • Follow with a wash of ethanol to aid in drying.[8]

• Drying:

  • Air-dry the product on the filter paper or in a desiccator. Alternatively, the product can be dried in an oven at a low temperature (e.g., 50-60°C) to a constant weight.

Protocol 2: Indirect Precipitation for Improved Filterability

This method, adapted from a patented process, aims to produce a copper oxalate precipitate that is easier to filter by first precipitating ferrous oxalate and then converting it to copper oxalate.[7]

Materials:

• Ferrous sulfate (FeSO₄)

• Soluble oxalate (e.g., oxalic acid, sodium oxalate)

• Copper(II) sulfate (CuSO₄)

• Deionized water

• Filtration apparatus

Procedure:

• Precipitate Ferrous Oxalate:

  • React an aqueous solution of a ferrous salt (e.g., ferrous sulfate) with a solution of a soluble oxalate. A yellow precipitate of ferrous oxalate will form.[7]

  • Allow a retention time of 5 to 15 minutes with mild agitation to ensure complete reaction.[7]

• Isolate Ferrous Oxalate:

  • Filter the ferrous oxalate precipitate. Washing of the precipitate at this stage is not critical.[7]

• Convert to Copper Oxalate:

  • Create a slurry of the freshly precipitated, undried ferrous oxalate in an aqueous solution containing a stoichiometric excess of a copper salt (e.g., copper sulfate).[7]

  • Maintain mild agitation for approximately 2 hours to ensure the conversion of ferrous oxalate to copper oxalate.[7]

• Filtration and Washing:

  • Filter the resulting solid copper oxalate.

  • Thoroughly wash the precipitate with deionized water to remove soluble materials such as ferrous sulfate and excess copper sulfate.[7]

• Drying:

  • Dry the washed copper oxalate precipitate. This method is reported to yield a fine powder that does not require grinding.[7]

Data Presentation

The following table summarizes quantitative data on the effect of pH and reactant concentrations on copper oxalate precipitation, compiled from various sources.

Parameter	Condition	Result	Reference
pH	0	Residual Cu(II) Concentration: 110 mg/L	[1]
1	Residual Cu(II) Concentration: 125 mg/L	[1]
2	Residual Cu(II) Concentration: 70 mg/L	[1]
3	Residual Cu(II) Concentration: 62 mg/L	[1]
Oxalic Acid Concentration	0.5 g in 50 cm³ solution	Precipitates >0.064 g CuO equivalent	[9]
1.0 g in 50 cm³ solution	Precipitates >0.064 g CuO equivalent	[9]
2.0 g in 50 cm³ solution	Precipitates >0.03 g CuO equivalent	[9]
Saturated solution in 50 cm³	Precipitates >0.0128 g CuO equivalent	[9]
Reaction Volume	10 cm³	Average error in titration: 0.0002 g	[10]
50 cm³	Average error in titration: 0.0011 g	[10]
100 cm³	Average error in titration: 0.0053 g	[10]
200 cm³	Average error in titration: 0.0203 g	[10]

Visualizations

Experimental Workflow for Standard Copper Oxalate Precipitation

Caption: Workflow for the standard precipitation of copper oxalate.

Logical Relationship of Factors Affecting Precipitation

Caption: Factors influencing copper oxalate precipitation and outcomes.

References

• 1. sterc.org [sterc.org]
• 2. ART. XXXIX.--The Precipitation of Copper Oxalate in Analysis; - ProQuest [proquest.com]
• 3. Eco-friendly synthesis of copper oxalate and oxide nanoparticles. [wisdomlib.org]
• 4. ijmmm.ustb.edu.cn [ijmmm.ustb.edu.cn]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. US3846460A - Method of manufacturing copper oxalate - Google Patents [patents.google.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. ajsonline.org [ajsonline.org]
• 10. ajsonline.org [ajsonline.org]

Application Notes and Protocols for the Use of Copper Oxalate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Copper(II) oxalate (B1200264) (CuC₂O₄) is a stable, insoluble coordination polymer that serves as a versatile and valuable material in the field of organic synthesis.[1] While it can be used directly as a catalyst in some organic reactions, its most significant application lies in its role as a precursor for the synthesis of highly active heterogeneous copper-based nanocatalysts, such as copper(II) oxide (CuO) and copper(I) oxide (Cu₂O) nanoparticles.[2][3] The thermal decomposition of copper oxalate provides a straightforward and reproducible method for generating these catalytically active species.[4][5]

The resulting copper oxide nanoparticles have demonstrated considerable efficacy in a variety of important organic transformations, including C-N, C-O, and C-S bond-forming cross-coupling reactions, which are fundamental in the synthesis of pharmaceuticals, agrochemicals, and functional materials.[6][7][8] The use of copper oxalate as a precursor offers several advantages:

• Controlled Nanoparticle Synthesis: The well-defined stoichiometry and solid-state nature of copper oxalate allow for the controlled production of copper oxide nanoparticles with specific sizes and morphologies upon thermal decomposition.[2][5]

• Heterogeneous Catalysis: The nanoparticles derived from copper oxalate act as robust heterogeneous catalysts that can be easily separated from the reaction mixture, facilitating product purification and enabling catalyst recycling.[8]

• Cost-Effectiveness and Sustainability: Copper is an earth-abundant and inexpensive metal, making copper-based catalysts a more sustainable alternative to precious metal catalysts like palladium.[7][9] The synthesis of the catalyst from a simple salt like copper oxalate further enhances its economic viability.

This document provides detailed protocols for the preparation of catalytically active copper oxide nanoparticles from a copper oxalate precursor and their subsequent application in a representative Ullmann-type C-N cross-coupling reaction.

Catalyst Preparation from Copper Oxalate

The conversion of copper oxalate to catalytically active copper(II) oxide nanoparticles is typically achieved through thermal decomposition (calcination). This process involves heating the copper oxalate powder at a specific temperature to induce its decomposition into CuO and gaseous byproducts.

Experimental Protocol: Synthesis of CuO Nanoparticles from Copper Oxalate

This protocol describes the thermal decomposition of pre-synthesized copper oxalate to yield CuO nanoparticles.

Materials:

• Copper(II) oxalate (CuC₂O₄)

• Tube furnace

• Ceramic boat

Procedure:

• Place a known amount of copper(II) oxalate powder into a ceramic boat.

• Position the ceramic boat in the center of a tube furnace.

• Heat the furnace to 400°C with a ramping rate of 5°C/min under a static air atmosphere.[2]

• Maintain the temperature at 400°C for 4 hours to ensure complete decomposition of the copper oxalate.[2]

• After the calcination period, allow the furnace to cool down to room temperature naturally.

• The resulting black powder of CuO nanoparticles can be collected and stored for later use.

Characterization: The synthesized CuO nanoparticles can be characterized by standard techniques such as X-ray diffraction (XRD) to confirm the crystalline phase and average crystallite size, and Transmission Electron Microscopy (TEM) to determine the particle size and morphology.[2]

Application in C-N Cross-Coupling Reactions

The synthesized CuO nanoparticles are effective catalysts for Ullmann-type C-N cross-coupling reactions, which are pivotal for the synthesis of N-arylated compounds prevalent in many pharmaceutical agents.

Experimental Protocol: CuO Nanoparticle-Catalyzed N-Arylation of Imidazole (B134444)

This protocol details the coupling of an aryl halide with imidazole using the prepared CuO nanoparticles as a heterogeneous catalyst.

Materials:

• Aryl halide (e.g., iodobenzene)

• Imidazole

• CuO nanoparticles (synthesized as described above)

• Potassium carbonate (K₂CO₃)

• Dimethyl sulfoxide (B87167) (DMSO)

• Reaction vessel (e.g., Schlenk tube)

• Magnetic stirrer and hotplate

• Standard work-up and purification supplies (ethyl acetate (B1210297), brine, anhydrous magnesium sulfate, silica (B1680970) gel for column chromatography)

Procedure:

• To a reaction vessel, add the aryl halide (1.0 mmol), imidazole (1.2 mmol), the synthesized CuO nanoparticles (5 mol%), and potassium carbonate (2.0 mmol).

• Add DMSO (3.0 mL) as the solvent.

• Seal the reaction vessel and stir the mixture at 120°C for 24 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Separate the catalyst by centrifugation or filtration. The catalyst can be washed, dried, and reused.

• Pour the reaction mixture into water and extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the pure N-arylated imidazole.

Data Presentation

The following tables summarize representative quantitative data for the synthesis of CuO nanoparticles and their application in C-N cross-coupling reactions.

Table 1: Synthesis of CuO Nanoparticles from Copper Oxalate Precursors

Precursor for Copper Oxalate	Solvent for Synthesis	Average Crystallite Size (nm)	Resulting Nanoparticle Phase	Reference
CuCl₂ and H₂C₂O₄·2H₂O	Water	~35	Monoclinic CuO	[2]
CuCl₂ and (NH₄)₂C₂O₄·H₂O	Water	~42	Monoclinic CuO	[2]
CuCl₂ and (NH₄)₂C₂O₄·H₂O	Water/Glycerol (3:1)	~24	CuO with minor Cu₂O phase	[2]

Table 2: Representative Copper-Catalyzed N-Arylation of N-Heterocycles with Aryl Halides

Aryl Halide	N-Heterocycle	Catalyst System	Base	Temperature (°C)	Yield (%)	Reference
Iodobenzene	Imidazole	Cu(OAc)₂ / BO	K₃PO₄	80	95
1-iodo-4-nitrobenzene	Imidazole	Cu(OAc)₂ / BO	K₃PO₄	80	96
1-bromo-4-methoxybenzene	Piperidine	Cu(OAc)₂ / BO	K₃PO₄	80	85	[10]
2-Iodotoluene	1-Methyl-3-phenylpiperazine	CuI / Pyrrole-ol ligand	K₃PO₄	90	86	[11]
1-Iodo-2-(trifluoromethyl)benzene	Morpholine	CuI / Pyrrole-ol ligand	K₃PO₄	90	78	[11]
(Note: BO = α-benzoin oxime. The data in this table is representative of copper-catalyzed C-N coupling reactions and illustrates typical conditions and yields achievable with copper-based catalytic systems.)

Visualizations

Experimental Workflow Diagrams

Caption: Workflow for CuO nanoparticle synthesis.

Caption: Workflow for C-N cross-coupling.

Proposed Catalytic Cycle

References

• 1. Copper(II) oxalate - Wikipedia [en.wikipedia.org]
• 2. Insights into the Synthesis Parameters Effects on the Structural, Morphological, and Magnetic Properties of Copper Oxide Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Eco-friendly synthesis of copper oxalate and oxide nanoparticles. [wisdomlib.org]
• 4. Chemical Synthesis of Copper Nanoparticles – Oriental Journal of Chemistry [orientjchem.org]
• 5. Synthesis and characterization of copper oxalate and copper oxide nanoparticles by statistically optimized controlled precipitation and calcination of precursor - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 6. Oxalohydrazide Ligands for Copper-Catalyzed C−O Coupling Reactions with High Turnover Numbers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. ramprasad.mse.gatech.edu [ramprasad.mse.gatech.edu]
• 9. Cu(OTf)2-catalyzed multicomponent reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cu(II)-Catalyzed C-N Coupling of (Hetero)aryl Halides and N-Nucleophiles Promoted by α-Benzoin Oxime - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cu-Catalyzed C–N Coupling with Sterically Hindered Partners - PMC [pmc.ncbi.nlm.nih.gov]

Application of Copper Complexes in Electrocatalytic CO2 Reduction to Oxalate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The electrochemical reduction of carbon dioxide (CO2) into value-added chemicals is a promising strategy for mitigating greenhouse gas emissions and producing sustainable fuels and chemical feedstocks. Copper-based catalysts have demonstrated a unique ability to facilitate the C-C coupling of CO2, leading to the formation of various C2+ products. Among these, the selective conversion of CO2 to oxalate (B1200264) (C2O4^2-) is of significant interest. This document provides detailed application notes and protocols for the use of copper complexes in the electrocatalytic reduction of CO2 to oxalate, based on published research.

Disclaimer: It is important to note that there is ongoing scientific debate regarding the true source of oxalate in some experimental systems, with some studies suggesting it may arise from the oxidation of organic additives (like ascorbate) rather than the reduction of CO2.[1][2] Researchers should consider this controversy when designing and interpreting their experiments.

Data Presentation

The following table summarizes the key quantitative data reported for the electrocatalytic conversion of CO2 to oxalate using a dinuclear copper(I) complex.

Parameter	Value	Conditions	Reference
Applied Potential	-0.03 V vs. NHE	Acetonitrile (B52724) solution, CO2 saturated	[3][4][5]
Catalysis Duration	7 hours	-	[3][4][5]
Turnovers	6	Producing 12 equivalents of oxalate	[3][4][5]
Charge Consumed	6 equivalents (24 electrons)	Per molecule of the tetranuclear Cu(II)-oxalate complex	[3]

Experimental Protocols

Synthesis of the Dinuclear Copper(I) Complex

A specific dinuclear copper(I) complex has been reported to be active for the reductive coupling of CO2 to oxalate.[3][4][6] The synthesis of this complex is a prerequisite for the electrocatalytic experiments. While the initial papers describe the complex, detailed synthesis protocols are often found in the supplementary information of those publications. Researchers should refer to the original literature for precise synthesis steps.

Electrochemical Cell Setup

A standard three-electrode electrochemical cell is typically used for these experiments.[7][8]

• Working Electrode: A suitable conductive material (e.g., glassy carbon, platinum) on which the copper complex can be immobilized or studied in solution.

• Counter Electrode: A platinum wire or graphite (B72142) rod is commonly used.

• Reference Electrode: A standard reference electrode, such as a Ag/AgCl or a Normal Hydrogen Electrode (NHE), is required for accurate potential control.

• Electrochemical Cell: An H-type cell with two compartments separated by a proton exchange membrane (e.g., Nafion) is often employed to separate the cathodic and anodic reactions.[7]

Electrolyte Preparation

• The electrolyte typically consists of an organic solvent like acetonitrile due to the solubility of the copper complexes.[3][4]

• A supporting electrolyte, such as tetrabutylammonium (B224687) hexafluorophosphate (B91526) (TBAPF6) or lithium perchlorate (B79767), is added to ensure sufficient conductivity.[3]

• The electrolyte must be saturated with high-purity CO2 by bubbling the gas through the solution for a sufficient amount of time (e.g., 30 minutes) prior to and during the electrolysis.

Electrocatalytic CO2 Reduction

• Assemble the three-electrode cell with the prepared electrolyte.

• Purge the cathodic compartment with CO2 gas.

• Apply a constant potential (potentiostatic electrolysis) using a potentiostat. For the reported copper complex, a potential of -0.03 V vs. NHE was used.[3][4][5]

• Monitor the current over time. A decrease in current may indicate catalyst deactivation or precipitation of products on the electrode surface.[3]

• The electrolysis is carried out for a set duration (e.g., 7 hours).[3][4]

Product Analysis

Liquid Phase (Oxalate Analysis):

• After electrolysis, the electrolyte in the cathodic compartment is collected.

• If lithium perchlorate is used as the supporting electrolyte, lithium oxalate, which has low solubility in acetonitrile, will precipitate out of the solution.[3][4]

• The precipitate can be collected by filtration or centrifugation.

• The identity of the precipitate as lithium oxalate can be confirmed using techniques such as Fourier-transform infrared spectroscopy (FTIR) and elemental analysis.[3]

• Alternatively, the oxalate in solution can be quantified using techniques like ion chromatography or high-performance liquid chromatography (HPLC).[9][10]

Gas Phase Analysis:

• The gaseous products from the headspace of the electrochemical cell are typically analyzed using gas chromatography (GC).[8][11][12]

• A GC equipped with a thermal conductivity detector (TCD) and a flame ionization detector (FID) can be used to detect and quantify products like hydrogen, carbon monoxide, methane, and ethylene.[11][12]

Mandatory Visualizations

Caption: Experimental workflow for electrocatalytic CO2 reduction to oxalate.

Caption: Proposed mechanism for the electrocatalytic reduction of CO2 to oxalate.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Are Cu(II) oxalate complexes formed by reduction of CO2 or oxidation of ascorbate? - American Chemical Society [acs.digitellinc.com]
• 3. sfu.ca [sfu.ca]
• 4. research-portal.uu.nl [research-portal.uu.nl]
• 5. Electrocatalytic CO2 conversion to oxalate by a copper complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reduction of carbon dioxide to oxalate by a binuclear copper complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. udspace.udel.edu [udspace.udel.edu]
• 8. youtube.com [youtube.com]
• 9. Photocatalytic reduction of CO2: a brief review on product analysis and systematic methods - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. eprints.lancs.ac.uk [eprints.lancs.ac.uk]
• 11. gcms.cz [gcms.cz]
• 12. agilent.com [agilent.com]

Application Notes and Protocols: Copper Oxalate as a High-Performance Anode for Proton Batteries

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of copper oxalate (B1200264) as a promising anode material for aqueous proton batteries. The information is compiled from recent scientific literature, offering insights into its high capacity, exceptional cycling stability, and the underlying electrochemical mechanisms.

Introduction

Aqueous proton batteries are emerging as a safe, cost-effective, and high-power energy storage solution. The development of high-performance electrode materials is crucial for advancing this technology. Copper oxalate (CuC₂O₄) has recently been identified as a high-capacity anode material, exhibiting excellent electrochemical performance. This is attributed to a unique synchronous dual-redox mechanism involving both the copper ions and the oxalate group, enabling efficient proton accommodation.[1][2][3][4][5][6]

Key Performance Metrics

Copper oxalate stands out among anode materials for proton batteries due to its impressive performance characteristics.

Table 1: Electrochemical Performance of Copper Oxalate Anode

Parameter	Value	Conditions
Specific Capacity	226 mAh g⁻¹	At 1 A g⁻¹
Capacity Retention	98%	After 1000 cycles at 1 A g⁻¹
Rate Capability	170 mAh g⁻¹	At 3 A g⁻¹
Electrolyte	0.1 M H₂SO₄	---

This high specific capacity surpasses many other anode materials currently explored for proton batteries. The remarkable cycling stability indicates a robust material structure that withstands repeated proton insertion and extraction.

Proton Storage Mechanism

The high capacity of copper oxalate is rooted in a synchronous redox reaction during the discharge process.[1][2][3] Both the copper ion and the oxalate group act as redox centers. Specifically, the bivalent copper ion (Cu²⁺) is reduced to a monovalent state (Cu⁺), and the carbonyl group (C=O) in the oxalate is partially converted to a hydroxyl group (C-O).[1][2][3][4][5][6] This dual-redox activity allows a single copper oxalate molecule to accommodate two protons, leading to a high theoretical capacity.

Signaling Pathway Diagram

Caption: Proton storage mechanism in copper oxalate anode.

Experimental Protocols

The following protocols provide a step-by-step guide for the synthesis of copper oxalate, fabrication of the anode, assembly of a proton battery, and subsequent electrochemical characterization.

Protocol 1: Synthesis of Copper Oxalate

This protocol describes a precipitation method for synthesizing copper oxalate.

Materials:

• Copper(II) nitrate (B79036) trihydrate (Cu(NO₃)₂·3H₂O)

• Sodium oxalate (Na₂C₂O₄)

• Deionized (DI) water

Procedure:

• Prepare a 0.1 M solution of copper(II) nitrate trihydrate in DI water.

• Prepare a 0.1 M solution of sodium oxalate in DI water.

• Slowly add the copper nitrate solution to the sodium oxalate solution under constant stirring.

• A light blue precipitate of copper oxalate will form immediately.

• Continue stirring the mixture for 1-2 hours to ensure complete reaction.

• Collect the precipitate by centrifugation or vacuum filtration.

• Wash the precipitate several times with DI water and then with ethanol (B145695) to remove any unreacted precursors and impurities.

• Dry the resulting powder in a vacuum oven at 60-80°C for 12 hours.

Protocol 2: Anode Fabrication

Materials:

• Synthesized copper oxalate powder

• Conductive carbon black (e.g., Super P)

• Polyvinylidene difluoride (PVDF) binder

• N-methyl-2-pyrrolidone (NMP) solvent

• Carbon paper (or other current collector)

Procedure:

• Prepare the anode slurry by mixing copper oxalate, Super P, and PVDF in a weight ratio of 7:2:1.

• Add NMP to the mixture and stir until a homogeneous slurry is formed. The consistency should be suitable for doctor-blading.

• Coat the slurry onto a piece of carbon paper using a doctor blade.

• Dry the coated electrode in a vacuum oven at 80-100°C for 12 hours to completely remove the NMP solvent.

• Cut the dried electrode into circular discs of a desired diameter (e.g., 12 mm) for cell assembly.

Protocol 3: Proton Battery Assembly

This protocol describes the assembly of a three-electrode Swagelok-type cell for electrochemical testing.

Components:

• Working Electrode: Copper oxalate anode disc

• Counter Electrode: Activated carbon electrode

• Reference Electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl electrode

• Separator: Glass fiber filter paper

• Electrolyte: 0.1 M H₂SO₄ aqueous solution

Assembly Procedure:

• Place the copper oxalate anode at the bottom of the Swagelok-type cell.

• Soak the separator in the 0.1 M H₂SO₄ electrolyte for a few minutes and then place it on top of the anode, ensuring there are no air bubbles trapped between the layers.

• Place the activated carbon counter electrode on top of the separator.

• Carefully insert the reference electrode into the cell, ensuring its tip is close to the working electrode.

• Seal the cell according to the manufacturer's instructions.

For a full cell configuration, a suitable cathode material, such as a Prussian blue analogue (e.g., CuFe-TBA), would replace the activated carbon counter electrode and the reference electrode would be omitted.[2]

Protocol 4: Electrochemical Characterization

Instrumentation:

• Potentiostat/Galvanostat (Battery Cycler)

Procedures:

• Cyclic Voltammetry (CV):

  • Perform CV scans at various scan rates (e.g., 1-10 mV s⁻¹) within a potential window of -0.6 V to 0 V vs. SCE to investigate the redox behavior.

• Galvanostatic Charge-Discharge (GCD):

  • Conduct GCD tests at different current densities (e.g., 0.1 A g⁻¹ to 5 A g⁻¹) within the same potential window.

  • Calculate the specific capacity using the following formula:

    • C = (I × Δt) / m

    • Where:

      • C is the specific capacity (mAh g⁻¹)

      • I is the discharge current (mA)

      • Δt is the discharge time (h)

      • m is the mass of the active material (g)

• Cycling Stability:

  • Perform long-term GCD cycling at a constant current density (e.g., 1 A g⁻¹) for a large number of cycles (e.g., 1000 cycles).

  • Calculate the coulombic efficiency (CE) for each cycle:

    • CE (%) = (t_charge / t_discharge) × 100

    • Where:

      • t_charge is the charging time

      • t_discharge is the discharging time

Experimental Workflow

Caption: Experimental workflow for copper oxalate anode preparation and testing.

Safety Precautions

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when handling chemicals.

• Copper(II) nitrate is an oxidizing agent and is harmful if swallowed or inhaled. Handle it in a well-ventilated area or a fume hood.

• Sodium oxalate is toxic if ingested.

• NMP is a skin and eye irritant. Use it in a fume hood.

• Sulfuric acid (H₂SO₄) is highly corrosive. Handle with extreme care and have an appropriate spill kit readily available. Always add acid to water, never the other way around.

By following these detailed protocols and safety guidelines, researchers can effectively synthesize and evaluate copper oxalate as a high-performance anode material for the next generation of aqueous proton batteries.

References

• 1. Synchronous Redox Reactions in Copper Oxalate Enable High-Capacity Anode for Proton Battery. | Semantic Scholar [semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Collection - Synchronous Redox Reactions in Copper Oxalate Enable High-Capacity Anode for Proton Battery - Journal of the American Chemical Society - Figshare [acs.figshare.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synchronous Redox Reactions in Copper Oxalate Enable High-Capacity Anode for Proton Battery - PubMed [pubmed.ncbi.nlm.nih.gov]

Controlled Synthesis of Copper Nanoparticles from Copper Oxalate: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the controlled synthesis of copper nanoparticles (CuNPs) using copper oxalate (B1200264) as a precursor. It covers thermal decomposition and solution-phase synthesis methods, characterization, and applications in drug development, with a focus on anticancer and antimicrobial activities.

Introduction

Copper nanoparticles are of significant interest in various scientific and biomedical fields due to their unique catalytic, optical, and antimicrobial properties.[1] The use of copper oxalate as a precursor offers a reliable method for producing CuNPs with controlled size and morphology.[1][2] This document outlines two primary synthesis methodologies: thermal decomposition and a solution-phase chemical reduction.

Experimental Protocols

Synthesis of Copper Oxalate Precursor

A common precursor for the synthesis of copper nanoparticles is copper oxalate (CuC₂O₄). It can be prepared by the chemical precipitation reaction between a copper salt (e.g., copper nitrate (B79036) or copper chloride) and an oxalic acid solution.[1][3]

Protocol 2.1.1: Preparation of Copper Oxalate Powder

• Prepare a solution of copper nitrate (Cu(NO₃)₂·3H₂O) in a water-alcohol medium (e.g., 83% ethanol (B145695), 17% water).[4]

• Prepare a separate solution of oxalic acid (H₂C₂O₄·2H₂O) in an alcohol (e.g., ethanol or butanol) or aqueous medium.[4]

• At 20°C, add the copper nitrate solution to the oxalic acid solution under constant stirring.[4]

• A precipitate of copper oxalate will form. Separate the precipitate from the solution by centrifugation at 3,000 rpm for 30 minutes.[4]

• Wash the precipitate with deionized water while stirring to remove any unreacted reagents.

• Dry the resulting copper oxalate powder. This powder will serve as the precursor for the synthesis of copper nanoparticles.

Synthesis of Copper Nanoparticles via Thermal Decomposition

Thermal decomposition of the copper oxalate precursor is a straightforward method to produce copper or copper oxide nanoparticles. The composition of the final product is highly dependent on the decomposition temperature and atmosphere.[1]

Protocol 2.2.1: Synthesis of Copper Oxide (CuO) Nanoparticles

This protocol yields copper(II) oxide nanoparticles by decomposition in an air atmosphere.

• Place the dried copper oxalate precursor powder in an alumina (B75360) crucible.

• Heat the crucible in a furnace under a static air atmosphere to 400°C at a ramping rate of 5°C/min.[3]

• Maintain the temperature at 400°C for 4 hours to ensure complete decomposition of the copper oxalate into copper oxide.[3][5]

• Allow the furnace to cool down to room temperature.

• The resulting black powder consists of copper oxide nanoparticles.

Protocol 2.2.2: Synthesis of Copper (Cu) Nanoparticles

This protocol yields metallic copper nanoparticles by decomposition in an inert or reducing atmosphere.[1]

• Place the dried copper oxalate precursor powder on a glass slide or in a suitable container within a tube furnace.

• Purge the furnace tube with a pure inert gas like nitrogen (99.995%) or a reducing gas like hydrogen (99.995%) to remove oxygen.[4]

• Heat the furnace to a temperature between 250°C and 300°C and hold for 1 hour for decomposition under nitrogen.[4] For a two-step process to avoid carbon contamination, first partially decompose the oxalate in air at 220°C for 2 hours, followed by reduction under hydrogen at 180°C for 15 hours.[1][4]

• After the designated time, turn off the furnace and allow it to cool to room temperature under the same atmosphere to prevent re-oxidation of the copper nanoparticles.[1]

• The resulting powder will be composed of metallic copper nanoparticles, which may have a thin surface layer of cuprous oxide (Cu₂O) if exposed to trace amounts of air.[1][2]

Solution-Phase Synthesis of Copper Nanoparticles

Solution-phase synthesis allows for greater control over nanoparticle size and stability through the use of reducing and capping agents. While direct reduction from the insoluble copper oxalate is challenging, a modified approach using a soluble copper oxalate complex can be employed.[2] A more general and widely applicable method involves the chemical reduction of a copper salt precursor, which can be adapted for scenarios where a soluble copper source is preferred.

Protocol 2.3.1: Solution-Phase Synthesis via a Soluble Copper Oxalate Complex

• To overcome the insolubility of copper oxalate, a soluble complex can be formed by mixing copper oxalate crystals with N,N-diethyl-1,3-diaminopropane (dedap) to create [Cu(ox)(dedap)₂].[2]

• This complex is soluble in polar solvents and can be mixed with surfactants like a combination of oleic acid, dodecylamine, and octylamine, which also act as capping agents.[2]

• The solution is then heated to a moderate temperature of less than 170°C to decompose the complex, leading to the formation of copper nanoparticles.[2] The evolving CO₂ gas is a byproduct of the oxalate decomposition.[2]

• The resulting copper nanoparticles are surface-modified by the surfactants, enhancing their dispersibility in organic solvents.[2]

Data Presentation

The controlled synthesis of copper nanoparticles from copper oxalate allows for the tuning of their physical properties by varying the synthesis parameters. The following tables summarize the quantitative data from cited experiments.

Precursor	Synthesis Method	Atmosphere	Temperature (°C)	Time (h)	Nanoparticle Type	Average Size (nm)	Morphology
Copper Oxalate	Thermal Decomposition	Air	400	4	CuO	24-42	Oval
Copper Oxalate	Thermal Decomposition	Nitrogen	250-300	1	Cu with Cu₂O surface	3.5-40	Varied
Copper Oxalate (partially decomposed)	Thermal Decomposition	Hydrogen	180	15	Cu with traces of Cu₂O	3.5-40	Spherical/Elongated
[Cu(ox)(dedap)₂]	Solution-Phase Decomposition	-	< 170	-	Cu	-	-

Table 1: Influence of Synthesis Parameters on Copper Nanoparticle Properties.[1][2][5]

Experimental Workflows and Signaling Pathways

The following diagrams, created using Graphviz (DOT language), illustrate the experimental workflows and proposed signaling pathways for the biological applications of the synthesized copper nanoparticles.

Caption: Experimental workflow for the synthesis and characterization of copper nanoparticles.

Caption: Anticancer mechanism of copper nanoparticles.

Caption: Antimicrobial mechanism of copper nanoparticles.

Applications in Drug Development

Copper nanoparticles synthesized from copper oxalate have shown significant potential in various biomedical applications, particularly in drug development. Their high surface area-to-volume ratio and reactivity make them effective antimicrobial and anticancer agents.

Anticancer Activity

Copper nanoparticles can induce cytotoxicity in cancer cells through multiple mechanisms. A key mechanism is the generation of reactive oxygen species (ROS), which leads to oxidative stress, DNA damage, and mitochondrial dysfunction, ultimately triggering apoptosis (programmed cell death). Furthermore, copper nanoparticles have been shown to activate the mitogen-activated protein kinase (MAPK) signaling pathway, which is involved in regulating cell proliferation and apoptosis.

Antimicrobial Activity

The antimicrobial properties of copper nanoparticles are well-documented. They can adhere to the bacterial cell wall and membrane, causing structural damage and increased permeability. This disruption, coupled with the generation of ROS, leads to damage of intracellular components such as proteins and DNA, resulting in bacterial cell death.

Drug Delivery Systems

The surface of copper nanoparticles can be functionalized to carry and deliver therapeutic agents to target cells. This targeted delivery can enhance the efficacy of drugs while minimizing side effects on healthy tissues. Their small size allows for potential penetration of biological barriers, making them promising candidates for advanced drug delivery systems.

Conclusion

The synthesis of copper nanoparticles from a copper oxalate precursor is a versatile and controllable process. By carefully selecting the synthesis method and parameters, nanoparticles with desired characteristics for specific applications in drug development can be produced. The protocols and data presented in this document provide a foundation for researchers to explore the potential of copper nanoparticles in anticancer and antimicrobial therapies. Further research into surface functionalization and in vivo studies will be crucial for translating these promising nanomaterials into clinical applications.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. N,N-Diethyl-diaminopropane-copper(ii) oxalate self-reducible complex for the solution-based synthesis of copper nanocrystals - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
• 4. Synthesis and characterization of copper oxalate and copper oxide nanoparticles by statistically optimized controlled precipitation and calcination of precursor - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 5. ijnnonline.net [ijnnonline.net]

Application Notes and Protocols: Thermogravimetric Analysis (TGA) of Copper Oxalate Decomposition

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thermogravimetric Analysis (TGA) is a powerful analytical technique used to characterize the thermal stability and composition of materials. This document provides a detailed application note and protocol for the TGA of copper oxalate (B1200264) (CuC₂O₄) decomposition. The thermal decomposition of copper oxalate is highly dependent on the atmospheric conditions, yielding different final products in inert and oxidizing environments. Understanding this behavior is crucial for materials science, catalysis research, and quality control in various industries. Copper oxalate is also frequently used as a standard to verify inert conditions within a TGA instrument.[1]

Decomposition Pathways

The thermal decomposition of copper oxalate follows distinct pathways depending on the surrounding atmosphere.

• Inert Atmosphere (e.g., Nitrogen, Argon): In an inert environment, copper oxalate primarily decomposes in a single step to form metallic copper and carbon dioxide.[2] However, some studies have shown the formation of small amounts of copper(I) oxide (Cu₂O) as a minor product, potentially due to the disproportionation of carbon dioxide at the surface of the freshly formed, highly reactive copper particles.[3][4] The reaction is generally considered to be exothermic.[2]

• Oxidizing Atmosphere (e.g., Air, Oxygen): In the presence of oxygen, the decomposition process is more complex and results in the formation of copper(II) oxide (CuO) as the final product.[2][4] This process is strongly exothermic.[2][3] The decomposition may proceed through the initial formation of metallic copper, which is then rapidly oxidized to copper(II) oxide.[2] Some evidence also suggests the potential for copper(I) oxide as an intermediate.

Quantitative Data Summary

The following tables summarize the key quantitative data obtained from the thermogravimetric analysis of copper oxalate decomposition under different atmospheric conditions.

Table 1: TGA Data for Copper Oxalate Decomposition in an Inert Atmosphere (Nitrogen/Argon)

Parameter	Value	Reference
Decomposition Temperature Range	264 - 310 °C	[3]
Onset Decomposition Temperature	~260 - 280 °C	[3]
Peak Decomposition Temperature	~295 °C	[3]
Mass Loss (%)	~58.16% (theoretical for Cu)	[3]
Final Product	Primarily Copper (Cu) with minor Cu₂O	[3][4]
**Enthalpy of Decomposition (in N₂) **	-9 ± 2 kJ mol⁻¹	[2]

Table 2: TGA Data for Copper Oxalate Decomposition in an Oxidizing Atmosphere (Air/Oxygen)

Parameter	Value	Reference
Decomposition Temperature Range	~250 - 350 °C	[3]
Onset Decomposition Temperature	~250 °C	[3]
Peak Decomposition Temperature	~307 °C	[3]
Mass Loss (%)	~47.4% (theoretical for CuO)	[4]
Final Product	Copper(II) Oxide (CuO)	[2][3][4]
Enthalpy of Decomposition (in Air)	-134 ± 5 kJ mol⁻¹	[2]

Experimental Protocols

This section provides a detailed protocol for performing TGA on copper oxalate.

1. Instrument and Sample Preparation

• Instrument: A calibrated thermogravimetric analyzer (TGA) equipped with a sensitive microbalance and a furnace capable of reaching at least 400°C. The instrument should have a purge gas system for controlling the atmosphere.

• Sample: Use a small amount of finely ground copper oxalate powder (typically 5-10 mg) to ensure uniform heating.

• Crucible: Use an inert sample pan, such as alumina (B75360) or platinum.

2. TGA Protocol for Decomposition in an Inert Atmosphere

• Place an empty, clean TGA crucible on the balance and tare it.

• Accurately weigh 5-10 mg of copper oxalate into the crucible.

• Place the crucible in the TGA furnace.

• Purge the furnace with a high-purity inert gas (nitrogen or argon) at a flow rate of 50-100 mL/min for at least 30 minutes to ensure a completely inert atmosphere.

• Program the TGA with the following temperature profile:

  • Equilibrate at 30°C.

  • Ramp the temperature from 30°C to 400°C at a heating rate of 10°C/min.

• Record the mass loss as a function of temperature.

• Analyze the resulting TGA curve to determine the onset and peak decomposition temperatures, and the percentage of mass loss.

• The final residue should be metallic copper.

3. TGA Protocol for Decomposition in an Oxidizing Atmosphere

• Follow steps 1-3 from the inert atmosphere protocol.

• Purge the furnace with dry air or oxygen at a flow rate of 50-100 mL/min.

• Program the TGA with the following temperature profile:

  • Equilibrate at 30°C.

  • Ramp the temperature from 30°C to 400°C at a heating rate of 10°C/min.

• Record the mass loss as a function of temperature.

• Analyze the resulting TGA curve to determine the decomposition temperatures and mass loss.

• The final residue should be copper(II) oxide.

Visualizations

Diagrams of Decomposition Pathways and Experimental Workflow

Caption: Experimental workflow for the TGA of copper oxalate.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Kinetic study on the thermal decomposition of copper(II) oxalate - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Preparation of Copper(II) Oxide Nanoparticles via Calcination of Copper Oxalate for Drug Delivery Applications

Audience: Researchers, scientists, and drug development professionals.

Introduction

Copper(II) oxide (CuO) nanoparticles are gaining significant attention in the biomedical field, particularly in drug delivery, owing to their unique physicochemical properties. These properties, including high surface area-to-volume ratio and potential for surface functionalization, make them promising candidates as carriers for therapeutic agents. One effective and straightforward method for synthesizing CuO nanoparticles is through the thermal decomposition (calcination) of a copper oxalate (B1200264) precursor. This method allows for good control over the size and morphology of the resulting nanoparticles by tuning the synthesis parameters of the precursor and the calcination conditions.

These application notes provide detailed protocols for the synthesis of CuO nanoparticles via the calcination of copper oxalate, their characterization, and their application in drug loading.

Experimental Protocols

Protocol for Synthesis of Copper Oxalate Precursor

This protocol details the synthesis of the copper oxalate (CuC₂O₄) precursor using a reflux method, which produces a blue-green precipitate.

Materials:

• Copper(II) chloride (CuCl₂), anhydrous

• Oxalic acid dihydrate (H₂C₂O₄·2H₂O) or Ammonium (B1175870) oxalate monohydrate ((NH₄)₂C₂O₄·H₂O)

• Distilled water

• Glycerol (optional, as a co-solvent)

• Reflux setup (round-bottom flask, condenser)

• Heating mantle

• Centrifuge and centrifuge tubes

• Drying oven

Procedure:

• Solution Preparation:

  • Prepare a solution of copper(II) chloride in either distilled water or a water-glycerol mixture.

  • Separately, prepare a solution of the oxalate precursor (oxalic acid or ammonium oxalate) in the same solvent system.[1]

• Precipitation:

  • Heat the copper(II) chloride solution in the round-bottom flask to 90°C under reflux.

  • Slowly add the oxalate precursor solution to the heated copper(II) chloride solution while stirring. A blue-green precipitate of copper oxalate will form immediately.[1]

• Refluxing:

  • Maintain the reaction mixture at 90°C under reflux for 3 hours to ensure complete reaction and particle growth.[1]

• Isolation and Washing:

  • After 3 hours, turn off the heat and allow the mixture to cool to room temperature.

  • Transfer the mixture to centrifuge tubes and centrifuge at 6000 rpm for 20 minutes to pellet the copper oxalate precipitate.[1]

  • Decant the supernatant and wash the precipitate with distilled water. Resuspend the pellet in distilled water and repeat the centrifugation. Perform this washing step three times to remove any unreacted precursors or byproducts.[2]

• Drying:

  • After the final wash, dry the copper oxalate precursor in an oven overnight at 50°C.[1] The resulting product is a fine, light blue powder.

Protocol for Calcination of Copper Oxalate to CuO Nanoparticles

This protocol describes the thermal decomposition of the synthesized copper oxalate precursor to yield CuO nanoparticles.

Materials:

• Dried copper oxalate precursor

• Tube furnace

• Alumina (B75360) crucible

Procedure:

• Sample Preparation:

  • Place a known amount of the dried copper oxalate precursor into an alumina crucible.

• Calcination:

  • Place the crucible in the center of the tube furnace.

  • Heat the furnace to the desired calcination temperature (e.g., 350°C or 400°C) in a static air atmosphere. A typical ramping rate is 5°C/minute.[1]

  • Hold the temperature for a specified duration, typically 4 hours, to ensure complete decomposition of the copper oxalate into copper(II) oxide.[1][2]

  • The reaction is: CuC₂O₄(s) → CuO(s) + CO₂(g) + CO(g).

• Cooling and Collection:

  • After the calcination period, turn off the furnace and allow it to cool down to room temperature naturally.

  • Once cooled, carefully remove the crucible containing the black powder of CuO nanoparticles.

  • Store the synthesized CuO nanoparticles in a desiccator to prevent moisture absorption.

Data Presentation

The properties of the synthesized CuO nanoparticles are highly dependent on the synthesis and calcination parameters. The following tables summarize the quantitative data from various studies.

Table 1: Effect of Precursor and Solvent on CuO Nanoparticle Size

Copper Precursor	Oxalate Precursor	Solvent (Water:Glycerol, v/v)	Calcination Temperature (°C)	Average Particle Size (nm)
CuCl₂	(NH₄)₂C₂O₄·H₂O	100:0	400	24
CuCl₂	(NH₄)₂C₂O₄·H₂O	75:25	400	28
CuCl₂	(NH₄)₂C₂O₄·H₂O	50:50	400	35
CuCl₂	(NH₄)₂C₂O₄·H₂O	25:75	400	42
CuCl₂	H₂C₂O₄·2H₂O	100:0	400	29

Data adapted from Reference[1].

Table 2: Effect of Calcination Temperature on CuO Nanoparticle/Crystallite Size

Precursor	Calcination Temperature (°C)	Crystallite/Particle Size (nm)	Reference
Copper Oxalate	350	~55 (particle size)	[2]
Copper Nitrate	350	26 (crystallite size)	[3]
Copper Nitrate	450	29 (crystallite size)	[3]
Green Synthesis Precursor	200	12.78 (crystallite size)	[4]
Green Synthesis Precursor	600	28.17 (crystallite size)	[4]

Characterization Protocols

X-Ray Diffraction (XRD) for Phase Identification and Crystallite Size

Objective: To confirm the crystalline phase of the synthesized CuO nanoparticles and to estimate the average crystallite size using the Scherrer equation.

Protocol:

• Sample Preparation:

  • Finely grind a small amount of the CuO nanoparticle powder using an agate mortar and pestle to ensure random orientation of the crystallites.

  • Mount the powdered sample onto a zero-background sample holder. Ensure the surface is flat and level with the holder's surface.

• Instrument Setup (Typical Parameters):

  • X-ray Source: Cu Kα radiation (λ = 1.5418 Å).

  • Scan Range (2θ): 20° to 80°.

  • Scan Step Size: 0.02°.

  • Scan Speed/Time per Step: 1-2 seconds.

• Data Analysis:

  • Identify the diffraction peaks and compare their 2θ positions with standard JCPDS (Joint Committee on Powder Diffraction Standards) files for CuO (e.g., JCPDS card no. 05-0661) to confirm the monoclinic structure.

  • Calculate the average crystallite size (D) using the Debye-Scherrer equation for the most intense diffraction peak: D = (Kλ) / (β cosθ) Where:

    • K is the Scherrer constant (typically ~0.9).

    • λ is the X-ray wavelength.

    • β is the full width at half maximum (FWHM) of the diffraction peak in radians.

    • θ is the Bragg diffraction angle in radians.

Scanning Electron Microscopy (SEM) for Morphological Analysis

Objective: To visualize the surface morphology, shape, and size distribution of the CuO nanoparticles.

Protocol:

• Sample Preparation:

  • Disperse a small amount of the CuO nanoparticle powder in a volatile solvent like ethanol.

  • Sonicate the dispersion for 5-10 minutes to break up agglomerates.

  • Place a drop of the dispersion onto a clean silicon wafer or an SEM stub with double-sided carbon tape.

  • Allow the solvent to evaporate completely in a dust-free environment.

• Sputter Coating:

  • For non-conductive samples, apply a thin conductive coating (e.g., gold or platinum) using a sputter coater to prevent charging under the electron beam.

• Imaging:

  • Mount the sample in the SEM chamber.

  • Set the accelerating voltage (typically 5-20 kV).

  • Focus the electron beam and adjust magnification to observe the nanoparticle morphology.

  • Capture images at various magnifications to show both an overview of the sample and details of individual particles.

Application in Drug Delivery

CuO nanoparticles can be used as carriers for various drugs. The large surface area allows for efficient drug loading, and the nanoparticles can be further functionalized for targeted delivery.

Protocol for Drug Loading (Example: Oxytetracycline)

Materials:

• Synthesized CuO nanoparticles

• Oxytetracycline (OTC)

• Deionized water

• Stirrer

• Sonicator

Procedure:

• Preparation of Drug Solution:

  • Dissolve a known concentration of Oxytetracycline (e.g., 30 mg) in a specific volume of deionized water (e.g., 50 mL).[2]

• Loading Process:

  • Disperse a known amount of CuO nanoparticles (e.g., 24.5 mg) into the drug solution.[2]

  • Sonicate the mixture for 30 minutes to ensure uniform dispersion of the nanoparticles.[2]

  • Stir the mixture continuously for 24 hours at room temperature to allow for the adsorption of the drug onto the nanoparticle surface.[2]

• Separation and Washing:

  • After 24 hours, centrifuge the suspension to separate the drug-loaded CuO nanoparticles from the solution.

  • Carefully collect the supernatant to determine the amount of unloaded drug.

  • Wash the drug-loaded nanoparticles with deionized water to remove any loosely bound drug molecules and centrifuge again.

• Drying:

  • Dry the drug-loaded CuO nanoparticles in a vacuum oven at a low temperature (e.g., 40°C) to obtain a fine powder.

Data Analysis: Drug Loading Efficiency

The drug loading efficiency (DLE) can be calculated using the following formula:

DLE (%) = [(Total amount of drug - Amount of drug in supernatant) / Total amount of drug] x 100

The amount of drug in the supernatant can be determined using UV-Vis spectroscopy by measuring the absorbance at the characteristic wavelength of the drug and comparing it to a standard calibration curve.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the synthesis of CuO nanoparticles and their application in drug loading.

Mechanism of Action

Caption: Proposed mechanism of CuO nanoparticle-induced cytotoxicity in cancer cells.

References

• 1. CONTENTdm [usace.contentdm.oclc.org]
• 2. cdnx.uobabylon.edu.iq [cdnx.uobabylon.edu.iq]
• 3. Anticancer activity of synthesized Ag-doped CuO nanoparticles using Ephedra intermedia plant against PC-3 prostate cancer cell line [nmj.mums.ac.ir]
• 4. m.youtube.com [m.youtube.com]

Application Notes and Protocols: The Role of Copper Oxalate in the Wet Oxidation of Phenol

For Researchers, Scientists, and Drug Development Professionals

Application Note: Understanding the Dual Role of Copper Species in Phenol (B47542) Wet Oxidation

The catalytic wet air oxidation (CWAO) of phenol using copper-based catalysts is a well-established method for treating phenolic wastewater. Typically, heterogeneous copper oxide catalysts are employed. However, the reaction mechanism is complex, involving both heterogeneous and homogeneous catalytic pathways. A critical aspect of this process that can significantly impact catalyst performance and longevity is the formation of copper oxalate (B1200264).

During the CWAO of phenol, the aromatic ring is opened, leading to the formation of various intermediate organic acids, including oxalic acid.[1] Simultaneously, the acidic conditions created by these intermediates can cause leaching of copper ions (Cu²⁺) from the catalyst support into the aqueous solution.[1]

These leached copper ions are themselves effective homogeneous catalysts for phenol oxidation.[2] However, when oxalic acid is present, it readily reacts with the dissolved copper ions to form copper oxalate (CuC₂O₄), a sparingly soluble salt that precipitates from the solution.[1][2] This precipitation has two major consequences:

• Catalyst Deactivation: The copper oxalate can precipitate onto the surface of the heterogeneous catalyst, blocking active sites and reducing its efficacy.[1]

• Reduction of Homogeneous Catalysis: By sequestering the dissolved copper ions, the formation of copper oxalate significantly diminishes the contribution of the homogeneous catalytic pathway, leading to a noticeable decrease in the overall rate of phenol conversion.[1]

Therefore, while copper species are essential for the catalytic oxidation of phenol, the formation of copper oxalate is generally considered a detrimental side reaction that leads to catalyst deactivation and reduced process efficiency. While copper oxalate itself is noted to have catalytic uses in some organic reactions, in the context of phenol wet oxidation, its primary role is that of a catalyst inhibitor.[3]

Quantitative Data Summary

The following tables summarize the impact of key process variables on copper leaching and the effect of copper oxalate formation on phenol conversion. The data is representative of trends reported in the literature.

Table 1: Effect of pH on Copper Leaching from a CuO-based Catalyst

pH of Feed Solution	Temperature (°C)	Oxygen Partial Pressure (bar)	Leached Copper (ppm)
2.0	140	16	> 20
4.0	140	16	~10
5.0	140	16	< 2
7.0	140	16	< 1

Data compiled from trends observed in the literature.[1]

Table 2: Influence of Oxalic Acid on Phenol Conversion and Copper Leaching

Condition	Phenol Conversion (%)	Leached Copper in Effluent (ppm)
Standard CWAO of Phenol	95	15
CWAO with addition of Oxalic Acid (1000 mg/L)	70	< 5 (due to precipitation)

Illustrative data based on findings that oxalic acid captures copper in solution, forming a precipitate and reducing phenol conversion.[1][2]

Experimental Protocols

Protocol for Synthesis of a Supported Copper Oxide Catalyst

This protocol describes the preparation of a 10% CuO/γ-Al₂O₃ catalyst by the impregnation method.

Materials:

• γ-Alumina (γ-Al₂O₃) spheres (2.5 mm diameter)

• Copper (II) nitrate (B79036) trihydrate (Cu(NO₃)₂·3H₂O)

• Deionized water

• Drying oven

• Calcination furnace

Procedure:

• Dry the γ-alumina spheres at 110°C for 4 hours to remove adsorbed water.

• Prepare an impregnation solution by dissolving 26 g of copper nitrate in 45 ml of hot deionized water. This volume should be equivalent to the pore volume of the amount of γ-alumina support being used.

• Add the dried γ-alumina spheres to the impregnation solution. Allow the mixture to stand for 24 hours to ensure complete and uniform impregnation.

• After impregnation, decant any excess solution.

• Dry the impregnated spheres in an oven at 110°C overnight.

• Calcine the dried catalyst in a furnace with a continuous flow of air at 400°C for 8 hours.

• Allow the catalyst to cool to room temperature before storage in a desiccator.

Protocol for Catalytic Wet Air Oxidation of Phenol

This protocol details the procedure for evaluating the performance of the prepared catalyst for phenol oxidation in a batch reactor.

Equipment:

• High-pressure batch reactor (e.g., stirred tank reactor)

• Temperature and pressure controllers

• Magnetic stirrer or mechanical agitator

• Gas supply (compressed air or pure oxygen)

• Liquid chromatography (HPLC) system for phenol analysis

Procedure:

• Prepare a 1000 mg/L aqueous solution of phenol.

• Add a specific loading of the prepared CuO/γ-Al₂O₃ catalyst (e.g., 2.0 g/L) to the reactor.

• Introduce 500 mL of the phenol solution into the reactor.

• Seal the reactor and begin agitation.

• Heat the reactor to the desired temperature (e.g., 140°C).

• Once the temperature has stabilized, pressurize the reactor with compressed air or oxygen to the desired partial pressure (e.g., 10 bar O₂).

• This point is considered time zero (t=0) for the reaction.

• Withdraw liquid samples at regular intervals (e.g., 0, 15, 30, 60, 90, 120 minutes).

• Immediately quench the reaction in the samples (e.g., by cooling and adding a quenching agent if necessary).

• Analyze the concentration of phenol in the samples using HPLC to determine the conversion over time.

Visualizations

Logical Workflow of Copper Oxalate Formation and its Impact

Caption: Logical workflow of copper oxalate formation during phenol CWAO.

Experimental Workflow for Investigating Copper Oxalate Effects

Caption: Experimental workflow to study the effect of oxalate on CWAO.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Copper(II) oxalate - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Eco-friendly Synthesis of Copper Oxalate Using Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

The burgeoning field of nanotechnology continually seeks sustainable and environmentally benign synthetic routes for the production of novel materials. Green synthesis, utilizing biological entities like plant extracts, has emerged as a cost-effective and eco-friendly alternative to conventional chemical methods. This document provides detailed application notes and protocols for the eco-friendly synthesis of copper oxalate (B1200264) using plant extracts, with a primary focus on the well-documented use of Averrhoa bilimbi L. (bilimbi) fruit extract. Copper oxalate nanoparticles are valuable precursors for the synthesis of copper oxide nanoparticles, which have demonstrated significant potential in various biomedical applications, including drug delivery and cancer therapy.[1][2]

The phytochemicals present in plant extracts can act as natural precipitating or reducing agents, eliminating the need for harsh chemicals.[3] The fruit juice of Averrhoa bilimbi, for instance, is rich in oxalic acid, making it an excellent candidate for the direct precipitation of copper oxalate from a copper salt solution.[4][5][6][7] This green synthetic approach is simple, efficient, and aligns with the principles of sustainable chemistry.

Data Presentation

Table 1: Synthesis Parameters and Nanoparticle Characteristics

Plant Extract	Copper Precursor	pH	Temperature (°C)	Reaction Time	Particle Size (nm)	Morphology	Reference
Averrhoa bilimbi L. (bilimbi) fruit extract	Copper Sulfate (B86663) (CuSO₄)	Not specified	Ambient	Not specified	14 - 91 (for resulting CuO NPs)	Spherical (for resulting CuO NPs)	[1]

Note: The available literature primarily focuses on the synthesis of copper oxide nanoparticles using copper oxalate as a precursor. As such, the particle size and morphology data often refer to the final copper oxide nanoparticles.

Experimental Protocols

Protocol 1: Eco-friendly Synthesis of Copper Oxalate using Averrhoa bilimbi L. Fruit Extract

This protocol is based on the methodology described by Anthony (2024).[1]

Materials:

• Fresh Averrhoa bilimbi L. (bilimbi) fruits

• Copper Sulfate (CuSO₄)

• Deionized water

• Beakers

• Stirring apparatus

• Centrifuge

• Filtration system (e.g., Whatman filter paper)

• Drying oven

Procedure:

• Preparation of Averrhoa bilimbi Fruit Extract:

  • Wash fresh bilimbi fruits thoroughly with deionized water to remove any surface impurities.

  • Cut the fruits into small pieces and crush them using a blender or mortar and pestle to extract the juice.

  • Filter the juice through a clean cloth or filter paper to remove solid residues. The resulting filtrate is the bilimbi fruit extract.

• Synthesis of Copper Oxalate:

  • Prepare a solution of copper sulfate by dissolving a known concentration of CuSO₄ in deionized water.

  • In a separate beaker, take a measured volume of the prepared bilimbi fruit extract.

  • Slowly add the copper sulfate solution to the bilimbi fruit extract while stirring continuously at room temperature.

  • A precipitate of copper oxalate will form. The reaction is a direct precipitation facilitated by the oxalic acid present in the fruit extract.

  • Continue stirring for a sufficient duration to ensure complete precipitation.

• Separation and Purification:

  • Separate the copper oxalate precipitate from the solution by centrifugation or filtration.

  • Wash the precipitate multiple times with deionized water to remove any unreacted precursors and impurities.

  • Finally, wash the precipitate with a suitable solvent like acetone (B3395972) to remove residual water.

• Drying:

  • Dry the purified copper oxalate precipitate in a hot air oven at a controlled temperature (e.g., 80-100°C) until a constant weight is achieved.

  • The dried powder is the synthesized copper oxalate.

Protocol 2: Thermal Decomposition of Copper Oxalate to Copper Oxide Nanoparticles

Copper oxalate synthesized via the green method can be used as a precursor to produce copper oxide (CuO) nanoparticles.[1]

Materials:

• Synthesized copper oxalate powder

• Crucible

• Muffle furnace

Procedure:

• Take a known amount of the dried copper oxalate powder in a ceramic crucible.

• Place the crucible in a muffle furnace.

• Heat the sample in the furnace to a specific calcination temperature (e.g., 400-500°C) for a designated period. The temperature and time can be optimized to control the size and crystallinity of the resulting copper oxide nanoparticles.

• Allow the furnace to cool down to room temperature.

• The resulting black powder is copper oxide nanoparticles.

Mandatory Visualizations

Experimental Workflow for Eco-friendly Synthesis

Caption: Workflow for the green synthesis of copper oxalate.

Application in Drug Development: From Copper Oxalate to Anticancer Activity

Caption: Pathway from copper oxalate to anticancer applications.

Applications in Drug Development

While copper oxalate itself has limited direct applications in drug development, its true potential lies in its role as a precursor for the synthesis of copper oxide (CuO) nanoparticles.[1] Green-synthesized CuO nanoparticles have garnered significant attention for their promising biomedical applications, particularly in cancer therapy and as drug delivery vehicles.[8][9][10][11]

Anticancer Activity:

Plant extract-mediated synthesized CuO nanoparticles have demonstrated cytotoxic effects against various cancer cell lines, including breast, cervical, and lung cancer.[8][9] The proposed mechanism of anticancer activity involves the generation of reactive oxygen species (ROS) within the cancer cells.[2] This leads to increased oxidative stress, which in turn can cause damage to cellular components like DNA, ultimately inducing apoptosis (programmed cell death).[2] The phytochemicals present on the surface of green-synthesized nanoparticles may also contribute to their enhanced anticancer efficacy.

Drug Delivery Systems:

The high surface area-to-volume ratio of CuO nanoparticles makes them suitable candidates for drug delivery systems.[10] Anticancer drugs can be loaded onto the surface of these nanoparticles. This nano-formulation can potentially improve the drug's stability, and solubility, and facilitate targeted delivery to tumor sites, thereby enhancing therapeutic efficacy and reducing side effects.[10][11]

Characterization Techniques

To confirm the synthesis and determine the physicochemical properties of the synthesized copper oxalate and the resulting copper oxide nanoparticles, the following characterization techniques are recommended:

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present and confirm the formation of the oxalate structure.

• Scanning Electron Microscopy (SEM): To analyze the surface morphology and size of the nanoparticles.[1]

• X-ray Diffraction (XRD): To determine the crystalline nature and phase purity of the synthesized material.

• Transmission Electron Microscopy (TEM): To obtain high-resolution images of the nanoparticles and determine their size distribution and morphology.

• Energy-Dispersive X-ray Spectroscopy (EDX): To confirm the elemental composition of the synthesized nanoparticles.

Conclusion

The eco-friendly synthesis of copper oxalate using plant extracts, particularly Averrhoa bilimbi, presents a simple, sustainable, and cost-effective method for producing a valuable precursor for advanced nanomaterials. The subsequent conversion of this copper oxalate to copper oxide nanoparticles opens up a wide range of applications in the biomedical field, especially in the development of novel anticancer agents and drug delivery systems. These green-synthesized nanoparticles hold immense promise for the future of nanomedicine, offering a more environmentally conscious approach to the production of functional materials. Further research into other oxalate-rich plant extracts could expand the library of natural resources for the green synthesis of metal oxalates.

References

• 1. Eco-friendly synthesis of copper oxalate and oxide nanoparticles. [wisdomlib.org]
• 2. mdpi.com [mdpi.com]
• 3. Plant-Based Biosynthesis of Copper/Copper Oxide Nanoparticles: An Update on Their Applications in Biomedicine, Mechanisms, and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Acute oxalate nephropathy due to 'Averrhoa bilimbi' fruit juice ingestion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Evaluation of antioxidant and anticancer activity of copper oxide nanoparticles synthesized using medicinally important plant extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Antibacterial and anticancer activity of biosynthesised CuO nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cdnx.uobabylon.edu.iq [cdnx.uobabylon.edu.iq]
• 11. Copper oxide nanoparticles as delivery vehicles for different Pt(ii)-drugs: experimental and theoretical evaluation - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Copper Oxalate as a Polymer Stabilizer

For Researchers, Scientists, and Drug Development Professionals

Introduction

The thermal and photo-oxidative degradation of polymers is a critical concern in material science and engineering, impacting the lifespan and performance of polymer-based products. Acetylated polyformaldehyde, also known as polyoxymethylene (POM) or acetal, is an engineering thermoplastic valued for its high stiffness, low friction, and excellent dimensional stability. However, it is susceptible to thermal degradation, primarily through a depolymerization mechanism initiated at its chain ends. While end-capping with acetate (B1210297) groups significantly enhances its stability, secondary stabilizers are often incorporated to provide further protection during processing and end-use.[1][2]

Copper(II) oxalate (B1200264) has been identified as an effective thermal stabilizer for acetylated polyformaldehyde.[3] This document provides detailed application notes on its use, including proposed stabilization mechanisms, experimental protocols for its incorporation and evaluation, and a summary of its performance.

Mechanism of Action

The primary degradation pathway for polyoxymethylene is unzipping or depolymerization, which releases formaldehyde (B43269).[1][4] Acetylation of the hemiacetal end groups is the first line of defense against this process.[2] Copper(II) oxalate is thought to function as a secondary stabilizer, although the precise mechanism is not extensively documented in publicly available literature. Based on the known chemistry of copper compounds in polymers, a plausible mechanism involves a combination of antioxidant activity and the scavenging of degradation products.

Copper ions can participate in redox cycles, which may allow them to interrupt radical chain reactions that can lead to polymer degradation. Furthermore, it is proposed that copper oxalate may react with any formaldehyde released during degradation, preventing it from catalyzing further depolymerization of the polymer chains.

Below is a diagram illustrating the proposed logical relationship in the stabilization of acetylated polyformaldehyde.

Proposed stabilization mechanism of copper oxalate.

Data Presentation

The following table summarizes the performance of copper(II) oxalate as a thermal stabilizer for acetylated polyformaldehyde based on available data.[3]

Stabilizer System	Concentration (% w/w)	Test Conditions	Weight Loss (%)	Relative Thermal Stability Improvement (%)
Unstabilized (Acetylated POM)	0	180°C in air for 15 min	3.4	-
Copper (II) Oxalate	0.1 - 1.0	180°C in air for 15 min	Significantly Reduced*	52.5

Note: The patent indicates a significant reduction in weight loss, with the provided "52.5" value likely representing a calculated improvement metric rather than a direct weight loss percentage.

Experimental Protocols

Synthesis of Copper (II) Oxalate

Materials:

• Copper(II) salt (e.g., Copper(II) sulfate (B86663) pentahydrate, CuSO₄·5H₂O)

• Oxalic acid dihydrate (H₂C₂O₄·2H₂O) or an alkali metal oxalate (e.g., sodium oxalate, Na₂C₂O₄)

• Deionized water

• Dilute acid (e.g., sulfuric acid)

Procedure:

• Prepare an aqueous solution of the copper(II) salt.

• Prepare a separate aqueous solution of oxalic acid or an alkali metal oxalate.

• Slowly add the oxalate solution to the copper(II) salt solution with constant stirring. The addition of a small amount of dilute acid can facilitate the precipitation of copper(II) oxalate.

• A blue precipitate of copper(II) oxalate will form.

• Continue stirring for a predetermined time to ensure complete precipitation.

• Filter the precipitate using a Buchner funnel and wash it several times with deionized water to remove any unreacted salts.

• Dry the resulting copper(II) oxalate powder in a vacuum oven at a temperature below its decomposition point (heating to 130°C will yield the anhydrous form).

Incorporation of Copper Oxalate into Acetylated Polyformaldehyde via Melt Blending

Equipment:

• Twin-screw extruder

• Gravimetric feeder for polymer pellets

• Side-feeder for solid additives

• Water bath for cooling the extrudate

• Pelletizer

Procedure:

• Dry the acetylated polyformaldehyde pellets in a vacuum oven to remove any residual moisture.

• Set the temperature profile of the twin-screw extruder appropriate for polyoxymethylene (typically ranging from 180°C to 210°C).

• Calibrate the gravimetric feeders to deliver the desired weight percentage of the polymer and copper oxalate (typically 0.1-1.0% w/w).[3]

• Start the main feeder with the acetylated polyformaldehyde pellets.

• Once the polymer melt is established, introduce the copper oxalate powder through the side-feeder into the molten polymer.

• The twin-screw configuration will ensure proper dispersion and distribution of the copper oxalate within the polymer matrix.

• The extrudate is then cooled in a water bath and pelletized.

• The resulting pellets can be used for further processing, such as injection molding, to produce test specimens.

The following diagram illustrates the experimental workflow for incorporating and testing the stabilized polymer.

Workflow for polymer stabilization and testing.

Evaluation of Stabilization Performance

Thermal Stability Assessment:

• Thermogravimetric Analysis (TGA):

  • Place a small, known weight of the stabilized polymer sample into the TGA furnace.

  • Heat the sample at a constant rate (e.g., 10°C/min) under a controlled atmosphere (e.g., nitrogen or air).

  • Record the weight loss as a function of temperature.

  • The onset temperature of decomposition and the temperature at maximum weight loss are key indicators of thermal stability. An increase in these temperatures compared to the unstabilized polymer indicates improved thermal stability.

• Differential Scanning Calorimetry (DSC):

  • Place a small, known weight of the stabilized polymer sample into a DSC pan.

  • Heat the sample at a controlled rate.

  • Measure the heat flow to or from the sample as a function of temperature.

  • DSC can be used to determine the oxidative induction time (OIT), which is a measure of the material's resistance to oxidative degradation. A longer OIT indicates better stabilization.

UV Stability Assessment:

• Accelerated UV Weathering:

  • Place test specimens of the stabilized polymer in a UV weathering chamber.

  • Expose the specimens to cycles of UV radiation, temperature, and humidity according to standard test methods (e.g., ASTM G155, ISO 4892-2).

  • Periodically remove the specimens and evaluate changes in their properties, such as color, gloss, and mechanical strength. A slower rate of property degradation compared to the unstabilized polymer indicates effective UV stabilization.

Conclusion

Copper(II) oxalate serves as a viable secondary thermal stabilizer for acetylated polyformaldehyde, offering enhanced protection against degradation. The proposed mechanism involves antioxidant activity and scavenging of harmful degradation byproducts. The incorporation of copper oxalate can be achieved through standard melt blending techniques, and its effectiveness can be quantified using a suite of thermal and photo-oxidative stability testing methods. For professionals in materials science and drug delivery systems utilizing polyoxymethylene-based polymers, the use of copper oxalate as a stabilizer can be a cost-effective strategy to improve the long-term performance and reliability of their products. Further research to elucidate the precise stabilization mechanism and to gather more extensive quantitative performance data is encouraged.

References

• 1. researchgate.net [researchgate.net]
• 2. Plastic material close-up: polyformaldehyde (pom), acetal, delrin® and celcon® [slchemtech.com]
• 3. DE1098713B - Process for stabilizing high molecular weight acetylated polyformaldehyde - Google Patents [patents.google.com]
• 4. files01.core.ac.uk [files01.core.ac.uk]

Technical Notes & Optimization

Technical Support Center: Synthesis of Copper Nanoparticles from Oxalate Precursor

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of copper nanoparticles using an oxalate (B1200264) precursor. The focus is on preventing the common issue of particle agglomeration.

Troubleshooting Guide: Preventing Agglomeration

Agglomeration is a frequent challenge in nanoparticle synthesis, leading to larger, less effective particles. Below are common issues encountered during the synthesis of copper nanoparticles from an oxalate precursor and their potential solutions.

Issue ID	Problem	Potential Cause(s)	Recommended Solution(s)
AG-01	Visible precipitates or cloudiness in the final nanoparticle suspension.	- Ineffective Capping Agent: The capping agent is not adequately stabilizing the nanoparticles. - High Reactant Concentration: Leads to rapid nucleation and uncontrolled growth. - Inappropriate pH: The surface charge of the nanoparticles is not sufficient to induce repulsion.	- Optimize Capping Agent: Increase the concentration of the capping agent or select one with a stronger affinity for the copper nanoparticle surface.[1] - Adjust Reactant Concentrations: Lower the concentration of the copper salt or the oxalate precursor.[2] - Control pH: Adjust the pH of the reaction medium. An increase in pH can lead to a decrease in particle size.[2][3]
AG-02	Broad particle size distribution observed in characterization (e.g., DLS, TEM).	- Non-uniform Nucleation and Growth: Inconsistent reaction conditions. - Inefficient Mixing: Poor distribution of precursors and capping agents.	- Ensure Uniform Mixing: Increase the stirring rate to ensure homogeneous distribution of reactants. - Control Temperature: Maintain a constant and uniform temperature throughout the synthesis.
AG-03	Formation of large, irregular aggregates instead of discrete nanoparticles.	- Absence of or Insufficient Capping Agent: Lack of a protective layer to prevent particle fusion. - Solvent Effects: The solvent may not be optimal for stabilizing the nanoparticles.	- Introduce a Capping Agent: Use capping agents like Polyvinylpyrrolidone (PVP) or Cetyltrimethylammonium bromide (CTAB).[4] - Solvent Selection: Consider using a water-alcohol or water-glycerol mixed solvent, as the dielectric constant of the medium can influence particle size.[5][6]
AG-04	Agglomeration occurs after washing or during storage.	- Removal of Stabilizing Agents: Washing steps may strip the capping agent from the nanoparticle surface. - Improper Storage Conditions: Incorrect solvent or pH can lead to instability over time.	- Gentle Purification: Use less harsh purification methods like dialysis to retain a protective layer of the capping agent.[1] - Optimize Storage: Store nanoparticles in a suitable solvent and at a pH that maintains electrostatic repulsion.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of agglomeration when synthesizing copper nanoparticles from an oxalate precursor?

A1: The primary cause of agglomeration is the high surface energy of the newly formed nanoparticles. These particles tend to reduce their surface energy by clumping together. This can be exacerbated by factors such as insufficient capping agent, inappropriate pH, high reactant concentrations, and non-optimal solvent choice.[3]

Q2: How do capping agents prevent agglomeration?

A2: Capping agents, also known as stabilizers or surfactants, adsorb to the surface of the nanoparticles as they form. This creates a protective layer that prevents the particles from coming into direct contact and fusing. This stabilization can occur through two main mechanisms: steric hindrance, where the bulky molecules of the capping agent physically keep the particles apart, and electrostatic repulsion, where the capping agent imparts a surface charge that causes the particles to repel each other.[4]

Q3: Can the choice of oxalate precursor affect agglomeration?

A3: Yes, the choice of oxalate precursor can influence the final nanoparticle characteristics. For instance, using ammonium (B1175870) oxalate instead of oxalic acid has been shown to lead to less agglomeration. This is attributed to the larger size of the ammonium ion (NH₄⁺) compared to a proton (H⁺), which results in greater separation between the copper oxalate precursor particles, and subsequently, the final copper nanoparticles.[5]

Q4: What is the role of the solvent in preventing agglomeration?

A4: The solvent plays a crucial role in controlling nanoparticle growth and stability. The polarity and viscosity of the solvent can influence the diffusion of reactants and the effectiveness of the capping agent. For the synthesis of copper oxide nanoparticles from an oxalate precursor, it has been observed that decreasing the dielectric constant of the medium (e.g., by using ethanol (B145695) instead of water) can lead to a decrease in particle size.[5] The use of a water-alcohol medium has also been shown to be effective in controlling the size of the precursor grains, which in turn determines the final nanoparticle size.[6]

Q5: How can I redisperse agglomerated copper nanoparticles?

A5: While preventing agglomeration is ideal, redispersing existing aggregates can sometimes be achieved through ultrasonication. Applying ultrasonic energy can help to break up loosely bound agglomerates. However, this may not be effective for strongly sintered aggregates. For future syntheses, it is recommended to incorporate preventative measures as outlined in the troubleshooting guide.

Quantitative Data on Synthesis Parameters

The following tables summarize the impact of various synthesis parameters on the size of copper and copper oxide nanoparticles derived from oxalate precursors, based on data from cited literature.

Table 1: Effect of Solvent on CuO Nanoparticle Size

Solvent	Dielectric Constant	Average Particle Size (nm)	Reference
Water	80.1	11.4	[5]
Methanol	32.7	-	[5]
Ethanol	24.5	8.4	[5]
Note: Synthesis of CuO nanoparticles via irradiation of copper oxalate.

Table 2: Effect of Oxalate Precursor and Solvent on CuO Nanoparticle Size

Oxalate Precursor	Solvent	Average Particle Size (nm)	Reference
H₂C₂O₄·2H₂O	Water	-	[5]
(NH₄)₂C₂O₄·H₂O	Water	-	[5]
H₂C₂O₄·2H₂O	Water/Glycerol (50/50 v/v)	24-42	[5]
(NH₄)₂C₂O₄·H₂O	Water/Glycerol (50/50 v/v)	24-42	[5]
Note: The use of ammonium oxalate and a water/glycerol solvent was associated with less agglomeration.

Table 3: Particle Size of Copper Nanoparticles from Oxalate Precursor

Synthesis Medium	Final Particle Size (nm)	Reference
Water-alcohol	3.5 - 40	[6][7]

Experimental Protocols

Detailed Methodology for Synthesis of Copper Oxide Nanoparticles from Copper Oxalate Precursor

This protocol is adapted from a method for synthesizing CuO nanoparticles and can be modified for the synthesis of copper nanoparticles by performing the thermal decomposition under an inert or reducing atmosphere.[5]

Materials:

• Copper(II) chloride (CuCl₂)

• Ammonium oxalate monohydrate ((NH₄)₂C₂O₄·H₂O)

• Distilled water

• Glycerol

Procedure:

• Precursor Solution Preparation:

  • Separately dissolve copper chloride and ammonium oxalate in a water/glycerol mixture (e.g., 50/50 v/v).

• Precipitation of Copper Oxalate:

  • Mix the two solutions. A blue-green precipitate of copper oxalate will form immediately.

  • The reaction is carried out under reflux at 90 °C for 3 hours.

• Isolation and Drying of the Precursor:

  • Cool the mixture to room temperature.

  • Centrifuge the suspension at 6000 rpm for 20 minutes to separate the precipitate.

  • Wash the precipitate with distilled water.

  • Dry the resulting copper oxalate precursor overnight at 50 °C.

• Thermal Decomposition:

  • Place the dried copper oxalate powder in a tube furnace.

  • Heat the precursor to 400 °C for 4 hours with a ramping rate of 5 °C/min.

    • For the synthesis of copper oxide (CuO) nanoparticles, this step is performed in a static air atmosphere.

    • For the synthesis of copper (Cu) nanoparticles, this step should be carried out under a nitrogen or hydrogen atmosphere to prevent oxidation.[6][8]

Visualizations

Caption: Experimental workflow for the synthesis of copper nanoparticles from an oxalate precursor.

Caption: Troubleshooting logic for addressing agglomeration of copper nanoparticles.

References

• 1. Synthesis and characterization of copper oxalate and copper oxide nanoparticles by statistically optimized controlled precipitation and calcination of precursor - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Green Synthesis and Characterization of Copper Nanoparticles Using Fortunella margarita Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Insights into the Synthesis Parameters Effects on the Structural, Morphological, and Magnetic Properties of Copper Oxide Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Controlling Particle Size in Copper Oxalate Precipitation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in controlling the particle size of copper oxalate (B1200264) during precipitation experiments.

Troubleshooting Guide

This guide addresses common issues encountered during copper oxalate precipitation and offers solutions to achieve desired particle size outcomes.

Problem	Potential Cause	Recommended Solution
Particles are too large and agglomerated.	High reactant concentration: High concentrations of copper and oxalate ions can lead to rapid nucleation and uncontrolled growth, resulting in larger particles and agglomeration.	Decrease the concentration of the copper salt and/or the oxalate precursor solution. A study on a similar system showed that increasing the oxalate concentration can lead to larger grain sizes.[1]
Slow mixing or inadequate agitation: Insufficient mixing can create localized areas of high supersaturation, promoting the formation of large, non-uniform particles.	Increase the stirring speed to ensure homogeneous mixing of the reactants. Proper agitation helps to maintain a uniform supersaturation level, favoring the formation of smaller, more uniform particles.[2][3]
High reaction temperature: Higher temperatures can increase the rate of crystal growth relative to nucleation, leading to larger particles.	Lower the reaction temperature. For instance, in the synthesis of copper nanoparticles, a narrow temperature range of 60-75°C was found to be optimal for forming nanoparticles.[4]
Particles are too small or in the nano-range, leading to difficult filtration.	Low reactant concentration: Very low reactant concentrations may favor nucleation over growth, resulting in a large number of very small particles.	Incrementally increase the concentration of the copper and oxalate solutions.
Presence of certain additives: Some additives, like glycerol (B35011) in a mixed solvent system, can inhibit particle growth. Increasing the glycerol content in a water/glycerol mixture has been shown to decrease the final particle size of copper oxide derived from copper oxalate.[5]	If using additives, consider reducing their concentration or choosing an alternative. For example, using a pure aqueous solvent instead of a water/glycerol mixture will likely result in larger particles.[5]
Particle size distribution is too broad (polydisperse).	Inhomogeneous mixing: Non-uniform mixing can lead to different nucleation and growth rates throughout the reaction vessel.	Ensure vigorous and consistent stirring throughout the precipitation process. A segmented continuous flow tube reactor has been shown to produce monodispersed disc-like copper oxalate particles with an optimal residence time of 10 minutes.
Fluctuations in temperature: Unstable temperature control can cause variations in supersaturation and crystal growth rates.	Use a temperature-controlled water bath or reaction system to maintain a constant temperature during the experiment.
Particle morphology is not as expected (e.g., needles instead of plates).	Influence of counter-ions or additives: The type of ions present in the solution can significantly affect the crystal habit. For example, the presence of acetate (B1210297) counter-ions can lead to the formation of platelet-like particles.[5]	Carefully select the copper salt and consider the impact of any additives. If a specific morphology is desired, introduce additives known to promote that shape. For instance, methyl cellulose (B213188) can yield elongated particles, while propyl celluloses can produce platelet-like particles.[5]
pH of the reaction medium: The pH of the solution can influence the surface charge of the particles and their growth patterns.	Control and adjust the pH of the reaction mixture. It has been observed that an increase in pH from 6 to 10 leads to a decrease in copper nanoparticle size from 32 to 20 nm.

Frequently Asked Questions (FAQs)

Q1: What are the key parameters for controlling copper oxalate particle size?

A1: The primary parameters that influence particle size are:

• Reactant Concentrations: The concentration of both the copper salt and the oxalate precursor solutions.

• Temperature: The temperature at which the precipitation reaction is carried out.

• pH: The acidity or alkalinity of the reaction medium.

• Mixing/Agitation Speed: The rate at which the reactants are mixed.

• Additives: The presence of surfactants, polymers, or complexing ions.

Q2: How does temperature affect the particle size of copper oxalate?

A2: Generally, higher reaction temperatures tend to increase the rate of crystal growth more than the rate of nucleation, which results in the formation of larger particles. Conversely, lower temperatures favor nucleation, leading to a larger number of smaller particles.[4]

Q3: What is the effect of pH on the final particle size?

A3: The pH of the solution can significantly impact particle size. For copper nanoparticles, an increase in pH from 6 to 10 has been shown to decrease the particle size from 32 nm to 20 nm. This is attributed to increased reactivity at higher pH values, leading to a higher nucleation rate.

Q4: Can I use additives to control the particle size and morphology?

A4: Yes, additives are a powerful tool for controlling both the size and shape of copper oxalate particles.

• Polymers: Cellulose derivatives can alter particle shape; for example, methyl cellulose can produce elongated particles, while propyl celluloses can lead to platelet-like morphologies.[5]

• Complexing Ions: The presence of acetate ions has been shown to favor the formation of platelets with a low axial ratio (0.15) compared to the typical cushion-like morphology (axial ratio 0.5).[5]

• Surfactants: Cationic surfactants like cetyltrimethylammonium bromide (CTAB) can induce a morphological transition from three-dimensional to two-dimensional particles.

Q5: How does the mixing speed influence the precipitation process?

A5: The mixing or agitation speed plays a crucial role in achieving a narrow particle size distribution.[2][3] Vigorous and efficient mixing ensures a homogeneous distribution of reactants, leading to uniform supersaturation and, consequently, the formation of particles with a consistent size. Poor mixing can result in localized high concentrations, leading to a broad particle size distribution.[2]

Data Presentation

The following tables summarize the quantitative effects of various parameters on the particle size of copper-based materials derived from or related to copper oxalate precipitation.

Table 1: Effect of Solvent Composition on Copper Oxide Nanoparticle Size (derived from Copper Oxalate)

Water:Glycerol Volume Ratio	Average Particle Size (nm)
60:0	42.3
45:15	33.8
30:30	33.3
15:45	27.4

Data adapted from a study on CuO nanoparticles synthesized via thermal decomposition of copper oxalate precursors. The trend is indicative of the effect on the initial oxalate particle size.[5]

Table 2: Effect of pH on Copper Nanoparticle Size

pH	Average Particle Size (nm)
6	32
10	20

Data from a study on the synthesis of copper nanoparticles, indicating a general trend for copper-based particle precipitation.

Experimental Protocols

Protocol 1: General Synthesis of Copper Oxalate Nanoparticles

This protocol describes a general method for the precipitation of copper oxalate, which can be adapted by modifying the parameters discussed above to control particle size.

• Prepare Reactant Solutions:

  • Prepare a solution of a copper salt (e.g., 0.1 M copper(II) chloride, CuCl₂) in a chosen solvent (e.g., deionized water or a water/glycerol mixture).

  • Prepare a solution of an oxalate precursor (e.g., 0.1 M oxalic acid dihydrate, H₂C₂O₄·2H₂O) in the same solvent.

• Precipitation:

  • Place the copper salt solution in a temperature-controlled reaction vessel equipped with a magnetic stirrer.

  • While stirring vigorously, slowly add the oxalate precursor solution to the copper salt solution. The rate of addition can be controlled using a burette or a syringe pump.

  • A blue-green precipitate of copper oxalate will form immediately.[5]

• Aging:

  • Continue stirring the mixture at the desired temperature for a specific period (e.g., 3 hours) to allow the particles to age and stabilize.[5]

• Isolation and Washing:

  • Separate the precipitate from the solution by centrifugation (e.g., 6000 rpm for 20 minutes) or filtration.[5]

  • Wash the collected precipitate several times with deionized water to remove any unreacted precursors and byproducts.

• Drying:

  • Dry the washed copper oxalate particles in an oven at a suitable temperature (e.g., 50°C) overnight.[5]

Visualizations

Caption: Workflow of factors influencing copper oxalate particle characteristics.

Caption: Troubleshooting decision tree for common precipitation issues.

References

• 1. researchgate.net [researchgate.net]
• 2. Effects of agitation on particle-size distribution and enzymatic hydrolysis of pretreated spruce and giant reed - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ijnnonline.net [ijnnonline.net]
• 5. Control of morphology and nanostructure of copper and cobalt oxalates: effect of complexing ions, polymeric additives and molecular weight - PubMed [pubmed.ncbi.nlm.nih.gov]

influence of pH on copper oxalate solubility and precipitation

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the influence of pH on copper oxalate (B1200264) solubility and precipitation. It is intended for researchers, scientists, and professionals in drug development who may encounter challenges during related experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind the influence of pH on copper oxalate solubility?

The solubility of copper oxalate (CuC₂O₄) is significantly dependent on the pH of the solution due to the acid-base equilibrium of oxalic acid. Oxalic acid (H₂C₂O₄) is a weak diprotic acid with two dissociation constants (pKa₁ = 1.27 and pKa₂ = 4.28).[1] The pH of the solution dictates the predominant oxalate species present—oxalic acid (H₂C₂O₄), bioxalate (HC₂O₄⁻), or oxalate (C₂O₄²⁻).

• In highly acidic solutions (pH < 1.27): The predominant species is undissociated oxalic acid. The concentration of the oxalate ion (C₂O₄²⁻), which is required to precipitate with copper ions (Cu²⁺), is very low. Consequently, copper oxalate is more soluble at low pH.[2]

• In moderately acidic to neutral solutions (pH 3-6): As the pH increases, oxalic acid deprotonates, increasing the concentration of the oxalate ion. This leads to the precipitation of the sparingly soluble copper oxalate. This pH range is generally optimal for achieving practically complete precipitation.[3]

• In alkaline solutions (pH > 7): While the oxalate ion concentration is high, copper ions can form soluble hydroxy complexes (e.g., [Cu(OH)₄]²⁻), which can increase the overall solubility of copper in the system.[2][4]

Q2: Why is my copper oxalate precipitate not forming, or why is the yield unexpectedly low?

Several factors, primarily related to pH, can lead to incomplete or failed precipitation of copper oxalate:

• Incorrect pH: The most common reason for low yield is an unsuitable pH. If the solution is too acidic (typically below pH 2), the concentration of free oxalate ions will be insufficient to exceed the solubility product (Ksp) of copper oxalate.

• Supersaturation: Copper oxalate solutions can become supersaturated, meaning the concentration of dissolved ions is higher than the equilibrium concentration, yet precipitation has not occurred. This can be influenced by the rate of reagent addition and the absence of nucleation sites.[5]

• Presence of Complexing Agents: Certain ions or molecules in the solution can form soluble complexes with copper(II) ions, preventing them from precipitating with oxalate.[2][4]

• Insufficient Reagent Concentration: The concentrations of copper(II) and oxalate ions may not be high enough to initiate precipitation.

Q3: How can I optimize the precipitation of copper oxalate in my experiment?

To maximize the yield and obtain a pure precipitate, consider the following:

• pH Adjustment: Carefully adjust the pH of the solution to the optimal range of 3 to 6.[3] This ensures a high concentration of oxalate ions for precipitation.

• Controlled Reagent Addition: Add the oxalate-containing solution slowly to the copper(II) solution with constant stirring. This helps to avoid localized high concentrations and promotes the formation of larger, more easily filterable crystals.[6]

• Heating: Performing the precipitation at an elevated temperature (e.g., 60 °C) can increase the particle size of the precipitate, making it easier to filter.[6]

• Digestion: Allowing the precipitate to stand in the mother liquor (a process called digestion), sometimes with gentle heating, can lead to the recrystallization of smaller particles into larger, purer crystals.

• Sufficient Oxalic Acid: Use a stoichiometric excess of oxalic acid to ensure the complete precipitation of copper ions.[7]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
No precipitate forms upon mixing copper and oxalate solutions.	The pH of the solution is too low (highly acidic).	1. Measure the pH of the solution. 2. Slowly add a dilute base (e.g., NaOH or NH₄OH) while stirring to raise the pH to the 3-6 range.
A very fine, colloidal precipitate forms that is difficult to filter.	Rapid precipitation due to high concentrations or improper mixing.	1. Perform the precipitation from more dilute solutions. 2. Add the precipitating agent slowly with vigorous stirring. 3. Heat the solution during precipitation to encourage crystal growth.[6] 4. Allow the precipitate to "digest" by letting it stand in the mother liquor for several hours or overnight.
The precipitate redissolves over time.	A significant change in pH occurred, or complexing agents are present.	1. Re-check and adjust the pH of the solution. 2. If possible, remove or mask any strong complexing agents in the solution.
Low yield of copper oxalate precipitate.	The pH is outside the optimal range, or precipitation is incomplete.	1. Verify and adjust the pH to be between 3 and 6.[3] 2. Ensure a slight excess of the oxalate reagent has been added. 3. Allow sufficient time for the precipitation to reach equilibrium, which may require several hours.[7]
Discolored precipitate (not the expected blue or bluish-green).	Co-precipitation of other metal oxalates or hydroxides.	1. Ensure the starting materials are pure. 2. Control the pH carefully to avoid the precipitation of other metal hydroxides. 3. Consider using a purification step like recrystallization if purity is critical.

Quantitative Data

The solubility of copper oxalate is governed by its solubility product constant (Ksp) and the pH-dependent speciation of oxalate.

Table 1: Physicochemical Constants for the Copper-Oxalate System

Parameter	Value	Reference
Copper Oxalate (CuC₂O₄) pKsp	7.54 - 10	[8][9]
Oxalic Acid (H₂C₂O₄) pKa₁	1.27	[1]
Oxalic Acid (H₂C₂O₄) pKa₂	4.28	[1]

Note: The wide range of reported pKsp values for copper oxalate may be due to different experimental conditions such as temperature and ionic strength.

Experimental Protocols

Protocol 1: Potentiometric Titration to Determine the Influence of pH on Copper Oxalate Precipitation

This protocol allows for the determination of the optimal pH for precipitation by monitoring the free copper(II) ion concentration as a function of pH.

Materials:

• 0.1 M Copper(II) sulfate (B86663) solution

• 0.1 M Sodium oxalate solution

• 0.1 M NaOH solution

• 0.1 M H₂SO₄ solution

• Copper ion-selective electrode (ISE)

• pH meter and electrode

• Magnetic stirrer and stir bar

• Burettes

Procedure:

• Calibrate the pH electrode and the copper ISE according to the manufacturer's instructions.

• Place a known volume (e.g., 50.0 mL) of the 0.1 M copper(II) sulfate solution into a beaker.

• Add an equimolar amount (50.0 mL) of the 0.1 M sodium oxalate solution while stirring.

• Immerse the pH and copper ISE electrodes into the solution.

• Record the initial pH and the potential of the copper ISE.

• Titrate the suspension with the 0.1 M NaOH solution, adding small increments (e.g., 0.5 mL).

• After each addition, allow the readings to stabilize and record the pH and the ISE potential.

• Continue the titration until a pH of approximately 10 is reached.

• To investigate the effect of acidic pH, repeat the experiment by titrating a separate, freshly prepared suspension with 0.1 M H₂SO₄.

• Convert the ISE potential readings to free copper(II) ion concentration using the calibration curve.

• Plot the free copper(II) ion concentration as a function of pH to identify the pH range of minimum solubility.

Protocol 2: Gravimetric Analysis of Copper Oxalate Precipitation Yield at a Fixed pH

This protocol is for determining the precipitation yield at a specific, controlled pH.

Materials:

• Copper(II) salt (e.g., CuSO₄·5H₂O)

• Oxalic acid or sodium oxalate

• Buffer solution for the desired pH (e.g., acetate (B1210297) buffer for pH 4-5) or a pH controller/autotitrator

• Heating magnetic stirrer

• Filtration apparatus (e.g., Büchner funnel and filter paper or sintered glass crucible)

• Drying oven

Procedure:

• Accurately weigh a sample of the copper(II) salt and dissolve it in deionized water.

• Adjust the pH of the solution to the desired value (e.g., pH 4.5) using the buffer or by adding dilute acid/base while monitoring with a pH meter.

• Heat the solution to approximately 60-70 °C with stirring.[6]

• Separately, dissolve a stoichiometric excess (e.g., 1.5 times the molar equivalent) of oxalic acid or sodium oxalate in deionized water and heat to the same temperature.

• Slowly add the hot oxalate solution to the hot copper solution with continuous stirring. A blue precipitate of copper oxalate should form.[6]

• Keep the mixture at the elevated temperature for about 30 minutes to an hour to allow for precipitate digestion.

• Turn off the heat and allow the mixture to cool to room temperature. For maximum precipitation, the mixture can be cooled further in an ice bath.[6]

• Collect the precipitate by vacuum filtration.

• Wash the precipitate with small portions of cold deionized water to remove any soluble impurities, followed by a wash with a volatile organic solvent like ethanol (B145695) or acetone (B3395972) to aid in drying.[6]

• Dry the precipitate in an oven at a suitable temperature (e.g., 100-110 °C) until a constant weight is achieved.

• Calculate the yield based on the initial amount of the limiting copper reagent.

Visualizations

Caption: Logical relationship between pH, dominant chemical species, and copper oxalate solubility.

Caption: Experimental workflow for the precipitation of copper oxalate under controlled pH.

References

• 1. Oxalic_acid [chemeurope.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. akjournals.com [akjournals.com]
• 4. sterc.org [sterc.org]
• 5. ajsonline.org [ajsonline.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. ajsonline.org [ajsonline.org]
• 8. chembk.com [chembk.com]
• 9. tandfonline.com [tandfonline.com]

Technical Support Center: Thermal Decomposition of Copper Oxalate for Pure Copper Production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the thermal decomposition of copper oxalate (B1200264) to produce pure copper.

Troubleshooting Guide

Issue 1: The final product is a black or reddish powder, not metallic copper.

Possible Cause: The presence of oxygen during the thermal decomposition process.

Troubleshooting Steps:

• Verify the Inert Atmosphere: Ensure a continuous and sufficient flow of a high-purity inert gas (e.g., argon or nitrogen) throughout the experiment. Even small traces of oxygen can lead to the formation of copper(II) oxide (black) or copper(I) oxide (reddish).[1][2][3]

• Check for Leaks: Inspect the experimental setup for any potential leaks that could allow air to enter the system.

• Purge the System: Before heating, thoroughly purge the furnace or reaction tube with the inert gas for an extended period to remove any residual air.

• Use an Oxygen Trap: Consider using an oxygen trap in the gas line to remove any trace oxygen from the inert gas supply.

Issue 2: The decomposition reaction is unexpectedly exothermic or endothermic.

Possible Cause: The nature of the gaseous atmosphere significantly influences the thermodynamics of the decomposition.

Explanation:

• In a truly inert atmosphere like pure argon , the decomposition of copper oxalate to copper and carbon dioxide is an endothermic process.[1]

• In a nitrogen atmosphere , the reaction is often observed to be exothermic.[1][2][3] This has been a subject of investigation and may be due to complex interactions or slight impurities in the nitrogen gas.

• In the presence of oxygen (air) , the decomposition is strongly exothermic, leading to the formation of copper oxides.[1][2][3]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected thermal behavior.

Issue 3: Incomplete decomposition of the copper oxalate precursor.

Possible Cause: The decomposition temperature was too low or the heating time was insufficient.

Troubleshooting Steps:

• Verify Decomposition Temperature: The decomposition of copper oxalate typically begins around 264-280°C and proceeds rapidly up to 310°C in an inert atmosphere.[1] Ensure your furnace is calibrated and reaching the target temperature.

• Increase Dwell Time: Extend the time the sample is held at the decomposition temperature to ensure the reaction goes to completion.

• Optimize Heating Rate: A slower heating rate can sometimes lead to the formation of copper(II) oxide even under an inert atmosphere.[1] Experiment with different heating rates to find the optimal conditions for pure copper formation.

Frequently Asked Questions (FAQs)

Q1: What is the expected final product of copper oxalate thermal decomposition?

The final product is highly dependent on the atmosphere used during decomposition:

• Inert Atmosphere (e.g., Argon, Nitrogen, or vacuum): The primary product is metallic copper.[2][3][4] However, small amounts of copper(I) oxide (Cu₂O) may also be present.[1]

• Oxidizing Atmosphere (e.g., Air or Oxygen): The final product will be copper(II) oxide (CuO).[2][3][5] Copper(I) oxide (Cu₂O) can be an intermediate product.[4]

Q2: What are the gaseous byproducts of the decomposition?

The main gaseous byproduct when forming pure copper is carbon dioxide (CO₂).[6] If copper oxides are formed, carbon monoxide (CO) will also be produced.[1][6]

Q3: Can I use nitrogen as the inert atmosphere?

Yes, nitrogen is commonly used as an inert atmosphere. However, it's important to note that the decomposition of copper oxalate in nitrogen is typically an exothermic process, in contrast to the endothermic process observed in pure argon.[1] Ensure the nitrogen is of high purity to minimize oxidation.

Q4: Does the heating rate affect the final product?

Yes, the heating rate can influence the composition of the final product. Slower heating rates have been shown to sometimes favor the formation of copper(II) oxide, even under an inert atmosphere.[1]

Data Summary

Table 1: Decomposition Characteristics of Copper Oxalate Under Different Atmospheres

Atmosphere	Predominant Final Product	Typical Onset Temperature (°C)	Thermal Behavior
Argon (Ar)	Copper (Cu) with minor Cu₂O	~280	Endothermic
Nitrogen (N₂)	Copper (Cu) with minor Cu₂O	~264	Exothermic
Air / Oxygen (O₂)	Copper(II) Oxide (CuO)	~250	Strongly Exothermic

Experimental Protocols

Protocol 1: Synthesis of Copper Oxalate Precursor

This protocol is based on a common precipitation method.[1][6]

• Prepare Solutions:

  • Dissolve a copper(II) salt (e.g., copper(II) sulfate (B86663) or copper(II) nitrate) in deionized water to create a solution (e.g., 0.2 M).

  • Prepare a solution of an oxalate salt (e.g., potassium oxalate or oxalic acid) in deionized water (e.g., 0.13 M).

• Precipitation:

  • Gently heat both solutions to approximately 60°C.

  • Slowly add the copper salt solution to the oxalate solution while stirring continuously. A precipitate of copper oxalate will form.

• Isolation and Washing:

  • Cool the mixture in an ice bath to maximize precipitation.

  • Filter the precipitate using a suitable filter paper or sintered glass funnel.

  • Wash the collected precipitate several times with deionized water, followed by a wash with ethanol (B145695) to aid in drying.

• Drying:

  • Dry the copper oxalate precipitate in an oven at a temperature below its decomposition point (e.g., 120°C) for several hours until a constant weight is achieved.

Protocol 2: Thermal Decomposition to Pure Copper

• Sample Preparation: Place a known amount of dried copper oxalate powder in a ceramic or quartz crucible suitable for high-temperature reactions.

• Setup: Place the crucible in a tube furnace or a thermogravimetric analyzer (TGA).

• Inert Atmosphere Purge: Seal the furnace and purge with a high-purity inert gas (argon is recommended for endothermic decomposition) at a steady flow rate (e.g., 25-50 mL/min) for at least 30 minutes to remove all residual air.

• Heating Program:

  • Heat the sample at a controlled rate (e.g., 10°C/min) to a temperature above the decomposition range (e.g., 350-400°C).

  • Hold the sample at this temperature for a sufficient time (e.g., 1-2 hours) to ensure complete decomposition.

• Cooling: Cool the sample down to room temperature under the continuous flow of the inert gas to prevent re-oxidation of the freshly formed copper.

• Product Recovery: Once at room temperature, the inert gas flow can be stopped, and the crucible containing the pure copper product can be removed.

Decomposition Pathways

Caption: Decomposition pathways based on atmosphere.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. Kinetic study on the thermal decomposition of copper(II) oxalate - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 3. Kinetic study on the thermal decomposition of copper(II) oxalate - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 4. The crystal structure of paramagnetic copper(ii) oxalate (CuC2O4): formation and thermal decomposition of randomly stacked anisotropic nano-sized crystallites - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. daneshyari.com [daneshyari.com]

Technical Support Center: Optimizing Catalytic Activity of Copper Oxalate

This technical support center is designed for researchers, scientists, and drug development professionals working with copper oxalate (B1200264) as a catalyst. Here you will find troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for preparing copper oxalate catalysts?

A1: Copper oxalate is typically synthesized via a precipitation reaction. Common methods include reacting a soluble copper(II) salt, such as copper sulfate (B86663) (CuSO₄), with oxalic acid or a soluble oxalate salt like potassium oxalate.[1][2] Another approach involves using ascorbic acid as a precursor for the oxalate ligand in a liquid-phase reaction at ambient temperature and pressure.[1] An alternative process involves reacting a ferrous salt with a soluble oxalate to precipitate ferrous oxalate, which is then slurried with a copper salt to yield copper oxalate.[3]

Q2: How can I control the particle size and morphology of the copper oxalate catalyst during synthesis?

A2: The morphology and particle size of copper oxalate can be influenced by the synthesis conditions. For example, the addition of a cationic surfactant like cetyltrimethylammonium bromide (CTAB) during a liquid-phase synthesis can induce a transition from three-dimensional to two-dimensional particle morphology.[1] The order of mixing reactants can also play a role; adding the copper(II) solution to the oxalate solution slowly with stirring can result in larger crystals.[2]

Q3: What are the primary factors that influence the catalytic activity of copper oxalate?

A3: The catalytic performance of copper oxalate is significantly affected by several reaction parameters, including:

• pH: The pH of the reaction medium is critical. Acidic conditions can lead to the leaching of copper from the catalyst, which can either decrease heterogeneous activity or introduce homogeneous catalysis.[4][5] For some reactions, a neutral to slightly alkaline pH is optimal.[6][7][8]

• Temperature: Reaction temperature affects the rate of reaction but can also lead to catalyst deactivation through sintering or decomposition.[9][10] Copper oxalate decomposes at elevated temperatures, with the final product (copper, copper(I) oxide, or copper(II) oxide) depending on the atmosphere.[11][12][13]

• Catalyst Concentration: The amount of catalyst used will influence the reaction rate.

• Purity of Reactants and Solvents: Impurities can act as poisons to the catalyst, altering its activity and selectivity.[9]

Q4: What is catalyst leaching and how can it be minimized?

A4: Catalyst leaching is the dissolution of the active metal species (in this case, copper) from the solid catalyst into the reaction medium.[4] This is a significant issue with copper-based catalysts, often accelerated by acidic pH.[4][5] To minimize leaching, it is crucial to control the pH of the reaction. In some cases, operating at a more basic pH can reduce copper dissolution.[9] Immobilizing the catalyst on a support can also help to prevent leaching.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or No Catalytic Activity	Inactive Catalyst: The prepared copper oxalate may not be catalytically active.	1. Verify Catalyst Synthesis: Ensure the synthesis protocol was followed correctly. Characterize the material using techniques like XRD or FTIR to confirm the formation of copper oxalate. 2. Activate the Catalyst: Some catalysts may require a pre-treatment step, such as gentle heating under an inert atmosphere, to become active.
Catalyst Poisoning: Impurities in the reactants or solvent may be poisoning the catalyst.[9]	1. Purify Starting Materials: Use high-purity reactants and solvents. 2. Pre-treat Reactant Stream: If impurities are known to be present, consider a purification step for the reactants before they come into contact with the catalyst.
Decreased Reaction Rate or Yield Over Time	Catalyst Deactivation: The catalyst may be losing activity due to sintering (agglomeration of particles at high temperatures), fouling (blockage of active sites by byproducts), or leaching.[9]	1. Optimize Temperature: Lowering the reaction temperature may reduce sintering. 2. Control pH: Maintain an optimal pH to minimize copper leaching.[5] 3. Regenerate Catalyst: If fouling is suspected, a washing step or gentle calcination might regenerate the catalyst. Note that the thermal stability of copper oxalate is limited.[11][12]
Change in Product Selectivity	Alteration of Active Sites: The nature of the catalytic sites may have changed due to deactivation or reaction with byproducts.[9]	1. Characterize the Used Catalyst: Analyze the catalyst after the reaction using techniques like SEM or XPS to observe changes in morphology and chemical state. 2. Optimize Reaction Conditions: Systematically vary parameters like temperature and pressure to find the optimal window for the desired product.
Difficulty in Catalyst Recovery	Catalyst Leaching: Significant leaching of copper into the reaction medium makes recovery of the heterogeneous catalyst difficult.[9]	1. Adjust pH: As mentioned, adjusting the pH can minimize leaching. 2. Use a Support: Consider synthesizing the copper oxalate on a solid support to improve stability and ease of recovery.

Experimental Protocols

Protocol 1: Synthesis of Copper Oxalate via Precipitation

This protocol is adapted from standard laboratory procedures for the synthesis of copper(II) oxalate.[2]

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Potassium oxalate monohydrate (K₂C₂O₄·H₂O)

• Deionized water

• Ethanol

Procedure:

• Prepare Solutions:

  • Dissolve 2.0 g of CuSO₄·5H₂O in 10 cm³ of deionized water.

  • Dissolve 3.1 g of potassium oxalate monohydrate in 15 cm³ of deionized water.

• Reaction:

  • Heat both solutions to approximately 60 °C.

  • Slowly add the copper(II) sulfate solution to the potassium oxalate solution while stirring continuously. A blue precipitate of copper oxalate will form.

• Isolation and Washing:

  • Cool the mixture in an ice bath to ensure complete precipitation.

  • Filter the blue crystals using a sintered glass crucible.

  • Wash the crystals with two 5 cm³ portions of ice-cold deionized water, followed by 10 cm³ of ethanol.

• Drying:

  • Air-dry the product. The final product is a fine, bluish-white powder.[14]

Protocol 2: General Procedure for a Catalytic Reaction

This protocol provides a general workflow for using the synthesized copper oxalate in a catalytic reaction.

Materials:

• Synthesized copper oxalate catalyst

• Reactants (specific to your reaction)

• Solvent (compatible with your reaction)

• Reaction vessel (e.g., round-bottom flask)

• Stirring and heating apparatus

• Inert gas supply (if required)

Procedure:

• Reaction Setup:

  • Add the desired amount of copper oxalate catalyst to the reaction vessel.

  • Add the solvent and reactants to the vessel.

  • If the reaction is air-sensitive, degas the mixture and purge with an inert gas (e.g., nitrogen or argon).

• Reaction Conditions:

  • Stir the reaction mixture vigorously to ensure good contact between the catalyst and reactants.

  • Heat the reaction to the desired temperature and maintain it for the required duration.

  • Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC, or LC-MS).

• Workup:

  • Upon completion, cool the reaction mixture to room temperature.

  • Separate the catalyst from the reaction mixture by filtration or centrifugation.

  • The catalyst can be washed with a suitable solvent and dried for potential reuse.

  • Isolate the product from the filtrate using standard procedures (e.g., extraction, distillation, or chromatography).

Visualizations

Experimental Workflow for Catalyst Synthesis and Use

Caption: Workflow for copper oxalate synthesis and its use in a catalytic reaction.

Troubleshooting Logic for Low Catalytic Activity

Caption: A decision-making workflow for troubleshooting low catalytic activity.

References

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. US3846460A - Method of manufacturing copper oxalate - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Performance of Copper as a Catalyst for Fenton-like Processes in Highly Saline Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. superfund.berkeley.edu [superfund.berkeley.edu]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. files01.core.ac.uk [files01.core.ac.uk]
• 11. mdpi.com [mdpi.com]
• 12. Kinetic study on the thermal decomposition of copper(II) oxalate - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. Copper(II) oxalate | C2CuO4 | CID 13148 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Copper Oxalate Nanoparticle Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis of copper oxalate (B1200264) nanoparticles, with a focus on challenges encountered during scale-up.

Troubleshooting Guide

This guide addresses common issues that may arise during the synthesis of copper oxalate nanoparticles, particularly when scaling up the process.

Problem	Potential Cause	Suggested Solution	Relevant Citations
Wide Particle Size Distribution	Inconsistent nucleation and growth rates.	Optimize and precisely control the reaction temperature. Ensure uniform mixing and heat distribution throughout the reactor. Consider a seed-mediated growth approach for better control.	[1]
Non-uniform addition of precursors.	Implement a controlled and consistent flow rate for reagent delivery, especially in larger reactors.	[2][3]
Particle Agglomeration	Insufficient or ineffective capping agent.	Increase the concentration of the capping agent (e.g., PVP). Select a capping agent with a stronger binding affinity to the nanoparticle surface.	[1][4][5]
Removal of stabilizing agents during washing.	Employ less harsh purification methods, such as dialysis, to retain a protective layer of the capping agent.	[1]
Improper drying method.	Utilize freeze-drying or vacuum drying at low temperatures to minimize agglomeration caused by capillary forces during solvent evaporation.
High concentration of reactants.	While counterintuitive, some studies show that increasing the copper ion concentration (while keeping the oxalate ion concentration fixed) can lead to smaller particles due to increased nucleation sites. Experiment with precursor ratios.	[3]
Irregular or Undesired Particle Shape	Inappropriate capping agent or concentration.	Experiment with different capping agents (e.g., oleic acid, oleylamine) as they can preferentially adsorb to specific crystal facets, thereby directing the shape. Adjust the concentration of the chosen capping agent.	[1]
pH of the reaction medium.	The pH of the solution can influence the morphology of the nanoparticles. It's often necessary to adjust the pH to prevent the formation of copper hydroxide.	[3]
Solvent system.	The choice of solvent (e.g., water, ethanol, glycerol-water mixtures) can significantly impact the nanoparticle morphology. Using a water-alcohol medium can help control the precursor grain size.	[6][7]
Low Yield	Incomplete precipitation.	Ensure the stoichiometry of the reactants is correct. Allow for sufficient reaction time for the precipitation to complete.	[8]
Loss of product during washing and collection.	Optimize centrifugation speed and duration to ensure complete pelleting of the nanoparticles. Carefully decant the supernatant to avoid product loss.	[6]
Re-use of spent precursor.	The yield can be improved by re-using the spent precursor in subsequent batches.	[8]
Inconsistent Batch-to-Batch Results	Poor control over reaction parameters.	Implement strict control over all synthesis parameters, including temperature, stirring rate, precursor addition rate, and reaction time.	[9]
Variations in raw material quality.	Use high-purity precursors and solvents from reliable suppliers to ensure consistency.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up the synthesis of copper oxalate nanoparticles from a lab-scale to an industrial scale?

A1: The main challenges in scaling up include:

• Maintaining Consistency: Ensuring batch-to-batch consistency in particle size, shape, and purity.[9]

• Heat and Mass Transfer: Achieving uniform heat and mass distribution in a larger reactor volume is difficult and can lead to a broader particle size distribution.

• Preventing Agglomeration: The tendency for nanoparticles to agglomerate increases with higher concentrations and longer processing times typical of large-scale production.[3]

• Purification and Handling: Efficiently washing, separating, and drying large quantities of nanoparticles without introducing contamination or causing agglomeration is a significant hurdle.[3]

• Cost-Effectiveness: The cost of precursors, solvents, and energy can become prohibitive at an industrial scale, necessitating process optimization for economic viability.[9][10]

Q2: How does the choice of precursors and solvents affect the scale-up process?

A2: The choice of precursors and solvents is critical for a scalable synthesis.

• Precursors: Using readily available and cost-effective copper salts (e.g., copper nitrate, copper chloride) and oxalate sources (e.g., oxalic acid, sodium oxalate) is important for economic feasibility.[6][11][12] The purity of these precursors is also crucial for reproducibility.

• Solvents: The solvent system influences nanoparticle morphology and can aid in preventing agglomeration.[6] For instance, using water-alcohol or water-glycerol mixtures can help control the size of the precursor grains, which in turn affects the final nanoparticle size.[6][7] When scaling up, the environmental impact and recyclability of the solvent are also important considerations.

Q3: What is the role of capping agents in preventing agglomeration during large-scale synthesis?

A3: Capping agents (or surfactants) are essential for controlling the growth and stability of nanoparticles, especially in large-scale synthesis.[1] They adsorb to the surface of the newly formed nanoparticles, creating a protective layer that prevents them from aggregating due to van der Waals forces.[4][5] The choice and concentration of the capping agent can also influence the final size and shape of the nanoparticles.[1] For industrial applications, selecting a cost-effective, non-toxic, and easily removable (if necessary) capping agent is a key consideration.

Q4: How can the morphology (shape and size) of copper oxalate nanoparticles be controlled during scale-up?

A4: Controlling the morphology of copper oxalate nanoparticles on a large scale requires precise control over several parameters:

• Temperature: Reaction temperature affects both nucleation and growth rates.[2]

• Precursor Concentration: The concentration of copper and oxalate ions can influence the particle size.[3]

• Flow Rate of Reagents: A controlled and consistent addition of precursors is necessary for uniform particle growth.[2][3]

• pH: The pH of the reaction medium can influence the crystalline phase and morphology.[3]

• Stirring/Agitation: Adequate mixing is crucial for maintaining a homogeneous reaction environment in a large reactor.

Q5: What are the recommended methods for purifying and drying large quantities of copper oxalate nanoparticles?

A5: For large-scale purification, continuous centrifugation or filtration methods are more efficient than batch centrifugation. The washing steps should be sufficient to remove unreacted precursors and byproducts without stripping away the stabilizing capping agents. For drying, methods that minimize agglomeration are preferred. Freeze-drying (lyophilization) or spray drying are often more suitable for large quantities of nanoparticles than oven drying, as they can produce a fine powder that is more easily redispersed.

Quantitative Data Summary

The following tables summarize the impact of various synthesis parameters on the properties of copper oxalate nanoparticles.

Table 1: Effect of Precursor Concentration and Temperature on Nanoparticle Size

Copper Ion Concentration (mol/L)	Oxalate Ion Concentration (mol/L)	Temperature (°C)	Average Particle Size/Thickness	Citation
0.1	Not specified	30	Optimal for small size	[3]
Not specified	Not specified	90	Resulted in CuO nanoparticles of 24-42 nm after decomposition	[6]
4 x 10⁻²	4 x 10⁻²	Not specified	Micrometer-scale agglomerates in water	[12]
Not specified	Not specified	Not specified	An increase in Cu-ion concentration with fixed oxalate ion concentration led to a decrease in particle size.	[3]

Table 2: Influence of Synthesis Method on Nanoparticle Characteristics

Synthesis Method	Key Parameters	Resulting Nanoparticle Characteristics	Citation
Controlled Precipitation	Optimized flow rate (40 mL/min), temperature (30°C), and cation concentration (0.1 mol/L).	Copper oxalate nanodisks with an average thickness of 60 nm.	[2][3]
Reflux Method	Reaction at 90°C for 3 hours.	Produced copper oxalate precursors that, after calcination at 400°C, yielded oval-shaped CuO nanoparticles.	[6]
Electrosynthesis	Electrolysis voltage (8-20 V) and oxalate concentration.	Average particle size of approximately 22 nm under optimal conditions. Increasing voltage decreased particle size.	[13]
Precipitation in Water-Alcohol Medium	Varied water-alcohol ratios.	Controlled the submicron size of the precursor grains, leading to metallic copper nanoparticles between 3.5 and 40 nm after decomposition.	[7][11]

Experimental Protocols

Lab-Scale Synthesis of Copper Oxalate Nanoparticles (Precipitation Method)

This protocol is a generalized procedure based on common laboratory practices.

Materials:

• Copper (II) salt (e.g., Cu(NO₃)₂·3H₂O or CuCl₂)

• Oxalic acid dihydrate (H₂C₂O₄·2H₂O) or Sodium Oxalate (Na₂C₂O₄)

• Deionized water

• Ethanol (optional, as a co-solvent)

• Capping agent (e.g., PVP) (optional)

Procedure:

• Prepare Precursor Solutions:

  • Prepare a solution of the copper salt in deionized water (and ethanol, if used).

  • Prepare a separate solution of the oxalic acid or sodium oxalate in deionized water.

  • If using a capping agent, add it to the copper salt solution and stir until fully dissolved.

• Precipitation:

  • Place the copper salt solution in a reaction vessel equipped with a magnetic stirrer and maintain a constant temperature (e.g., 30°C).[3]

  • Slowly add the oxalate solution to the copper salt solution dropwise while stirring vigorously. A blue-green precipitate of copper oxalate will form immediately.[6]

• Aging:

  • Allow the reaction mixture to stir for a specified period (e.g., 1-3 hours) to ensure complete precipitation and particle growth.[6]

• Purification:

  • Separate the precipitate from the solution by centrifugation (e.g., 6000 rpm for 20 minutes).[6]

  • Discard the supernatant and wash the precipitate by re-dispersing it in deionized water, followed by centrifugation. Repeat this washing step 2-3 times to remove any remaining impurities.

• Drying:

  • Dry the final product in a vacuum oven at a low temperature (e.g., 50°C) overnight to obtain a fine powder of copper oxalate nanoparticles.[6]

Considerations for Scale-Up

• Reactor: Use a jacketed reactor for precise temperature control. Employ a mechanical stirrer (e.g., overhead stirrer) to ensure efficient mixing in the larger volume.

• Reagent Addition: Utilize a peristaltic pump for the controlled and uniform addition of the oxalate solution.

• Purification: For larger volumes, consider using a continuous-flow centrifuge or a filtration system for more efficient separation and washing of the nanoparticles.

• Drying: For drying large quantities, freeze-drying (lyophilization) or spray drying is recommended to prevent the formation of hard agglomerates.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the synthesis of copper oxalate nanoparticles.

Parameter Interdependencies in Nanoparticle Synthesis

Caption: Interdependencies of key synthesis parameters and their impact on nanoparticle properties.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and characterization of copper oxalate and copper oxide nanoparticles by statistically optimized controlled precipitation and calcination of precursor - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. How To Effectively Control The Agglomeration Of Nanoparticle Powders [satnanomaterial.com]
• 6. Insights into the Synthesis Parameters Effects on the Structural, Morphological, and Magnetic Properties of Copper Oxide Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. scialert.net [scialert.net]
• 9. azonano.com [azonano.com]
• 10. mdpi.com [mdpi.com]
• 11. files01.core.ac.uk [files01.core.ac.uk]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of High-Purity Copper Oxalate Crystals

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and optimizing the synthesis of copper oxalate (B1200264) crystals, with a primary focus on avoiding impurities.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of copper oxalate crystals.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Precipitate Formation	1. Incorrect pH: The reaction medium may be too acidic, increasing the solubility of copper oxalate. 2. Low Reactant Concentrations: The concentrations of copper and oxalate ions may be below the solubility product of copper oxalate. 3. Incomplete Reaction: Insufficient reaction time or inadequate mixing.	1. Adjust pH: Ensure the pH of the reaction mixture is within the optimal range for precipitation. For many oxalate precipitations, a slightly acidic to neutral pH is effective. 2. Increase Concentrations: Use appropriate concentrations of copper salt and oxalate source solutions. 3. Ensure Complete Reaction: Allow for sufficient reaction time with continuous stirring to ensure thorough mixing of reactants.
Formation of a Greenish or Non-Blue Precipitate	1. High pH with Ammonium (B1175870) Oxalate: If using ammonium oxalate as the precipitating agent, a pH above 6.0 can lead to the formation of complex copper-ammonia salts, resulting in a color change.[1] 2. Presence of Other Metal Ions: Contamination with other metal ions can lead to the co-precipitation of their respective oxalates or hydroxides, affecting the color of the precipitate.	1. Control pH: When using ammonium oxalate, maintain the pH of the solution below 6.0 to ensure the precipitation of pure copper oxalate hydrate.[1] 2. Use High-Purity Reagents: Ensure that the copper salts and oxalate sources are of high purity to avoid contamination from other metal ions.
Fine, Difficult-to-Filter Precipitate	1. Rapid Precipitation: Adding the precipitating agent too quickly can lead to the formation of very small crystals that are difficult to filter. 2. Conventional Precipitation Method: The direct reaction of aqueous copper sulfate (B86663) and oxalic acid can result in a finely divided product that clogs filters.[2]	1. Slow Addition of Reagents: Add the precipitating agent slowly and with constant stirring to promote the growth of larger, more easily filterable crystals. 2. Alternative Synthesis Method: Consider a method involving the precipitation of ferrous oxalate followed by a slurry with a copper salt, which is reported to yield an easily filterable copper oxalate.[2]
Presence of Impurities in the Final Product	1. Inadequate Washing: Residual soluble salts and unreacted starting materials may remain if the precipitate is not washed thoroughly. 2. Incorrect Drying Temperature: Drying at excessively high temperatures can lead to the decomposition of copper oxalate to copper(I) oxide (Cu₂O) or copper(II) oxide (CuO).[3][4][5] 3. Co-precipitation of Other Salts: If the starting materials are not pure, other insoluble oxalates or hydroxides may co-precipitate.	1. Thorough Washing: Wash the precipitate multiple times with deionized water to remove soluble impurities. A final wash with a solvent like ethanol (B145695) can aid in drying.[6] 2. Controlled Drying: Dry the copper oxalate crystals at a moderate temperature (e.g., 50-80°C) to remove water without causing decomposition.[3] 3. Use High-Purity Reagents: Start with high-purity copper salts and oxalate sources to minimize co-precipitation of unwanted materials.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in synthesized copper oxalate?

A1: Common impurities can include unreacted starting materials (e.g., copper salts, oxalic acid), other metal oxalates if the starting materials are not pure, and complex copper-ammonia salts if ammonium oxalate is used at a high pH.[1] Additionally, improper drying can lead to the formation of copper(I) oxide (Cu₂O) or copper(II) oxide (CuO).[3][4][5]

Q2: How does pH affect the purity of copper oxalate crystals?

A2: The pH of the reaction medium is a critical factor. In the synthesis using ammonium oxalate, a pH below 6.0 is necessary to obtain pure copper oxalate hydrate.[1] At higher pH values, a complex copper salt combined with ammonia (B1221849) can form.[1] Generally, a slightly acidic to neutral pH is favored for the precipitation of metal oxalates to avoid the formation of metal hydroxides at higher pH and increased solubility at lower pH.[7]

Q3: What is the recommended washing procedure for copper oxalate crystals?

A3: A thorough washing procedure is crucial for obtaining a pure product. It is recommended to wash the filtered crystals multiple times with deionized water to remove any soluble byproducts and unreacted reagents.[8] A final wash with a volatile organic solvent, such as ethanol, can help in removing the water and facilitate drying.[6]

Q4: What is the optimal drying temperature for copper oxalate crystals?

A4: The drying temperature should be carefully controlled to avoid decomposition. Drying at a moderate temperature, for instance overnight at 50°C, is a suggested method.[3] Higher temperatures can lead to the loss of water of hydration and eventually to the decomposition of the oxalate to form copper oxides.[4][5]

Q5: How can I confirm the purity of my synthesized copper oxalate?

A5: The purity of copper oxalate can be confirmed using several analytical techniques. X-ray diffraction (XRD) is a powerful method to identify the crystalline phase and compare it with standard patterns for pure copper oxalate.[3][8] Other techniques like Fourier-transform infrared spectroscopy (FTIR) and thermogravimetric analysis (TGA) can also be used to characterize the compound and identify the presence of impurities or water of hydration.[8][9]

Experimental Protocol for High-Purity Copper Oxalate Synthesis

This protocol describes a general method for the synthesis of high-purity copper oxalate crystals by precipitation.

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) or other high-purity copper salt

• Potassium oxalate monohydrate (K₂C₂O₄·H₂O) or other high-purity oxalate source

• Deionized water

• Ethanol

Procedure:

• Prepare Reactant Solutions:

  • Prepare a solution of copper(II) sulfate by dissolving a precisely weighed amount in deionized water.

  • Prepare a solution of potassium oxalate by dissolving a stoichiometric amount in deionized water.

• Precipitation:

  • Heat both solutions to approximately 60°C.[6]

  • Slowly add the copper(II) sulfate solution to the potassium oxalate solution with constant stirring. Adding the copper solution to the oxalate solution is reported to produce larger crystals.[6] A blue precipitate of copper oxalate will form.

• Digestion and Cooling:

  • Continue stirring the mixture for a period to allow the crystals to grow (digestion).

  • Cool the mixture in an ice bath to ensure complete precipitation.[6]

• Filtration and Washing:

  • Filter the blue crystals using a sintered glass crucible or a similar filtration setup.

  • Wash the crystals with several portions of ice-cold deionized water to remove soluble impurities.[6]

  • Perform a final wash with ethanol to aid in the drying process.[6]

• Drying:

  • Dry the product in an oven at a controlled temperature (e.g., 50-80°C) until a constant weight is achieved.[3]

Visualizing the Process

To better understand the experimental workflow and troubleshooting logic, the following diagrams are provided.

Caption: Experimental workflow for the synthesis of high-purity copper oxalate crystals.

Caption: Troubleshooting logic for common issues in copper oxalate synthesis.

References

• 1. Copper(II) oxalate | C2CuO4 | CID 13148 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US3846460A - Method of manufacturing copper oxalate - Google Patents [patents.google.com]
• 3. Insights into the Synthesis Parameters Effects on the Structural, Morphological, and Magnetic Properties of Copper Oxide Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. sterc.org [sterc.org]
• 8. mdpi.com [mdpi.com]
• 9. Eco-friendly synthesis of copper oxalate and oxide nanoparticles. [wisdomlib.org]

Technical Support Center: Troubleshooting Poor Yield in Copper Oxalate Precipitation

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues encountered during copper oxalate (B1200264) precipitation experiments, with a focus on improving yield.

Frequently Asked Questions (FAQs)

Q1: I am not getting any precipitate when I mix my copper salt solution with oxalic acid. What could be the problem?

A1: The complete absence of precipitate usually points to issues with solubility or supersaturation. Here are the most common causes and solutions:

• Highly Acidic Conditions: Copper oxalate's solubility increases significantly in acidic solutions. Protons in the acid will react with oxalate ions, reducing their availability to precipitate with copper ions.[1]

  • Troubleshooting: Check the pH of your reaction mixture. If it is too low, you may need to adjust it to a less acidic range.

• Supersaturation: At very low concentrations of copper, the solution can become supersaturated with copper oxalate, meaning the concentration is above the normal solubility limit, but precipitation has not been initiated.[2] This is more likely to occur if the copper salt concentration is below a certain minimum threshold.[2]

  • Troubleshooting: Try increasing the concentration of your copper salt solution. Inducing precipitation by scratching the inside of the beaker with a glass rod or adding a seed crystal of copper oxalate can also help overcome supersaturation.

• Presence of Complexing Agents: If your solution contains ligands that can form soluble complexes with copper(II) ions, the concentration of free copper ions available for precipitation will be reduced.[1]

  • Troubleshooting: Review the composition of your solution for any potential complexing agents. If present, you may need to employ a different separation technique prior to precipitation.

Q2: My precipitate yield is much lower than expected. How can I improve it?

A2: A low yield is a common issue and can often be rectified by optimizing your experimental conditions.

• Sub-optimal pH: The pH of the solution is a critical factor. While highly acidic conditions increase solubility, a slightly acidic to neutral pH is generally preferred for maximizing precipitation.[3][4] However, in basic solutions, the solubility of copper oxalate can increase again.[3]

  • Troubleshooting: Systematically experiment with the pH of your precipitation medium to find the optimal range for your specific conditions.

• Insufficient Oxalic Acid: An excess of the precipitating agent (oxalic acid) is typically used to drive the equilibrium towards product formation and minimize the amount of dissolved copper oxalate.

  • Troubleshooting: Ensure you are using a stoichiometric excess of oxalic acid. A common recommendation is to use 1.5 to 2 times the stoichiometric amount.[5]

• Excessive Washing or Incorrect Washing Solvent: While washing the precipitate is necessary to remove impurities, excessive washing, especially with pure water, can lead to dissolution of the copper oxalate.[2][6]

  • Troubleshooting: Wash the precipitate with a cold solvent in which copper oxalate has lower solubility, such as a dilute solution of oxalic acid, followed by a volatile organic solvent like ethanol (B145695) to aid in drying.[7] Use small volumes for washing.

• Premature Filtration: Allowing the precipitate to "digest" or "age" in the mother liquor, sometimes with gentle heating, can lead to the formation of larger, more easily filterable crystals and can improve the overall yield.[8]

  • Troubleshooting: After precipitation, let the mixture stand for a period (e.g., overnight) before filtration to ensure complete precipitation.[2]

• High Dilution: The solubility of copper oxalate increases with the dilution of the solution, leading to a lower yield.[2]

  • Troubleshooting: Whenever possible, work with more concentrated solutions to minimize solubility losses.[2]

Q3: My precipitate is very fine and difficult to filter. What can I do?

A3: The formation of very fine particles is often related to the precipitation conditions.

• Rapid Addition of Reagents: Adding the precipitating agent too quickly can lead to rapid nucleation and the formation of many small crystals.

  • Troubleshooting: Add the oxalic acid solution slowly and with constant stirring to the copper salt solution.[7]

• Precipitation Temperature: Performing the precipitation at an elevated temperature can promote the growth of larger crystals.[7]

  • Troubleshooting: Heat both the copper salt and oxalic acid solutions to around 60°C before mixing.[7] Allow the mixture to cool slowly, which also encourages the formation of larger crystals.

Q4: How can I be sure that my final product is pure copper oxalate and that my low yield isn't due to the loss of product during workup?

A4: Ensuring purity and minimizing physical loss are key aspects of gravimetric analysis.[9]

• Incomplete Drying: If the precipitate is not thoroughly dried, the presence of residual water will lead to an artificially high mass and an inaccurate yield calculation.[9]

  • Troubleshooting: Dry the precipitate to a constant weight. This means repeatedly drying and weighing the sample until two consecutive measurements are the same.

• Contamination: Other ions present in the solution may co-precipitate with the copper oxalate, leading to an impure product and an inaccurately high yield.[9]

  • Troubleshooting: Ensure the precipitate is thoroughly washed to remove any soluble impurities.

• Physical Loss: Product can be lost during transfer between vessels or during filtration.

  • Troubleshooting: Use a rubber policeman to ensure all precipitate is transferred from the beaker to the filter. Be careful not to tear the filter paper.

Quantitative Data Summary

The following tables summarize key quantitative data related to copper oxalate precipitation.

Table 1: Influence of pH on Residual Copper(II) Concentration After Oxalate Precipitation

Oxalic Acid Concentration (mol/L)	pH	Residual Cu(II) Concentration (mg/L)
0.1	0	110
0.1	1	125
0.1	2	70
0.1	3	62
0.1	4	90
0.1	5	210
0.1	6	180
0.1	7	320
0.1	8	450
0.1	9	640
0.3	0	13
0.3	1	27

Data adapted from a study on metal recovery from electroless plating solutions.[3] This table demonstrates that with 0.1 M oxalic acid, the lowest residual copper concentration (and thus highest yield) is achieved at a pH of 3. Increasing the oxalic acid concentration to 0.3 M significantly reduces the residual copper concentration at low pH.

Table 2: Effect of Dilution on Copper Recovery

Volume of Solution (cm³)	Average Error in Copper (g)
10	0.0002
50	0.0011
100	0.0053
200	0.0203

Data from Gooch and Ward (1907).[2] This table illustrates that as the total volume of the solution increases (greater dilution), the amount of copper lost (error) also increases, leading to a lower yield.

Experimental Protocol: Standard Copper Oxalate Precipitation

This protocol provides a general procedure for the precipitation of copper oxalate. Optimal conditions may vary depending on the specific experimental context.

• Solution Preparation:

  • Prepare a solution of a soluble copper(II) salt (e.g., copper sulfate, CuSO₄·5H₂O) of a known concentration.

  • Prepare a solution of oxalic acid (H₂C₂O₄) with a molar amount that is 1.5 to 2 times the stoichiometric requirement for the reaction with the copper salt.

• Precipitation:

  • Heat both the copper salt solution and the oxalic acid solution to approximately 60°C.[7]

  • Slowly add the hot copper(II) solution to the hot oxalic acid solution with continuous stirring.[7] A blue precipitate of copper oxalate should form.

• Digestion and Cooling:

  • Allow the mixture to stand and cool to room temperature. For improved crystal size and more complete precipitation, let the mixture "digest" for several hours or overnight.[2]

• Filtration and Washing:

  • Set up a vacuum filtration apparatus with a pre-weighed filter paper.

  • Carefully pour the mixture into the filter, ensuring all the precipitate is transferred. Use a rubber policeman to scrape any remaining solid from the beaker.

  • Wash the precipitate with two small portions of ice-cold water to remove soluble impurities.[7]

  • Follow with a wash of a volatile organic solvent, such as ethanol, to displace the water and aid in drying.[7]

• Drying and Weighing:

  • Carefully remove the filter paper with the precipitate and place it in a drying oven at an appropriate temperature (e.g., 100-110°C) until all the water and ethanol have evaporated.

  • Cool the precipitate in a desiccator to prevent moisture absorption from the air.[9]

  • Weigh the dried precipitate.

  • Repeat the drying and weighing process until a constant mass is achieved.[9]

• Yield Calculation:

  • Calculate the theoretical yield of copper oxalate based on the initial amount of the limiting reactant (usually the copper salt).

  • The actual yield is the constant mass of the dried precipitate.

  • Percentage Yield = (Actual Yield / Theoretical Yield) x 100.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting poor yield in copper oxalate precipitation.

A troubleshooting workflow for poor copper oxalate precipitation yield.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. ajsonline.org [ajsonline.org]
• 3. sterc.org [sterc.org]
• 4. researchgate.net [researchgate.net]
• 5. p2infohouse.org [p2infohouse.org]
• 6. Copper(II) oxalate | C2CuO4 | CID 13148 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. benchchem.com [benchchem.com]
• 9. tsfx.edu.au [tsfx.edu.au]

effect of atmosphere on copper oxalate thermal decomposition products

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the thermal decomposition of copper oxalate (B1200264). It addresses common experimental challenges and provides detailed protocols and data for accurate analysis.

Frequently Asked Questions (FAQs)

Q1: What are the expected decomposition products of copper oxalate in different atmospheres?

A1: The decomposition products of copper oxalate are highly dependent on the atmospheric conditions. In an inert atmosphere (e.g., nitrogen or argon), the primary solid product is metallic copper (Cu), with possible minor amounts of copper(I) oxide (Cu₂O).[1][2] The gaseous products are primarily carbon dioxide (CO₂). In an oxidizing atmosphere (e.g., air or oxygen), the final solid product is copper(II) oxide (CuO).[1][2] In a reducing atmosphere (e.g., hydrogen or forming gas), any copper oxides formed can be reduced back to metallic copper.

Q2: Why do I observe a mass gain in my TGA experiment under a nitrogen atmosphere after the initial decomposition?

A2: A mass gain observed after the main decomposition of copper oxalate in a supposedly inert atmosphere is a strong indicator of oxygen contamination in your purge gas.[1][3][4] The freshly formed, highly reactive metallic copper will readily oxidize to copper(I) oxide (Cu₂O) or copper(II) oxide (CuO) in the presence of even trace amounts of oxygen.[2][4]

Q3: My DSC curve for copper oxalate decomposition in nitrogen is exothermic, but in argon, it is endothermic. Is this normal?

A3: Yes, this is a documented phenomenon. The thermal decomposition of copper(II) oxalate is reported to be exothermic in a nitrogen atmosphere, while in a pure argon atmosphere, it exhibits an endothermic profile.[1] The exact reason for this difference is still a subject of research, but it highlights the significant influence the "inert" gas can have on the reaction energetics.

Q4: What is the expected temperature range for the decomposition of copper oxalate?

A4: The decomposition of copper oxalate typically begins around 250-280°C and is generally complete by 310-350°C, depending on factors like the heating rate and the surrounding atmosphere.[1]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Unexpected mass gain after decomposition in an inert atmosphere.	Oxygen leak in the TGA system or impure purge gas.[3][4]	1. Check all gas connections for leaks. 2. Purge the TGA furnace for an extended period before starting the experiment. 3. Use a high-purity (99.999%) inert gas. 4. Consider using an oxygen trap on the gas line. 5. Perform a blank run with a known stable material to check for baseline drift.
Inconsistent decomposition temperatures between runs.	1. Different heating rates. 2. Variations in sample mass or packing. 3. Inconsistent purge gas flow rate.	1. Ensure the same heating rate is used for all comparable experiments. 2. Use a consistent sample mass (e.g., 5-10 mg) and ensure it is evenly distributed in the crucible. 3. Maintain a constant and calibrated gas flow rate.
Broad or poorly resolved peaks in DSC or DTG curves.	1. Too high of a heating rate. 2. Large sample mass. 3. Poor thermal contact between the sample and the crucible.	1. Reduce the heating rate (e.g., to 5 or 10 °C/min). 2. Use a smaller sample mass. 3. Ensure the sample is in good contact with the bottom of the crucible.
Final residue mass does not match the theoretical value for pure Cu or CuO.	1. Incomplete decomposition. 2. Formation of a mixture of products (e.g., Cu and Cu₂O in an inert atmosphere). 3. Oxygen contamination leading to partial oxidation.	1. Extend the final temperature of the experiment. 2. Analyze the residue using techniques like X-ray diffraction (XRD) to identify the components. 3. Address potential oxygen leaks as described above.

Data Presentation

Table 1: Summary of Thermal Decomposition Products of Copper Oxalate in Different Atmospheres.

Atmosphere	Solid Products	Gaseous Products
Inert (Nitrogen, Argon)	Primarily Copper (Cu), with minor Copper(I) Oxide (Cu₂O) and traces of Copper(II) Oxide (CuO).[1]	Carbon Dioxide (CO₂) and Carbon Monoxide (CO).[1]
Oxidizing (Air, Oxygen)	Copper(II) Oxide (CuO).[1][2]	Carbon Dioxide (CO₂).
Reducing (Hydrogen/Forming Gas)	Copper (Cu).	Carbon Dioxide (CO₂), Water (H₂O).

Table 2: Quantitative Data from TGA/DSC of Copper Oxalate.

Atmosphere	Onset Temperature (°C)	Peak Temperature (°C)	Mass Loss (%) (Theoretical)	Enthalpy of Decomposition (ΔH)
Nitrogen (N₂) (Exothermic)	~264	~310	58.06 (for Cu)	Exothermic
Argon (Ar) (Endothermic)	~280	~295	58.06 (for Cu)	Endothermic
Oxygen (O₂) / Air (Exothermic)	~250	~307	47.53 (for CuO)	Strongly Exothermic

Note: Experimental values can vary based on factors such as heating rate and sample preparation.

Experimental Protocols

Detailed Methodology for Thermogravimetric Analysis (TGA) of Copper Oxalate

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's guidelines. Calcium oxalate monohydrate is a common reference material for TGA calibration.[5]

• Sample Preparation: Weigh approximately 5-10 mg of dry copper oxalate powder into a clean, tared TGA crucible (e.g., alumina (B75360) or platinum).

• Instrument Setup:

  • Place the crucible in the TGA furnace.

  • Select the desired purge gas (e.g., high-purity nitrogen for inert atmosphere studies or air for oxidizing conditions).

  • Set the gas flow rate to a constant value, typically between 20-100 mL/min.

• Purging: Purge the furnace with the selected gas for at least 30 minutes before starting the heating program to ensure a stable and pure atmosphere.

• Heating Program:

  • Equilibrate the sample at a starting temperature of 25-30°C.

  • Ramp the temperature at a constant heating rate, typically 10°C/min, to a final temperature of at least 400°C to ensure complete decomposition.

• Data Analysis: Record the mass loss as a function of temperature. The resulting TGA curve can be used to determine the onset and completion temperatures of decomposition and the percentage of mass loss. The first derivative of the TGA curve (DTG) can be used to identify the temperature of the maximum rate of mass loss.

Mandatory Visualization

Caption: Decomposition pathways of copper oxalate in different atmospheres.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. Before you continue to YouTube [consent.youtube.com]
• 4. researchportal.vub.be [researchportal.vub.be]
• 5. Thermal Analysis of Copper Metal Complexes: Insights from TGA and DSC – Oriental Journal of Chemistry [orientjchem.org]

Technical Support Center: Improving the Stability of Copper Oxalate-Based Catalysts

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address stability issues encountered during experiments with copper oxalate-based catalysts.

Frequently Asked Questions (FAQs) - Catalyst Stability Fundamentals

Q1: What are the primary reasons for the deactivation of copper-based catalysts?

A1: Deactivation of copper-based catalysts, including those derived from copper oxalate (B1200264), typically occurs through three main mechanisms: chemical, thermal, and mechanical degradation.[1] Key causes include:

• Sintering: Agglomeration of copper nanoparticles at high temperatures, leading to a loss of active surface area.[2][3]

• Leaching: Dissolution of active copper species into the reaction medium, a common issue in liquid-phase reactions, especially under acidic conditions.[4][5][6]

• Carbon Deposition (Coking): Formation of carbonaceous deposits on the catalyst surface, which blocks active sites.[7]

• Poisoning: Strong binding of impurities from the feedstock to the active sites, rendering them inactive.[1][8]

• Structural Changes: Changes in the catalyst's morphology or the interaction between copper and its support material.[7][9]

Q2: How does the thermal decomposition of the copper oxalate precursor affect the final catalyst?

A2: The thermal decomposition of copper oxalate is highly sensitive to the atmosphere, which dictates the nature of the resulting active copper species.[10] In an inert atmosphere (like nitrogen or argon), decomposition primarily yields metallic copper (Cu) and/or copper(I) oxide (Cu₂O).[11][12][13] In an oxidizing atmosphere (air or oxygen), the final product is copper(II) oxide (CuO).[10][12][13] Inconsistent decomposition conditions can lead to a mix of species, affecting the catalyst's initial activity and long-term stability.

Q3: What role does the catalyst support play in stability?

A3: The support material is crucial for catalyst stability. A good support enhances the dispersion of copper nanoparticles, which helps prevent sintering.[2] Strong interactions between the copper species and the support can also anchor the active sites, reducing both sintering and leaching.[14] Common supports like silica (B1680970) and alumina (B75360) can be modified to improve these interactions.[2][14] For instance, using mesoporous silica with a narrowed pore size can physically confine copper nanoparticles and promote the formation of stable copper phyllosilicate structures.[14]

Troubleshooting Guide for Common Experimental Issues

Problem 1: My catalyst's activity and/or selectivity is decreasing rapidly over a short period.

• Possible Cause A: Leaching of Copper Species

  • Symptoms: You may observe a blue or green tint appearing in your reaction medium, which is characteristic of dissolved copper salts.[15] This is particularly common in acidic liquid-phase reactions (pH < 4).[5]

  • Recommended Solution:

    • pH Control: If possible, operate your reaction at a neutral or slightly basic pH to minimize acid-induced leaching.[16]

    • Use of Overcoats: Apply a protective overcoat, such as a thin layer of alumina (Al₂O₃) using Atomic Layer Deposition (ALD). This has been shown to reduce leaching by up to 90% by passivating under-coordinated copper sites.[6]

    • Strengthen Metal-Support Interaction: Synthesize the catalyst using a support that strongly interacts with copper, such as certain mesoporous silicas or modified aluminas.[14][17]

• Possible Cause B: Thermal Sintering

  • Symptoms: Post-reaction characterization (e.g., via TEM) shows a significant increase in the average size of copper nanoparticles compared to the fresh catalyst.

  • Recommended Solution:

    • Temperature Control: Operate at the lowest possible temperature that still provides an effective reaction rate.[16]

    • Stabilizing Supports: Employ supports that can stabilize nanoparticles against migration, such as silica modified with adjacent, non-interacting methyl groups, which create an energy barrier for particle movement.[3]

    • Encapsulation: Create a core-shell structure by depositing a porous overlayer (e.g., carbon or alumina) on the copper nanoparticles to physically prevent them from agglomerating.[4][9]

• Possible Cause C: Catalyst Poisoning

  • Symptoms: The deactivation is rapid and may be irreversible. The feedstock contains known catalyst poisons for copper, such as sulfur or thiol compounds.[1][8]

  • Recommended Solution:

    • Feedstock Purification: Ensure all reactants, solvents, and gases are of high purity and free from potential poisons.[16]

    • Guard Beds: Use a guard bed upstream of your reactor to capture impurities before they reach the catalyst.

Problem 2: I am observing an unexpected change in the catalyst's physical structure or the support is degrading.

• Possible Cause: Support Instability or CO-Mediated Ripening

  • Symptoms: In the hydrogenation of dimethyl oxalate (DMO), the presence of CO (formed from methanol (B129727) dissociation) can induce Ostwald ripening of copper crystallites and disrupt the synergy between Cu⁺ and Cu⁰ active sites.[18] In some cases, the support itself (e.g., silica) can be lost in the form of byproducts like tetramethoxysilane (B109134) (TMOS).[7]

  • Recommended Solution:

    • CO Management: Minimize the concentration of CO or methanol in the reaction system if they are identified as mediators of deactivation.

    • Support Selection: Choose a more robust support material that is stable under your specific reaction conditions. Alumina supports, for example, can offer high thermal stability.[17]

    • Interface Engineering: Design the catalyst-support interface to stabilize the desired copper oxidation state (e.g., Cu⁰-Cuᵟ⁺) and improve durability, for instance by creating an Ohmic contact between copper and a semiconductor support like In(OH)₃.

Problem 3: My deactivated catalyst is not responding to standard regeneration procedures.

• Possible Cause: Irreversible Deactivation

  • Symptoms: Standard regeneration methods like calcination to burn off coke or washing to remove poisons are ineffective.

  • Recommended Solution:

    • In-Situ Electrochemical Regeneration: For electrocatalytic applications, a periodic in-situ oxidation strategy can be employed. Applying short anodic currents can partially oxidize the catalyst surface to CuOₓ, restoring active sites that were lost. This has been shown to extend catalyst lifetime significantly.[19]

    • Acid Washing and Re-impregnation: A more intensive ex-situ regeneration involves washing the catalyst with an acid (e.g., acetic or sulfuric acid) to remove poisoning metals.[20][21] This step often removes some of the active metal as well, so it must be followed by re-impregnation of the active copper species and subsequent calcination/reduction.[20]

Data Presentation: Summary Tables

Table 1: Influence of Atmosphere on Thermal Decomposition of Copper Oxalate

Atmosphere	Onset Temperature (°C)	Peak Temperature (°C)	Primary Solid Product(s)	Enthalpy	Source(s)
Argon (Ar)	~280	~295	Cu, Cu₂O (trace)	Endothermic	[11]
Nitrogen (N₂)	~264	~310	Cu, Cu₂O (trace)	Exothermic (-9 ± 2 kJ/mol)	[11][12]
Air	~215 (to Cu₂O)	~345 (to CuO)	CuO	Exothermic (-134 ± 5 kJ/mol)	[12][13]
Oxygen (O₂)	~250	~307	CuO	Exothermic	[11]

Table 2: Summary of Common Deactivation Mechanisms and Stabilization Strategies

Deactivation Mechanism	Primary Cause	Key Indicator(s)	Recommended Stabilization Strategy	Source(s)
Sintering	High reaction temperature	Increased nanoparticle size (TEM)	Use thermally stable supports; ALD overcoating; operate at lower temperatures.	[2][3][4]
Leaching	Acidic reaction medium; weak metal-support interaction	Coloration of liquid phase; loss of copper from catalyst (ICP/XRF)	ALD overcoating; pH control; use supports with strong metal interaction.	[4][5][6]
Carbon Deposition	Undesired side reactions	Carbonaceous deposits on surface (TGA/TEM)	Optimize reaction conditions (temperature, pressure, reactant ratios); catalyst regeneration.	[7]
Poisoning	Impurities in feedstock (e.g., sulfur)	Rapid, irreversible loss of activity	Purify feedstock; use guard beds.	[1][8]
Morphological Restructuring	CO-mediated ripening; dissolution/redeposition	Change in particle shape/size; loss of specific active sites	Modify support to stabilize Cu species; control CO concentration.	[18][22]

Key Experimental Protocols

Protocol 1: Synthesis of Copper Oxalate Nanoparticles via Controlled Precipitation

This protocol is based on a general aqueous precipitation method.[23][24]

• Reagent Preparation: Prepare aqueous solutions of a copper(II) salt (e.g., 0.1 M CuSO₄) and an oxalate source (e.g., 0.1 M H₂C₂O₄ or Na₂C₂O₄).

• Precipitation: Add the copper salt solution dropwise to the vigorously stirred oxalate solution at a controlled temperature (e.g., 25 °C). The formation of a blue precipitate (copper oxalate) should be immediate.

• Aging: Continue stirring the mixture for a set period (e.g., 1-2 hours) to allow for crystal growth and stabilization.

• Isolation: Isolate the precipitate by filtration or centrifugation.

• Washing: Wash the collected solid repeatedly with deionized water to remove any unreacted ions, followed by a final wash with ethanol (B145695) to aid in drying.

• Drying: Dry the final product in an oven at a low temperature (e.g., 60-80 °C) or under vacuum to obtain the hydrated copper oxalate powder.

• Catalyst Preparation: The obtained copper oxalate can be used as a precursor. It is typically calcined under a controlled atmosphere (e.g., N₂ for Cu/Cu₂O, or air for CuO) to produce the active catalyst.

Protocol 2: Standard Catalyst Stability Test

This protocol outlines a typical procedure for evaluating catalyst stability in a continuous flow reactor.

• Catalyst Loading: Load a fixed amount of the catalyst into a packed-bed reactor.

• Pre-treatment/Activation: Activate the catalyst in-situ as required (e.g., reduction in an H₂/N₂ flow at a specific temperature).

• Reaction Start: Introduce the reactant feed at the desired operating conditions (temperature, pressure, flow rate, and composition).

• Performance Monitoring: At regular time intervals, collect and analyze the reactor effluent using an appropriate technique (e.g., Gas Chromatography). Record the conversion of reactants and the selectivity towards desired products.

• Long-Duration Run: Continue the experiment for an extended period (e.g., 100-500 hours) under constant conditions. A stable catalyst will show minimal change in conversion and selectivity over time. A plot of activity vs. time-on-stream is the primary indicator of stability.

• Post-Reaction Characterization: After the run, carefully shut down the reactor and collect the spent catalyst for analysis to determine the cause of any observed deactivation.

Protocol 3: Characterization of Catalyst Deactivation

This protocol provides a workflow for identifying the root cause of catalyst deactivation.[1]

• Surface Area Analysis (BET): Measure the BET surface area of the fresh and spent catalysts. A significant decrease often points to sintering or pore blockage by coke.[1]

• Microscopy (TEM/SEM): Use Transmission Electron Microscopy (TEM) or Scanning Electron Microscopy (SEM) to visually inspect the fresh and spent catalysts. Look for changes in nanoparticle size and distribution (sintering) or the presence of surface deposits (coking/fouling).[3][7]

• Crystallographic Analysis (XRD): Perform X-ray Diffraction (XRD) on both catalyst samples. Changes in crystallite size (calculated from peak broadening) can confirm sintering. The appearance of new phases may indicate structural transformation or the formation of poisons (e.g., copper sulfides).[25]

• Elemental Analysis (ICP-OES/XRF): Use Inductively Coupled Plasma (ICP-OES) or X-ray Fluorescence (XRF) to analyze the elemental composition of the spent catalyst and any liquid effluent. A decrease in copper content on the catalyst or its presence in the effluent confirms leaching.[5] The presence of unexpected elements on the catalyst surface (e.g., S, Cl) indicates poisoning.

• Thermal Analysis (TGA): Thermogravimetric Analysis (TGA) performed on the spent catalyst can quantify the amount of carbon deposition. A weight loss step upon heating in an oxidizing atmosphere corresponds to the combustion of coke.[7]

Mandatory Visualizations

Caption: Common pathways leading to the deactivation of copper-based catalysts.

Caption: Troubleshooting workflow for diagnosing catalyst instability issues.

Caption: Experimental workflow for catalyst synthesis, testing, and analysis.

References

• 1. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 2. mdpi.com [mdpi.com]
• 3. chinesechemsoc.org [chinesechemsoc.org]
• 4. Stabilization of copper catalysts for liquid-phase reactions by atomic layer deposition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Troubleshooting of Catalytic Reactors | PPTX [slideshare.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. files01.core.ac.uk [files01.core.ac.uk]
• 12. Kinetic study on the thermal decomposition of copper(II) oxalate - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 13. The crystal structure of paramagnetic copper(II) oxalate (CuC₂O₄): formation and thermal decomposition of randomly stacked anisotropic nano-sized crystallites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. mdpi.com [mdpi.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. In situ regeneration of copper catalysts for long-term electrochemical CO2 reduction to multiple carbon products - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 20. csc.com.tw [csc.com.tw]
• 21. Regeneration of Selective Catalyst Reduction Catalysts Deactivated by Pb, As, and Alkali Metals - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Deactivation of copper electrocatalysts during CO2 reduction occurs via dissolution and selective redeposition mechanism - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 23. Synthesis and characterization of copper oxalate and copper oxide nanoparticles by statistically optimized controlled precipitation and calcination of precursor - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 24. Copper(II) oxalate - Wikipedia [en.wikipedia.org]
• 25. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Copper Oxalate and Copper Carbonate as Catalyst Precursors

For Researchers, Scientists, and Drug Development Professionals

In the realm of heterogeneous catalysis, the choice of precursor material is a critical determinant of the final catalyst's performance, influencing its activity, selectivity, and stability. Copper-based catalysts, widely employed in various industrial processes such as hydrogenation, oxidation, and carbon-carbon bond formation, are often synthesized from precursor compounds like copper oxalate (B1200264) and copper carbonate. This guide provides an objective comparison of these two common precursors, supported by experimental data, to aid researchers in selecting the optimal starting material for their specific applications.

Performance Comparison in a Nutshell

The catalytic performance is intrinsically linked to the physicochemical properties of the final catalyst, such as the dispersion of active copper species, the particle size, and the interaction with the support material. These properties are, in turn, heavily influenced by the decomposition characteristics of the precursor.

Precursor	Decomposition Temperature	Resultant Copper Species	Typical Catalyst Performance in DMO Hydrogenation (from various studies)	Key Characteristics
Copper Oxalate (CuC₂O₄)	Lower (around 300-400°C)	Tends to form smaller, highly dispersed copper nanoparticles upon decomposition.	High DMO conversion (>99%) and high EG selectivity (>95%) have been reported for catalysts derived from oxalate precursors.	The decomposition of copper oxalate can proceed directly to metallic copper under an inert atmosphere, potentially leading to highly active catalysts. The lower decomposition temperature can be advantageous in preventing significant sintering of the active metal particles.
Copper Carbonate (CuCO₃)	Higher (decomposition can occur in stages, often completing at >400°C)	Can also yield highly active catalysts, with performance depending heavily on the preparation method (e.g., precipitation conditions).	Catalysts prepared using carbonate-based precipitation methods have also demonstrated excellent performance, with DMO conversions and EG selectivities comparable to those from oxalate precursors.	The use of carbonate precursors, often in the form of basic copper carbonate, is common in industrial catalyst preparation. The precipitation method allows for good control over the interaction between the copper species and the support material.

Note: The performance data presented is a synthesis from multiple studies and should be interpreted with caution as experimental conditions vary. The key takeaway is that both precursors can yield highly effective catalysts, and the optimal choice may depend on the specific synthesis method and desired catalyst properties.

Experimental Protocols: A Closer Look

The following sections detail representative experimental protocols for the synthesis of supported copper catalysts from both copper oxalate and copper carbonate precursors, focusing on the preparation of a Cu/SiO₂ catalyst for the hydrogenation of dimethyl oxalate to ethylene (B1197577) glycol.

Synthesis of Cu/SiO₂ Catalyst from a Copper Oxalate Precursor

This method involves the precipitation of copper oxalate onto a silica (B1680970) support, followed by thermal decomposition to generate the active copper catalyst.

Materials:

• Copper(II) nitrate (B79036) trihydrate (Cu(NO₃)₂·3H₂O)

• Oxalic acid (H₂C₂O₄)

• Ammonia (B1221849) solution (25 wt%)

• Silica (SiO₂) support (e.g., silica gel)

• Deionized water

• Ethanol (B145695)

Procedure:

• Support Preparation: The silica support is first dried at 120°C for 4 hours to remove adsorbed water.

• Copper Oxalate Precipitation:

  • Dissolve a calculated amount of copper(II) nitrate trihydrate in deionized water.

  • In a separate beaker, dissolve a stoichiometric amount of oxalic acid in a mixture of deionized water and ethanol.

  • Add the silica support to the oxalic acid solution and stir to form a slurry.

  • Slowly add the copper nitrate solution to the silica slurry under vigorous stirring.

  • Adjust the pH of the mixture to around 7 using ammonia solution to ensure complete precipitation of copper oxalate.

  • Continue stirring for 2 hours at room temperature.

• Washing and Drying:

  • Filter the resulting solid and wash it thoroughly with deionized water and then with ethanol to remove any unreacted precursors and by-products.

  • Dry the obtained solid at 100°C overnight.

• Calcination and Reduction:

  • Calcine the dried powder in a tube furnace under a flow of nitrogen at 350°C for 4 hours. This step decomposes the copper oxalate to form copper oxide nanoparticles on the silica support.

  • Prior to the catalytic reaction, the calcined catalyst is typically reduced in situ in the reactor under a flow of hydrogen gas (e.g., 5% H₂ in N₂) at a temperature range of 300-400°C for several hours to obtain the active metallic copper species.

Synthesis of Cu/SiO₂ Catalyst from a Copper Carbonate Precursor

This widely used method, often referred to as the deposition-precipitation method, involves precipitating copper carbonate onto the support.

Materials:

• Copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O)

• Sodium carbonate (Na₂CO₃) or Ammonium (B1175870) carbonate ((NH₄)₂CO₃)

• Silica (SiO₂) support

• Deionized water

Procedure:

• Support Slurry Preparation: Disperse the silica support in deionized water and heat the slurry to 60-80°C with vigorous stirring.

• Precipitation:

  • Dissolve copper(II) nitrate trihydrate in deionized water to create a solution of desired concentration.

  • Dissolve the precipitating agent (sodium carbonate or ammonium carbonate) in deionized water.

  • Simultaneously and slowly add the copper nitrate solution and the carbonate solution to the heated silica slurry while maintaining a constant pH (typically between 7 and 9). The pH can be controlled by adjusting the addition rate of the carbonate solution.

  • Age the resulting slurry at the same temperature for 1-2 hours with continuous stirring.

• Washing and Drying:

  • Filter the precipitate and wash it extensively with deionized water until the filtrate is free of nitrate and sodium/ammonium ions.

  • Dry the filter cake at 110°C overnight.

• Calcination and Reduction:

  • Calcine the dried solid in a muffle furnace in static air at a temperature between 350°C and 500°C for 4-6 hours. This step decomposes the copper carbonate to copper oxide.

  • Similar to the oxalate-derived catalyst, an in-situ reduction step with hydrogen is required before the catalytic reaction to activate the catalyst.

Visualizing the Process: Experimental Workflows and Reaction Pathways

To provide a clearer understanding of the processes involved, the following diagrams, generated using the DOT language, illustrate a typical experimental workflow for catalyst synthesis and evaluation, and a simplified reaction pathway for the hydrogenation of dimethyl oxalate.

Caption: A generalized workflow for the synthesis and evaluation of supported copper catalysts.

Caption: Simplified reaction pathway for the hydrogenation of dimethyl oxalate to ethylene glycol.

Conclusion: Making an Informed Decision

Both copper oxalate and copper carbonate are viable and effective precursors for the synthesis of high-performance copper-based catalysts. The choice between them is not always straightforward and depends on several factors:

• Desired Catalyst Morphology: The decomposition characteristics of copper oxalate may favor the formation of smaller, more uniform copper nanoparticles.

• Synthesis Method and Control: The deposition-precipitation method using a carbonate precursor offers excellent control over the metal-support interaction and is a well-established industrial practice.

• Safety and Handling: Both precursors should be handled with appropriate safety precautions.

• Cost and Availability: The relative cost and availability of the precursor materials may also be a consideration for large-scale production.

Ultimately, the optimal precursor and synthesis route should be determined experimentally for the specific catalytic application. This guide provides a foundational understanding to inform this decision-making process, empowering researchers to design and develop more efficient and robust catalytic systems.

Validating the Crystal Structure of Copper Oxalate: A Comparative Guide to X-ray Diffraction Techniques

For researchers, scientists, and drug development professionals, the precise determination of a molecule's three-dimensional structure is a critical step. This guide provides a comprehensive comparison of X-ray diffraction (XRD) methods for the validation of the copper oxalate (B1200264) crystal structure, supported by experimental data and detailed protocols.

Copper oxalate (CuC₂O₄) has been a subject of interest due to its intriguing magnetic properties and its role as a biomineral. The validation of its crystal structure is paramount for understanding its behavior and potential applications. X-ray diffraction stands as the definitive method for this purpose, providing detailed information about the atomic arrangement in the crystalline solid.

Comparative Analysis of Copper Oxalate Crystal Structures

The crystal structure of copper oxalate can vary, primarily based on its hydration state. The anhydrous form and its hydrated counterparts exhibit different crystallographic parameters. The following table summarizes the key quantitative data obtained from X-ray diffraction studies.

Compound	Formula	Crystal System	Space Group	Unit Cell Parameters	Reference
Anhydrous Copper Oxalate	CuC₂O₄	Monoclinic	P2₁/c	a = 5.9598(1) Å, b = 5.6089(1) Å, c = 5.1138(1) Å, β = 115.320(1)°	[1][2]
Copper Oxalate Hydrate (Moolooite analog)	Cu(C₂O₄)·nH₂O (n ≤ 0.15)	Orthorhombic	Pnnm	a = 5.407 Å, b = 5.569 Å, c = 2.546 Å (for n=0.1)	[2][3]
Copper Oxalate Trihydrate	C₂H₆CuO₇	-	-	-	[4]

Experimental Protocols: X-ray Diffraction of Copper Oxalate

The validation of the copper oxalate crystal structure relies on precise experimental protocols. The following outlines a typical procedure for powder X-ray diffraction (PXRD) and single-crystal X-ray diffraction (SCXRD).

Synthesis of Anhydrous Copper(II) Oxalate

A common method for synthesizing anhydrous copper(II) oxalate involves a precipitation reaction. An aqueous solution of oxalic acid is added to a copper(II) solution (e.g., copper(II) sulfate (B86663) or copper(II) chloride).[1] The resulting precipitate is then filtered, washed, and dried. Thermogravimetric analysis can be used to confirm the absence of crystal water.[1]

Powder X-ray Diffraction (PXRD)

• Sample Preparation: The synthesized copper oxalate powder is gently ground to ensure a random orientation of the crystallites. The powder is then packed into a sample holder.

• Data Collection: The diffraction pattern is collected using a powder diffractometer. Both conventional laboratory X-ray sources (e.g., Cu Kα, λ = 1.54056 Å) and high-intensity synchrotron radiation can be used.[1][2] Synchrotron radiation is often preferred for higher resolution and to overcome issues with peak broadening due to anisotropic microstructural effects.[1]

• Data Analysis: The collected diffraction pattern is analyzed using software like FullProf.[1] The process involves indexing the peaks to determine the unit cell parameters and space group. A Rietveld refinement is then performed to refine the atomic coordinates and other structural parameters.

Single-Crystal X-ray Diffraction (SCXRD)

Obtaining single crystals of copper oxalate, particularly the anhydrous form, can be challenging.[3][5] However, a synthetic analog of the biomineral moolooite has been successfully studied using SCXRD.[3][5]

• Crystal Growth: Single crystals of a synthetic analog of moolooite can be prepared, though the process is not trivial and often results in very small crystals.[3][5]

• Data Collection: A suitable single crystal is mounted on a goniometer. The diffraction data are collected using a single-crystal X-ray diffractometer.

• Structure Solution and Refinement: The collected data are used to solve the crystal structure, typically using direct methods or Patterson synthesis. The structural model is then refined to obtain precise atomic positions, bond lengths, and angles. It's important to note that studies on moolooite analogs have shown significant diffuse scattering, indicating nanostructural disorder due to stacking faults of the copper oxalate chains.[3][5]

Alternative and Complementary Techniques

While XRD is the gold standard for crystal structure determination, other techniques can provide complementary information.

• Neutron Diffraction: This technique is particularly useful for accurately locating light atoms, such as hydrogen, and for studying magnetic ordering. It has been used in conjunction with XRD to refine the crystal structure of anhydrous copper oxalate.[1]

• Extended X-ray Absorption Fine Structure (EXAFS): EXAFS provides information about the local coordination environment of a specific element (in this case, copper), including bond distances and coordination numbers. This can be valuable for validating the short-range order determined by XRD.[5]

Experimental Workflow for Crystal Structure Validation

The following diagram illustrates the logical workflow for validating the crystal structure of copper oxalate using X-ray diffraction.

Caption: Experimental workflow for copper oxalate crystal structure validation.

References

• 1. The crystal structure of paramagnetic copper(ii) oxalate (CuC2O4): formation and thermal decomposition of randomly stacked anisotropic nano-sized crystallites - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 3. Crystal Chemistry of the Copper Oxalate Biomineral Moolooite: The First Single-Crystal X-ray Diffraction Studies and Thermal Behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. crystallography.net [crystallography.net]
• 5. mdpi.com [mdpi.com]

comparative study of different methods for copper oxalate synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various methods for the synthesis of copper oxalate (B1200264), a key precursor material in various fields, including the development of catalysts and active pharmaceutical ingredients. The following sections detail the experimental protocols, performance metrics, and morphological characteristics associated with four primary synthesis routes: controlled precipitation, complexing precipitation, hydrothermal/solvothermal synthesis, and green synthesis.

Comparative Data of Synthesis Methods

The performance of each synthesis method is summarized in the table below, offering a clear comparison of key quantitative parameters.

Synthesis Method	Precursors	Typical Yield (%)	Purity	Particle Size	Morphology
Controlled Precipitation	Copper salts (e.g., CuSO₄), Oxalic acid/alkali metal oxalate	>95%	High	~60 nm (thickness)	Nano-disks
Complexing Precipitation	Copper salts (e.g., CuCl₂), Ammonium (B1175870) oxalate, Ammonia (B1221849)	Variable	High	Micrometer range	Pie-shape, Spindle-shape, Rod-shape
Hydrothermal Synthesis	Copper nitrate (B79036), Ascorbic acid	High	High	~10 µm	Microspheres
Solvothermal Synthesis	Copper oxalate	High (for nanowires)	High	Diameter: ~189 nm, Length: ~78 µm	Nanowires
Green Synthesis	Copper sulfate (B86663), Averrhoa bilimbi fruit extract	Good	High	~61 nm	Spherical nanoparticles

Experimental Protocols

Detailed methodologies for each synthesis method are provided below to facilitate replication and further research.

Controlled Precipitation Method

This method focuses on the direct reaction of copper and oxalate ions under carefully controlled conditions to achieve specific morphologies.[1]

Protocol:

• Prepare separate aqueous solutions of a copper salt (e.g., copper sulfate) and an oxalate source (e.g., oxalic acid or sodium oxalate) of known concentrations.

• Establish a reaction vessel with controlled temperature and stirring.

• Simultaneously feed the copper and oxalate solutions into the reactor at a constant and optimized flow rate.

• Maintain the reaction temperature and stirring for a specified duration to allow for complete precipitation.

• Collect the precipitate by filtration.

• Wash the product with deionized water and a suitable solvent (e.g., ethanol) to remove any unreacted precursors and byproducts.

• Dry the final copper oxalate product under vacuum or at a low temperature.

Complexing Precipitation Method

This approach utilizes a complexing agent, such as ammonia, to control the release of copper ions and influence the crystal growth, leading to diverse morphologies.[2]

Protocol:

• Prepare an aqueous solution of a copper salt (e.g., copper chloride).

• Add a controlled amount of ammonia solution to form a copper-ammonia complex. The pH of the solution is a critical parameter to control the final morphology.[2]

• Prepare an aqueous solution of an oxalate source (e.g., ammonium oxalate).

• Slowly add the oxalate solution to the copper-ammonia complex solution with constant stirring.

• The precipitation will occur as the oxalate ions displace the ammonia ligands.

• Age the precipitate in the mother liquor for a specific time to ensure complete reaction and crystal growth.

• Filter, wash, and dry the resulting copper oxalate powder as described in the controlled precipitation method.

Hydrothermal/Solvothermal Synthesis

These methods employ elevated temperatures and pressures in a closed system to synthesize copper oxalate with unique characteristics.

Hydrothermal Synthesis of Microspheres: [3]

• In a typical procedure, copper nitrate and ascorbic acid are used as precursors.[3]

• Dissolve the precursors in deionized water in a Teflon-lined stainless steel autoclave.

• Seal the autoclave and heat it to a specific temperature (e.g., 120-180°C) for a defined period (e.g., 12-24 hours).

• During the hydrothermal treatment, ascorbic acid decomposes to form oxalate ions, which then react with the copper ions.

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Collect the product by filtration, wash it with water and ethanol, and dry it.

Solvothermal Synthesis of Nanowires: [4]

• Copper oxalate is used as a precursor for the synthesis of copper nanowires.[4]

• Disperse the copper oxalate powder in a suitable solvent (e.g., ethylene (B1197577) glycol) in a Teflon-lined autoclave.

• Add a reducing agent (e.g., ascorbic acid) and a capping agent (e.g., polyvinylpyrrolidone (B124986) - PVP) to the suspension.[4]

• Seal the autoclave and heat it to a specific temperature (e.g., 160°C) for a set duration.[4]

• Under solvothermal conditions, the copper oxalate is reduced to form copper nanowires.

• After cooling, the nanowires are collected, washed, and dried.

Green Synthesis Method

This environmentally friendly approach utilizes natural extracts as a source of oxalate or as reducing and capping agents.[5]

Protocol using Averrhoa bilimbi fruit extract: [5]

• Prepare an aqueous extract of Averrhoa bilimbi fruit, which is a natural source of oxalic acid.[5]

• Prepare an aqueous solution of copper sulfate.

• Mix the copper sulfate solution with the fruit extract at a specific pH.[5]

• A precipitate of copper oxalate will form.

• The precipitate is then collected, washed with deionized water, and dried.

• The resulting copper oxalate can be further processed, for instance, by thermal decomposition to produce copper oxide nanoparticles.[5]

Visualizing the Synthesis Workflows

The following diagrams illustrate the general experimental workflows for the different copper oxalate synthesis methods.

Caption: Workflow for Controlled Precipitation Synthesis.

Caption: Workflow for Complexing Precipitation Synthesis.

Caption: Workflow for Hydrothermal/Solvothermal Synthesis.

Caption: Workflow for Green Synthesis.

Logical Relationship in Complexing Precipitation

The pH of the reaction medium plays a crucial role in determining the morphology of the copper oxalate product in the complexing precipitation method. This relationship can be visualized as follows:

Caption: Influence of pH on Copper Oxalate Morphology.

References

• 1. Synthesis and characterization of copper oxalate and copper oxide nanoparticles by statistically optimized controlled precipitation and calcination of precursor - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Eco-friendly synthesis of copper oxalate and oxide nanoparticles. [wisdomlib.org]

Copper Oxalate Shows Promise as a High-Performance Anode for Next-Generation Proton Batteries

A comprehensive comparison of copper oxalate (B1200264) with other anode materials, including Prussian blue analogues, transition metal oxides, and organic materials, reveals its potential for high-capacity and stable energy storage in proton batteries. This guide provides an objective analysis of their performance based on experimental data, detailed experimental protocols, and visual representations of key processes.

Proton batteries are emerging as a safe, cost-effective, and fast-charging energy storage solution. The development of high-performance anode materials is crucial for advancing this technology. Recently, copper oxalate has garnered significant attention as a promising anode candidate due to its unique synchronous redox mechanism, which enables high specific capacity and excellent cycling stability.

Performance Comparison of Anode Materials

The performance of an anode material in a proton battery is evaluated based on several key metrics, including specific capacity, coulombic efficiency, cycling stability, and rate capability. The following tables summarize the quantitative performance data of copper oxalate and other commonly investigated anode materials.

Table 1: Electrochemical Performance of Copper Oxalate and Other Anode Materials in Proton Batteries

Anode Material	Specific Capacity (mAh g⁻¹)	Current Density (A g⁻¹)	Cycling Stability	Coulombic Efficiency (%)
Copper Oxalate	226[1]	1	98% retention after 1000 cycles[1]	~100
Prussian Blue Analogue (1D-CoPBA)	100.1	0.05	87% retention after 2000 cycles (in aqueous Al-ion battery)[2]	~100[2]
Tungsten Trioxide (WO₃·2H₂O@PANI)	Not specified	10	80.2% retention after 1500 cycles[3]	Not specified
Organic (TABQ-COF)	401	Not specified	100% retention after 7500 cycles[3]	Not specified
Organic (DM-HATN)	241	20	93.4% retention after 4925 cycles	Not specified
MXene (Porosity-controlled Ti₃C₂Tₓ)	104.8	1	96.7% retention after 2000 cycles[4]	97[4]

Table 2: Rate Capability of Various Anode Materials

Anode Material	Specific Capacity (mAh g⁻¹) at Low Rate (A g⁻¹)	Specific Capacity (mAh g⁻¹) at High Rate (A g⁻¹)
Copper Oxalate	Not specified	Not specified
Prussian Blue Analogue (1D-CoPBA)	98.6 at 0.05	60.1 at 1[2]
Tungsten Trioxide (WO₃ microflowers)	591.6 at 0.2	441.4 at 1.6[5]
Organic (DM-HATN)	Not specified	241 at 20
MXene (Porosity-controlled Ti₃C₂Tₓ)	104.8 at 1	53.3 at 10[4]

Experimental Protocols

To ensure a fair and objective comparison, it is essential to follow standardized experimental protocols for the synthesis of materials, fabrication of electrodes, and electrochemical testing.

Synthesis of Copper Oxalate

A simple, one-step aqueous precipitation method can be used to synthesize copper oxalate (CuC₂O₄·0.5H₂O).[1]

Procedure:

• Prepare an aqueous solution of a copper salt (e.g., copper chloride).

• Prepare an aqueous solution of an oxalate precursor (e.g., oxalic acid or ammonium (B1175870) oxalate).[6]

• Mix the two solutions at a controlled temperature (e.g., 30°C) with stirring. A precipitate will form immediately.[1]

• Age the mixture for a specific duration (e.g., 3 hours).[6]

• Separate the precipitate by centrifugation or filtration.

• Wash the precipitate with distilled water and then a solvent like ethanol.

• Dry the resulting copper oxalate powder in an oven at a low temperature (e.g., 50°C).[6]

A flowchart illustrating the synthesis of copper oxalate powder.

Synthesis of Prussian Blue Analogues (PBAs)

PBAs are typically synthesized via a co-precipitation method.[7][8][9]

Procedure:

• Prepare an aqueous solution of a metal salt (e.g., copper sulfate).

• Prepare an aqueous solution of a hexacyanoferrate salt (e.g., potassium hexacyanoferrate).

• Slowly add one solution to the other dropwise while stirring at room temperature.

• A precipitate of the PBA will form.

• The precipitate is then collected, washed, and dried.

Electrode Slurry Preparation and Electrode Fabrication

Procedure:

• The active material (e.g., copper oxalate), a conductive agent (e.g., carbon black), and a binder (e.g., polyvinylidene fluoride (B91410) - PVDF) are mixed in a specific weight ratio (e.g., 8:1:1).

• A solvent (e.g., N-methyl-2-pyrrolidone - NMP) is added to the mixture to form a homogeneous slurry.

• The slurry is then coated onto a current collector (e.g., copper foil).

• The coated electrode is dried in a vacuum oven to remove the solvent.

Workflow for the fabrication of a proton battery anode.

Half-Cell Assembly and Electrochemical Testing

Procedure:

• A coin cell (e.g., CR2032) is typically used for half-cell testing.

• The cell is assembled in an argon-filled glovebox to prevent moisture and oxygen contamination.

• The fabricated anode serves as the working electrode.

• A reference electrode (e.g., Ag/AgCl) and a counter electrode (e.g., platinum foil) are used.

• A separator (e.g., glass fiber) is placed between the working and counter electrodes to prevent short circuits.

• An aqueous electrolyte (e.g., H₂SO₄) is added to the assembly.

• The coin cell is crimped to ensure it is properly sealed.

• Electrochemical performance is evaluated using techniques such as cyclic voltammetry (CV), galvanostatic charge-discharge (GCD) cycling, and electrochemical impedance spectroscopy (EIS) on a battery testing system.

A diagram of the half-cell assembly and testing process.

Concluding Remarks

Copper oxalate stands out as a highly promising anode material for proton batteries, demonstrating a remarkable combination of high specific capacity and excellent cycling stability. Its performance surpasses that of many other investigated materials. While organic materials can offer higher theoretical capacities, they may face challenges with conductivity and dissolution in the electrolyte. Transition metal oxides and Prussian blue analogues are also viable options, but further research is needed to optimize their performance specifically for proton battery applications. The continued exploration and development of novel anode materials like copper oxalate are essential for the advancement and practical implementation of proton battery technology.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. npl.co.uk [npl.co.uk]
• 5. Rational Design of WO3 Nanostructures as the Anode Materials for Lithium-Ion Batteries with Enhanced Electrochemical Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Strategies for synthesis of Prussian blue analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to the Spectroscopic Analysis of Copper Oxalate: FTIR vs. Raman

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Fourier-Transform Infrared (FTIR) and Raman spectroscopy for the analysis of copper oxalate (B1200264). It is designed to assist researchers in selecting the appropriate vibrational spectroscopy technique for their specific analytical needs, offering supporting experimental data and detailed protocols.

Introduction to Vibrational Spectroscopy of Copper Oxalate

Vibrational spectroscopy is a powerful non-destructive technique for probing the molecular structure of materials. Both FTIR and Raman spectroscopy measure the vibrational modes of a molecule, providing a unique "fingerprint" for identification and characterization. In the context of coordination polymers like copper oxalate (CuC₂O₄), these techniques can elucidate the coordination environment of the metal center and the bonding within the oxalate ligand.

FTIR spectroscopy measures the absorption of infrared radiation by a sample, exciting molecular vibrations. It is particularly sensitive to polar functional groups with strong dipole moments.[1][2] In contrast, Raman spectroscopy involves the inelastic scattering of monochromatic light (a laser).[1][2] It is more sensitive to non-polar, symmetric bonds and provides complementary information to FTIR.

Comparative Spectroscopic Data

The following table summarizes the characteristic vibrational bands of copper oxalate observed in FTIR and Raman spectroscopy. These peak positions can be used for the identification and characterization of copper oxalate.

Vibrational Mode	FTIR Peak Position (cm⁻¹)	**Raman Peak Position (cm⁻¹) **	References
O-H Stretching (of hydrate)	3600 - 3200	Not typically observed	[3][4]
C=O Asymmetric Stretching	~1677, 1609-1655	~1518, 1517, 1513	[3][4][5][6]
C-O Symmetric Stretching & O-C-O Bending	~1364, 1320	~1488, 1486	[3][5]
C-C Stretching	~824	~923, 921	[3][5][7]
O-C-O Bending	-	~832, 833	[5][7]
Cu-O Stretching	-	~556, 290, 209	[3][7]
Lattice Modes	-	~210, 208	[5][6]

Experimental Protocols

Synthesis of Copper(II) Oxalate

A common method for synthesizing copper(II) oxalate is through precipitation.[8]

Materials:

• A soluble copper(II) salt (e.g., copper(II) sulfate (B86663) pentahydrate, copper(II) chloride)

• Oxalic acid or an alkali metal oxalate (e.g., sodium oxalate, potassium oxalate)

• Deionized water

• Beakers, stirring rod, filtration apparatus (e.g., Büchner funnel, filter paper), drying oven

Procedure:

• Prepare an aqueous solution of the copper(II) salt.

• Prepare a separate aqueous solution of oxalic acid or an alkali metal oxalate.

• Slowly add the oxalate solution to the copper(II) salt solution while stirring continuously. A precipitate of copper(II) oxalate will form.

• Continue stirring for a set period to ensure complete precipitation.

• Collect the precipitate by filtration.

• Wash the precipitate with deionized water to remove any unreacted reagents and byproducts.

• Dry the collected copper(II) oxalate powder in a drying oven at a moderate temperature (e.g., 60-80 °C) to remove residual water.

FTIR Spectroscopy

Instrumentation:

• Fourier-Transform Infrared (FTIR) spectrometer with a suitable detector (e.g., DTGS)

• Sample preparation accessory (e.g., Attenuated Total Reflectance (ATR) crystal, KBr pellet press)

Procedure (using ATR):

• Record a background spectrum of the clean, empty ATR crystal.

• Place a small amount of the dry copper oxalate powder onto the ATR crystal, ensuring good contact.

• Record the sample spectrum.

• The spectrometer software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Typically, spectra are collected in the mid-infrared range (4000-400 cm⁻¹).

Raman Spectroscopy

Instrumentation:

• Raman spectrometer equipped with a laser excitation source (e.g., 532 nm, 785 nm)

• Microscope for sample focusing

• Suitable detector (e.g., CCD camera)

Procedure:

• Place a small amount of the copper oxalate powder on a microscope slide.

• Place the slide on the microscope stage and bring the sample into focus.

• Select the laser excitation wavelength and power. A lower laser power may be necessary to avoid sample degradation.

• Acquire the Raman spectrum over the desired spectral range (e.g., 100-2000 cm⁻¹).

• The acquisition time and number of accumulations may need to be optimized to achieve a good signal-to-noise ratio.

Workflow for Spectroscopic Analysis

Caption: Experimental workflow for the spectroscopic analysis of copper oxalate.

Conclusion

Both FTIR and Raman spectroscopy are valuable tools for the characterization of copper oxalate. FTIR is particularly useful for identifying the presence of water of hydration and the strong carbonyl stretching vibrations. Raman spectroscopy provides complementary information, especially in the low-frequency region where the Cu-O stretching and lattice modes are observed. The choice between the two techniques will depend on the specific research question, available instrumentation, and the nature of the sample. For a comprehensive analysis, employing both techniques is often the most effective approach.

References

• 1. sfr.ca [sfr.ca]
• 2. Comparison Of Raman And FTIR Spectroscopy: Advantages And Limitations - Analysis Solutions [gatewayanalytical.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. citeseerx.ist.psu.edu [citeseerx.ist.psu.edu]
• 8. Copper(II) oxalate - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Catalytic Efficiency of Copper Oxalate and Copper Oxide

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate catalyst is a critical decision in chemical synthesis and environmental remediation. Both copper oxalate (B1200264) and copper oxide have emerged as compounds of interest in catalysis, particularly in oxidation reactions. This guide provides an objective comparison of their catalytic efficiencies, drawing upon available experimental data, primarily focusing on the well-documented catalytic wet air oxidation (CWAO) of phenol (B47542). While direct comparative studies under identical conditions are limited, this analysis synthesizes existing research to provide a comprehensive overview.

Executive Summary

Copper oxide, in its various forms (CuO and Cu₂O), is a widely recognized and extensively studied heterogeneous catalyst for a range of oxidation reactions. It demonstrates high activity and stability under various process conditions. Copper oxalate, on the other hand, is often utilized as a precursor for the synthesis of catalytically active copper oxide nanoparticles. Its direct application as a catalyst is less common, though its in-situ formation during certain oxidation reactions can influence the overall catalytic process.

Data Presentation: Catalytic Performance in Phenol Oxidation

The following table summarizes representative quantitative data for the catalytic performance of copper oxide in the wet air oxidation of phenol. Due to a lack of studies employing copper oxalate as a primary catalyst under comparable conditions, a direct numerical comparison is not feasible. Instead, the data for copper oxide serves as a benchmark for its established catalytic activity.

Catalyst	Reaction Conditions	Phenol Conversion (%)	Reaction Time (h)	Apparent Activation Energy (kJ/mol)
CuO/Activated Carbon	Temp: 160-200°C, Total Pressure: 2.6-4.0 MPa	>95%	2-4	78.6[1][2][3]
CuO/γ-Al₂O₃	Temp: 140°C, O₂ Pressure: 2.0 MPa	~80%	1	Not Reported
CuO/TiO₂	Temp: 140°C, O₂ Pressure: 2.0 MPa	>96%	3	Not Reported[4]
CuO/Pillared Clay	Temp: 140°C, O₂ Pressure: 2.0 MPa	>96%	3	Not Reported[4]

Note: The efficiency of copper oxide catalysts is significantly influenced by the choice of support material, which affects dispersion, surface area, and stability of the active copper species.

The Role of Copper Oxalate in Catalysis

Research indicates that during the catalytic wet oxidation of phenol using CuO-based catalysts, copper oxalate can form on the catalyst's surface[5]. This suggests a dynamic interplay where the reaction environment can lead to the transformation of the initial catalyst. While not typically used as the primary catalyst, the properties of copper oxalate as a precursor are crucial. The thermal decomposition of copper oxalate is a common method to produce porous copper oxide nanoparticles with high surface area, which in turn exhibit good catalytic activity for reactions like the decomposition of hydrogen peroxide.

Experimental Protocols

To facilitate further research and direct comparison, detailed methodologies for key experiments are provided below.

Synthesis of Catalysts

1. Synthesis of Copper Oxide (via Calcination of Copper Oxalate):

• Precursor Synthesis: Copper oxalate is precipitated by reacting an aqueous solution of a copper(II) salt (e.g., copper sulfate (B86663) or copper nitrate) with a solution of oxalic acid or an alkali metal oxalate.

• Calcination: The resulting copper oxalate precipitate is washed, dried, and then calcined in a furnace under a controlled atmosphere (e.g., static air) at a specific temperature (e.g., 350-500°C) for a defined period. The calcination process decomposes the copper oxalate into copper oxide.

2. Synthesis of Supported Copper Oxide Catalyst (e.g., CuO/γ-Al₂O₃):

• Impregnation: A solution of a copper salt (e.g., copper nitrate) is added to the support material (e.g., γ-alumina pellets). The mixture is agitated to ensure uniform distribution of the copper precursor.

• Drying and Calcination: The impregnated support is dried to remove the solvent and then calcined at a high temperature to decompose the copper salt into copper oxide, which is dispersed on the support surface.

Catalyst Performance Evaluation: Catalytic Wet Air Oxidation of Phenol

This protocol outlines a typical experimental setup for evaluating catalyst performance in the CWAO of phenol.

• Reactor Setup: A high-pressure batch reactor (autoclave) equipped with a magnetic stirrer, a gas inlet, a liquid sampling port, a thermocouple, and a pressure gauge is used.

• Reaction Procedure:

  • The reactor is charged with a specific amount of the catalyst and an aqueous solution of phenol of a known concentration.

  • The reactor is sealed and purged with an inert gas (e.g., nitrogen) to remove air.

  • The reactor is heated to the desired reaction temperature (e.g., 140-200°C) while stirring.

  • Once the temperature is stable, a known pressure of an oxidizing agent (e.g., air or pure oxygen) is introduced to start the reaction.

  • Liquid samples are withdrawn at regular intervals through the sampling port.

• Analysis:

  • The concentration of phenol in the liquid samples is determined using High-Performance Liquid Chromatography (HPLC).

  • The phenol conversion is calculated as a function of time.

  • The reaction kinetics (e.g., reaction rate constant) and apparent activation energy can be determined by conducting experiments at different temperatures.

Mandatory Visualization

Below are diagrams illustrating key aspects of the catalytic processes discussed.

Caption: Experimental workflow for catalyst synthesis and evaluation.

Caption: Simplified reaction pathway for catalytic phenol oxidation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Copper Oxalate Electrodes for Electrochemical Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the electrochemical performance of copper oxalate (B1200264) electrodes with alternative anode materials for proton batteries. The information is supported by experimental data from recent scientific literature, offering a valuable resource for researchers in materials science and energy storage.

Performance Comparison of Anode Materials

The electrochemical performance of copper oxalate is compared with two other promising anode materials for proton batteries: amorphous aluminum-molybdenum oxide (Al-MoOₓ) and porosity-controlled MXene (Ti₃C₂Tₓ). The data, summarized in Table 1, highlights key metrics such as specific capacity, cycling stability, and the conditions under which these were measured.

Electrode Material	Specific Capacity	Current Density	Cycling Stability	Coulombic Efficiency	Electrolyte
Copper Oxalate	226 mAh g⁻¹[1]	1 A g⁻¹[1]	98% retention after 1000 cycles[1]	Not Reported	0.1 M H₂SO₄
Amorphous Al-MoOₓ	159 mAh g⁻¹[2][3]	0.3 A g⁻¹[2][3]	81.2% retention after 7500 cycles at 12 A g⁻¹[3]	Not Reported	2 M AlCl₃[3]
Porosity-Controlled MXene (1:8P-MX)	104.8 mAh g⁻¹[4]	1 A g⁻¹[4]	96.7% retention after 2000 cycles[4]	97% over 200 cycles[4]	1 M H₂SO₄[4]

Table 1: Comparison of Electrochemical Performance of Anode Materials for Proton Batteries.

Experimental Protocols

Detailed methodologies for the key electrochemical characterization techniques are provided below. These protocols are based on the experimental sections of the cited research articles.

Electrode Preparation

Copper Oxalate Electrode: The working electrode was prepared by mixing copper oxalate, acetylene (B1199291) black, and polyvinylidene fluoride (B91410) (PVDF) in a weight ratio of 7:2:1 in N-methyl-2-pyrrolidone (NMP) to form a slurry. This slurry was then coated onto carbon cloth, dried at 60°C for 12 hours, and pressed into electrodes.

Amorphous Al-MoOₓ Electrode: The Al-MoOₓ anode was synthesized via an ion-exchange protocol. The working electrode was prepared by mixing the active material, Super P, and PVDF in a weight ratio of 8:1:1.

Porosity-Controlled MXene Electrode: Porosity-controlled MXene (P-MX) films were developed using a sacrificial template method with polylactide (PLA) spheres. The pore density was tuned by controlling the PLA:MXene ratio.

Electrochemical Measurements

All electrochemical measurements were performed using a three-electrode setup with the prepared material as the working electrode, a platinum foil as the counter electrode, and a saturated calomel (B162337) electrode (SCE) or Ag/AgCl as the reference electrode.

Cyclic Voltammetry (CV):

• Copper Oxalate: CV was performed at various scan rates to investigate the electrochemical behavior.

• Amorphous Al-MoOₓ: CV curves were recorded at a scan rate of 0.5 mV s⁻¹[2].

• Porosity-Controlled MXene: CV was conducted at various scan rates to evaluate the capacitive behavior.

Galvanostatic Charge-Discharge (GCD):

• Copper Oxalate: GCD tests were carried out at different current densities ranging from 0.2 to 3 A g⁻¹[1].

• Amorphous Al-MoOₓ: GCD curves were measured at a current density of 0.3 A g⁻¹[2][3].

• Porosity-Controlled MXene: GCD tests were performed at a current density of 1 A g⁻¹[4].

Electrochemical Impedance Spectroscopy (EIS):

• EIS measurements were typically conducted in a frequency range from 100 kHz to 0.01 Hz with an AC amplitude of 5-10 mV. The resulting Nyquist plots are used to analyze the charge transfer resistance and other interfacial properties.

Visualizations

The following diagrams illustrate the experimental workflow for electrochemical characterization and the signaling pathway of the redox reactions in copper oxalate electrodes.

References

• 1. Synchronous Redox Reactions in Copper Oxalate Enable High-Capacity Anode for Proton Battery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. nmlett.org [nmlett.org]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Kinetic Analysis of Copper Oxalate Thermal Decomposition

For Researchers, Scientists, and Drug Development Professionals

The thermal decomposition of copper oxalate (B1200264) (CuC₂O₄) is a critical process in various fields, including the synthesis of copper-based catalysts and nanomaterials. A thorough understanding of its decomposition kinetics is paramount for controlling the properties of the final product. This guide provides a comparative analysis of the kinetic parameters of copper oxalate thermal decomposition under different experimental conditions, supported by data from various studies.

Decomposition Pathways and Products

The thermal decomposition of copper(II) oxalate is a complex process significantly influenced by the surrounding atmosphere. In an inert atmosphere, such as nitrogen or argon, or under vacuum, the decomposition primarily yields metallic copper and carbon dioxide.[1][2][3][4] Conversely, in an oxidizing atmosphere like air or oxygen, the final product is copper(II) oxide (CuO), potentially with copper(I) oxide (Cu₂O) and metallic copper as intermediates.[1][3][4][5][6]

The decomposition reaction can be summarized by the following principal pathways[3]:

• Inert Atmosphere: CuC₂O₄(s) → Cu(s) + 2CO₂(g)

• Oxidizing Atmosphere: CuC₂O₄(s) → CuO(s) + CO(g) + CO₂(g)

It has been observed that even in supposedly inert atmospheres like nitrogen, a degree of oxidation can occur, leading to the formation of small amounts of copper oxides alongside metallic copper.[3] This is potentially due to trace amounts of oxygen or the disproportionation of carbon dioxide at the surface of the freshly formed, highly reactive copper particles.

Comparative Kinetic Data

The kinetic parameters for the thermal decomposition of copper oxalate have been investigated using both isothermal and non-isothermal thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). The table below summarizes key kinetic data from various studies, highlighting the influence of the experimental atmosphere and analytical method.

Atmosphere	Method	Activation Energy (Ea) (kJ/mol)	Kinetic Model	Reference
Nitrogen	Isothermal TGA	Not explicitly stated, but follows Avrami-Erofeev (n=3)	Avrami-Erofeev (n=3)	[Broadbent et al., 1991][1][4]
Nitrogen	Non-isothermal TGA	140.46 (Isoconversional)	Random Nucleation (Avrami)	[Request PDF][5]
Air	Isothermal TGA	Not explicitly stated, but follows Avrami-Erofeev (n=3)	Avrami-Erofeev (n=3)	[Broadbent et al., 1991][1][4]
Air	Non-isothermal DSC	~137 (Isoconversional methods)	Complex	[Subramanian & Muraleedharan, 2013][7]
Vacuum	Isothermal	128 (Acceleratory period)	Power Law (n=2.4)	[Broadbent et al., 1991][4]
Vacuum	Isothermal	Not explicitly stated, but follows Avrami-Erofeev (n=3)	Avrami-Erofeev (n=3)	[Broadbent et al., 1991][4]
Argon	Non-isothermal DSC	Not determined	Endothermic decomposition	[Haines et al., 2003][3]

Note: The Avrami-Erofeev model (An) describes processes where nucleation and growth of the new phase occur. The value of 'n' is related to the dimensionality of the growth. A value of n=3 suggests a three-dimensional growth of nuclei. Isoconversional methods are model-free approaches to calculate the activation energy as a function of the extent of conversion.

Experimental Protocols

The kinetic analysis of copper oxalate thermal decomposition typically involves the following experimental procedures:

1. Sample Preparation:

• Copper(II) oxalate is synthesized, often through a precipitation reaction between a soluble copper(II) salt and an oxalic acid solution.[6] The resulting precipitate is then filtered, washed, and dried. The preparation method can influence the subsequent decomposition kinetics.[1][4]

2. Thermogravimetric Analysis (TGA):

• A small, precisely weighed sample of copper oxalate is placed in a crucible within a thermobalance.

• The sample is heated according to a predefined temperature program (either at a constant temperature, i.e., isothermal, or with a constant heating rate, i.e., non-isothermal).

• A purge gas (e.g., nitrogen, air, argon) is passed over the sample at a controlled flow rate.

• The mass of the sample is continuously monitored as a function of temperature or time. The resulting mass loss curve provides information about the decomposition stages and stoichiometry.

3. Differential Scanning Calorimetry (DSC):

• A sample of copper oxalate and an inert reference material are heated or cooled under identical conditions.

• The difference in heat flow required to maintain the sample and reference at the same temperature is measured.

• This provides information on the enthalpy changes associated with the decomposition (exothermic or endothermic) and allows for the determination of kinetic parameters. The decomposition is reported to be exothermic in nitrogen and air, with enthalpy changes of -9 ± 2 kJ/mol and -134 ± 5 kJ/mol, respectively.[1][2][4] In contrast, under a pure argon atmosphere, the decomposition exhibits an endothermic character.[3]

4. Evolved Gas Analysis (EGA):

• The gases evolved during the decomposition are often analyzed using techniques such as mass spectrometry or Fourier-transform infrared spectroscopy (FTIR) coupled with the TGA instrument. This helps in identifying the gaseous products and elucidating the reaction mechanism.

Experimental Workflow

The following diagram illustrates a typical workflow for the kinetic analysis of copper oxalate thermal decomposition.

Caption: Workflow for kinetic analysis of copper oxalate decomposition.

References

• 1. Kinetic study on the thermal decomposition of copper(II) oxalate - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 2. Kinetic study on the thermal decomposition of copper(II) oxalate - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. Kinetic study on the thermal decomposition of copper(II) oxalate - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. The crystal structure of paramagnetic copper(ii) oxalate (CuC2O4): formation and thermal decomposition of randomly stacked anisotropic nano-sized crystallites - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]

Determining the Solubility Product (Ksp) of Copper (II) Oxalate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental methods for determining the solubility product (Ksp) of copper (II) oxalate (B1200264) (CuC₂O₄), a sparingly soluble salt. An accurate determination of Ksp is crucial in various fields, including analytical chemistry, environmental science, and pharmaceutical development, where the dissolution and precipitation of such salts are of significant interest. This document outlines a primary spectrophotometric method in detail and compares it with alternative techniques, providing the necessary protocols and data presentation formats for rigorous scientific investigation.

Introduction to Copper (II) Oxalate Solubility

Copper (II) oxalate is a bluish-white solid that exhibits low solubility in water.[1][2] The dissolution of copper (II) oxalate in water is an equilibrium process represented by the following equation:

CuC₂O₄(s) ⇌ Cu²⁺(aq) + C₂O₄²⁻(aq)

The solubility product constant, Ksp, is the equilibrium constant for this reaction and is expressed as:

Ksp = [Cu²⁺][C₂O₄²⁻]

A literature value for the Ksp of copper (II) oxalate is approximately 4.43 × 10⁻¹⁰ at 25°C.[3] Experimental determination of this value allows for the verification of theoretical calculations and provides insight into the behavior of this compound under specific experimental conditions. The solubility of copper (II) oxalate is known to be higher in acidic solutions.[1]

Comparison of Experimental Methods for Ksp Determination

Several analytical techniques can be employed to determine the Ksp of copper (II) oxalate. The choice of method often depends on the available instrumentation, the desired level of accuracy, and the specific experimental conditions. Below is a comparison of three common methods.

Method	Principle	Advantages	Disadvantages
Spectrophotometry	Measures the concentration of the colored Cu²⁺ ion in a saturated solution based on its absorbance of light at a specific wavelength.	Readily available instrumentation, high sensitivity, and relatively simple procedure.	Requires the creation of a calibration curve; potential for interference from other colored species.
Potentiometric Titration	Involves the titration of a Cu²⁺ solution with an oxalate solution, monitoring the change in potential with a copper-ion selective electrode to determine the equivalence point.[4][5]	Direct and accurate determination of ion concentration; suitable for colored or turbid solutions.	Requires a specific ion-selective electrode and specialized equipment; can be more time-consuming.
Redox Titration	The oxalate ion (C₂O₄²⁻) in a saturated solution is titrated with a standard solution of a strong oxidizing agent, such as potassium permanganate (B83412) (KMnO₄).	A classic and well-established titrimetric method; does not require specialized instrumentation.	The reaction can be slow and may require heating; the endpoint can sometimes be difficult to determine precisely.

Detailed Experimental Protocol: Spectrophotometric Determination of Ksp

This section provides a detailed protocol for the determination of the Ksp of copper (II) oxalate by measuring the equilibrium concentration of Cu²⁺ ions in a saturated solution using UV-Vis spectrophotometry.

Materials and Reagents:

• Copper (II) oxalate (CuC₂O₄) solid

• Deionized water

• Copper (II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O) (for standard solutions)

• Volumetric flasks (100 mL)

• Beakers

• Filter paper and funnel or centrifuge

• Cuvettes for spectrophotometer

• UV-Vis Spectrophotometer

Procedure:

Part 1: Preparation of a Saturated Copper (II) Oxalate Solution

• Add an excess amount of solid copper (II) oxalate to a beaker containing approximately 100 mL of deionized water.

• Stir the mixture vigorously for an extended period (e.g., 1-2 hours) or let it stand for several days with intermittent shaking to ensure that equilibrium is reached.

• Carefully filter the saturated solution to remove the undissolved solid. Alternatively, centrifuge the solution and collect the clear supernatant. This clear solution is the saturated solution of copper (II) oxalate.

Part 2: Preparation of Copper (II) Standard Solutions and Calibration Curve

• Prepare a stock solution of known copper (II) concentration by accurately weighing a precise amount of CuSO₄·5H₂O and dissolving it in a 100 mL volumetric flask with deionized water.

• Perform a series of dilutions of the stock solution to prepare at least four standard solutions of varying, known Cu²⁺ concentrations.

• Set the spectrophotometer to the wavelength of maximum absorbance (λ_max) for the Cu²⁺ ion (typically around 810 nm).[6]

• Measure and record the absorbance of each standard solution.

• Plot a calibration curve of absorbance versus the known Cu²⁺ concentrations. The plot should be linear and pass through the origin. Determine the equation of the line (Beer-Lambert Law: A = εbc).

Part 3: Determination of [Cu²⁺] in the Saturated Solution

• Measure the absorbance of the filtered, saturated copper (II) oxalate solution at the same λ_max.

• Use the equation of the calibration curve to determine the concentration of Cu²⁺ ions in the saturated solution.

Part 4: Calculation of Ksp

• From the dissolution equilibrium, CuC₂O₄(s) ⇌ Cu²⁺(aq) + C₂O₄²⁻(aq), the stoichiometry shows that [Cu²⁺] = [C₂O₄²⁻] at equilibrium in a pure aqueous solution.

• Calculate the Ksp using the experimentally determined [Cu²⁺]: Ksp = [Cu²⁺] * [C₂O₄²⁻] = [Cu²⁺]²

Data Presentation

The quantitative data should be summarized in the following tables for clarity and easy comparison.

Table 1: Calibration Curve Data for Standard Cu²⁺ Solutions

Standard Solution	Concentration of Cu²⁺ (mol/L)	Absorbance at λ_max
1	[Concentration 1]	[Absorbance 1]
2	[Concentration 2]	[Absorbance 2]
3	[Concentration 3]	[Absorbance 3]
4	[Concentration 4]	[Absorbance 4]
Stock Solution	[Stock Concentration]	[Stock Absorbance]

Table 2: Experimental Data and Ksp Calculation for Copper (II) Oxalate

Parameter	Trial 1	Trial 2	Trial 3	Average
Absorbance of Saturated Solution
[Cu²⁺] from Calibration Curve (mol/L)
[C₂O₄²⁻] (mol/L)
Experimental Ksp
Literature Ksp	\multicolumn{4}{c	}{4.43 × 10⁻¹⁰}
Percent Error (%)	\multicolumn{4}{c	}{}

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the spectrophotometric method for determining the Ksp of copper (II) oxalate.

Caption: Workflow for Ksp determination of CuC₂O₄ via spectrophotometry.

Conclusion

The spectrophotometric method offers a reliable and accessible approach for determining the solubility product of copper (II) oxalate. For higher precision or in cases where spectrophotometry is not feasible, alternative methods such as potentiometric or redox titrations provide robust alternatives. By carefully following the detailed experimental protocol and systematically presenting the data, researchers can obtain accurate and reproducible Ksp values, contributing to a deeper understanding of the chemical properties of sparingly soluble salts.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Copper(II) oxalate | C2CuO4 | CID 13148 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Copper(II) oxalate - Wikipedia [en.wikipedia.org]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. studypool.com [studypool.com]

Safety & Regulatory Compliance

Proper Disposal of Copper Oxalate: A Step-by-Step Guide for Laboratory Professionals

The proper disposal of copper oxalate (B1200264) is critical for ensuring laboratory safety and environmental protection. As a compound classified as harmful if swallowed or in contact with skin, it must be managed as a regulated hazardous waste.[1][2][3] Adherence to institutional and regulatory guidelines is paramount. This guide provides detailed procedures for the safe handling and disposal of copper oxalate waste.

Immediate Safety and Handling

Before handling copper oxalate, ensure all necessary safety measures are in place. This minimizes the risk of exposure to laboratory personnel.

Personal Protective Equipment (PPE):

• Eye Protection: Wear tightly fitting safety goggles or a face shield.[2][4]

• Hand Protection: Use chemical-impermeable gloves (e.g., nitrile rubber). Inspect gloves before use and dispose of them properly after handling.[2][4]

• Body Protection: Wear a lab coat, and for larger quantities, consider impervious clothing.[4]

• Respiratory Protection: If ventilation is inadequate or dust formation is likely, use a NIOSH-approved respirator.[4]

Handling Practices:

• Work in a well-ventilated area, preferably a chemical fume hood, to avoid the formation and inhalation of dust.[2][4]

• Avoid contact with skin and eyes.[4]

• Do not eat, drink, or smoke in areas where copper oxalate is handled or stored.[1][5]

• Wash hands thoroughly with soap and water after handling the chemical.[1][5]

Spill and Emergency Procedures

Immediate and correct response to a spill is crucial to contain the hazard.

In Case of a Spill:

• Evacuate: Immediately alert others in the area and evacuate non-essential personnel.[5]

• Ventilate: Ensure the area is well-ventilated.[5]

• Contain: Prevent the spill from spreading or entering drains. Copper oxalate should not enter sewer systems.[4][6][7]

• Clean-Up:

  • For small powder spills, gently moisten the material to prevent dust from becoming airborne.[7] Alternatively, use a HEPA-filter vacuum for cleanup.[7]

  • Carefully sweep or vacuum the material and place it into a suitable, sealed container labeled as "Hazardous Waste."[1][2][5]

  • All materials used for cleanup (e.g., paper towels, absorbent pads) must also be treated as hazardous waste and placed in the same container.[8][9]

• Decontaminate: Wash the spill area thoroughly after the material has been collected.[5]

In Case of Exposure:

• Skin Contact: Immediately remove contaminated clothing and wash the affected skin with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1][5]

• Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[5]

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical attention.[1][2]

Operational Plan: Waste Collection and Disposal

Copper oxalate waste must not be disposed of in regular trash or down the sink.[4][6] It is regulated as a hazardous waste from the point of generation to its final disposal.[10]

Step 1: Waste Accumulation and Storage

Proper containment and labeling are the first steps in the disposal process.

• Select a Container:

  • Use a container that is compatible with copper oxalate, in good condition, and has a secure, tight-fitting lid.[11] The original chemical container is often a suitable choice.[11]

  • The container must be free of leaks or external residue.[12]

• Label the Container:

  • As soon as the first particle of waste is added, affix a "Hazardous Waste" label.[11]

  • The label must clearly identify the contents as "Hazardous Waste - Copper Oxalate" and list any other constituents if it is a mixture.[11]

  • Include the full chemical name and approximate percentages of each component.[11]

• Store the Container:

  • Keep the waste container sealed at all times, except when adding waste.[8][10]

  • Store the container in a designated "Satellite Accumulation Area" (SAA) at or near the point of generation.[10]

  • Ensure the SAA has secondary containment to prevent spills from reaching drains.[9][12]

  • Segregate the copper oxalate waste from incompatible materials, such as strong acids or bases.[8][13]

Step 2: Arranging for Final Disposal

Disposal must be handled by trained professionals in accordance with federal, state, and local regulations.[5][7]

• Contact Environmental Health & Safety (EHS):

  • Consult your institution's EHS office (or equivalent department) for specific procedures and to schedule a waste pickup.[10]

  • Do not attempt to transport the waste off-site yourself.

• Prepare for Pickup:

  • Ensure the waste container is properly labeled, sealed, and stored in the designated SAA.

  • Complete any required waste pickup request forms, providing accurate information about the container's contents.[11]

• Maintain Records:

  • Keep a log of the hazardous waste generated. This documentation is important for regulatory compliance and demonstrates proper management.[14]

Quantitative Data Summary

The following table summarizes key regulatory limits relevant to the management of hazardous chemical waste.

Parameter	Regulatory Limit/Guideline	Source
Satellite Accumulation Area (SAA) Volume	Max. 55 gallons of hazardous waste	[9][10] This is a federal limit for the amount of waste that can be accumulated in a lab before it must be moved to a central storage facility.
Acute Hazardous Waste (P-Listed) Volume	Max. 1 quart (liquid) or 1 kg (solid)	[9][10] While copper oxalate is not typically P-listed, this illustrates the stringent controls on highly toxic substances.
General Sewer Discharge Limit for Copper	~8 mg/L (Varies by municipality)	[14] A 0.1 M copper sulfate (B86663) solution contains 6,530 mg/L of copper, highlighting why direct drain disposal of copper solutions is illegal without significant, permitted pre-treatment.
Corrosivity Characteristic for Waste	pH ≤ 2 or pH ≥ 12.5 (for aqueous solutions)	[10] This is one of the four characteristics used by the EPA to define a hazardous waste.

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of copper oxalate waste.

Caption: Workflow for safe collection and disposal of copper oxalate waste.

References

• 1. fishersci.com [fishersci.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. echemi.com [echemi.com]
• 5. nj.gov [nj.gov]
• 6. aksci.com [aksci.com]
• 7. nj.gov [nj.gov]
• 8. ehs.stanford.edu [ehs.stanford.edu]
• 9. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]
• 11. engineering.purdue.edu [engineering.purdue.edu]
• 12. vumc.org [vumc.org]
• 13. canterbury.ac.nz [canterbury.ac.nz]
• 14. m.youtube.com [m.youtube.com]

Personal protective equipment for handling copper;oxalate

For laboratory professionals, including researchers, scientists, and drug development experts, ensuring safe handling of chemicals like copper oxalate (B1200264) is paramount. This guide provides immediate, essential safety and logistical information, including detailed personal protective equipment (PPE) requirements, handling procedures, and disposal plans to foster a secure laboratory environment.

Personal Protective Equipment (PPE)

When handling copper oxalate, a comprehensive PPE strategy is crucial to minimize exposure and ensure personal safety. The following table summarizes the required protective gear.

PPE Category	Specification	Rationale
Eye Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[1][2] A face shield may also be necessary.[3]	Protects against splashes and airborne particles.[1][2]
Hand Protection	Acid-resistant or chemical-impermeable gloves.[1][3] Gloves should be inspected before use.[1][2]	Prevents skin contact, as copper oxalate is harmful if it comes into contact with skin.[2][4][5]
Body Protection	A complete protective suit and acid-resistant clothing.[2][3] Fire/flame resistant and impervious clothing is also recommended.[1]	Provides a barrier against accidental spills and contamination of personal clothing.[2][3]
Respiratory Protection	A NIOSH/MSHA-approved respirator should be used if exposure limits are exceeded or if dust formation occurs.[1][2][5] For high exposure potential, a supplied-air respirator with a full facepiece is recommended.[3]	Protects against inhalation of harmful dust particles, which can cause irritation to the nose and throat.[1]

Operational Plan for Handling and Disposal

A systematic approach to handling and disposing of copper oxalate is critical for laboratory safety and environmental protection.

Handling Protocol:

• Preparation: Before handling, ensure that an eyewash fountain and emergency shower are readily accessible.[3] Work should be conducted in a well-ventilated area, preferably within a chemical fume hood to minimize dust exposure.[1][2]

• Donning PPE: Put on all required PPE as specified in the table above before commencing work.[3]

• Handling the Chemical: Avoid the formation of dust and aerosols.[1][2] Use non-sparking tools to prevent ignition.[1] Do not eat, drink, or smoke in the handling area.[3]

• Post-Handling: After handling, wash hands and any exposed skin thoroughly.[1][3] Contaminated clothing should be removed promptly and cleaned before reuse.[1][3]

Spill Response:

• Evacuate: Clear the area of all personnel not wearing appropriate protective equipment.[3]

• Containment: Prevent further leakage or spillage if it is safe to do so.[1]

• Clean-up: Collect the spilled material using a safe and convenient method, such as sweeping or vacuuming, and place it into a sealed container for disposal.[3][6]

• Ventilation: Ensure the area is well-ventilated after the clean-up is complete.[3]

Disposal Plan:

Copper oxalate should be treated as hazardous waste.[3]

• Containerization: Place the waste in a suitable, closed, and clearly labeled container.[1][2]

• Licensed Disposal: Arrange for disposal through a licensed professional waste disposal service.[2] One suggested method is to dissolve or mix the material with a combustible solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[2]

• Regulatory Compliance: Always adhere to local, state, and federal environmental regulations for hazardous waste disposal.[3] Do not let the product enter drains or waterways.[1][6]

Experimental Workflow: Safe Handling of Copper Oxalate

Caption: Workflow for the safe handling and disposal of copper oxalate.

References

• 1. echemi.com [echemi.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. nj.gov [nj.gov]
• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. aksci.com [aksci.com]